Methylglucoside

• CAS: 25360-07-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Alpha-Methylglucoside

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of alpha-methylglucoside (also known as methyl α-D-glucopyranoside), a widely utilized monosaccharide derivative in various scientific and industrial applications. The information herein is curated to support research, development, and quality control activities, with a focus on quantitative data, experimental methodologies, and logical workflows.

Core Physical and Chemical Properties

Alpha-methylglucoside is a stable, crystalline solid at room temperature. Its key identifiers and fundamental properties are summarized below.

Identifier	Value
CAS Number	97-30-3
Molecular Formula	C₇H₁₄O₆[1][2]
Molecular Weight	194.18 g/mol [2][3][4][5]
Appearance	White crystalline powder[1][2][6][7]
Crystal System	Orthorhombic bisphenoidal[3]

Quantitative Physical Data

The following tables present the key quantitative physical properties of alpha-methylglucoside, providing a consolidated reference for laboratory and development work.

Table 2.1: Thermal Properties

Property	Value	Notes
Melting Point	168 - 171 °C (334 - 340 °F)[1][3][6][7]	Slight variations reported across sources.
Boiling Point	200 °C (392 °F) at 0.2 mmHg[1][3][7]	Decomposes at higher pressures.

Table 2.2: Solubility Data

Solvent	Solubility	Temperature (°C)
Water	108 g / 100 mL[1][6]	20
80% Ethanol	7.3 g / 100 g (7.3% w/w)[3]	17
90% Ethanol	1.6 g / 100 g (1.6% w/w)[3]	17
Methanol	5.2 g / 100 g[3]	20
Ether	Practically insoluble[3]	-

Table 2.3: Physicochemical Properties

Property	Value	Conditions
Density	1.46 g/cm³[3][6][7]	at 30°C (d₄³⁰)[3]
Specific Rotation	+158.9°[1][3]	c=10 in water, at 20°C (D-line)[1][3]
pKa	13.71[3]	at 25°C[3]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical properties of alpha-methylglucoside. These protocols are fundamental for verifying the identity and purity of the compound.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity. A sharp melting range close to the literature value suggests a high-purity sample.

Objective: To determine the temperature range over which the crystalline solid alpha-methylglucoside transitions to a liquid.

Methodology:

• Sample Preparation: Ensure the alpha-methylglucoside sample is completely dry and finely powdered. If necessary, gently crush the crystals using a mortar and pestle.[8]

• Capillary Loading: Tap the open end of a thin-walled capillary tube into the powdered sample. A small amount of the solid (1-2 mm in height) should be forced into the tube.[8][9]

• Compaction: Invert the tube and tap it gently on a hard surface to compact the sample at the sealed bottom of the tube.[8][9]

• Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point apparatus (e.g., Mel-Temp or similar device).[2]

• Heating:

  • For an unknown or to establish an approximate range, heat the sample rapidly (e.g., 10-20 °C/min).[10]

  • For a precise measurement, start heating at a slower rate (approx. 2 °C/min) when the temperature is about 15-20 °C below the expected melting point.[2]

• Observation and Recording: Observe the sample through the magnifying lens. Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid crystal disappears (completion of melting). This range is the melting point.[2]

Specific Optical Rotation (Polarimetry)

Optical rotation is a definitive property of chiral molecules like alpha-methylglucoside and is essential for confirming its stereochemical identity.

Objective: To measure the angle of rotation of plane-polarized light caused by a solution of alpha-methylglucoside and to calculate the specific rotation.

Methodology:

• Solution Preparation: Accurately weigh a sample of alpha-methylglucoside and dissolve it in a precise volume of deionized water to achieve a known concentration (e.g., 10 g per 100 mL, which is 0.1 g/mL).[1][3]

• Instrument Calibration (Blank Measurement): Fill the polarimeter sample cell with the solvent (deionized water). Place the cell in the polarimeter and zero the instrument. This corrects for any rotation caused by the solvent or the cell itself.[11]

• Sample Measurement: Rinse the sample cell with a small amount of the prepared alpha-methylglucoside solution, then fill the cell completely, ensuring no air bubbles are present.[4]

• Data Acquisition: Place the filled cell into the polarimeter. Allow the temperature to stabilize (typically 20°C or 25°C). Record the observed optical rotation (α) in degrees.[4][11]

• Calculation of Specific Rotation ([α]): Use Biot's law to calculate the specific rotation: [α] = α / (l * c) Where:

  • α is the observed rotation in degrees.

  • l is the path length of the sample tube in decimeters (dm).

  • c is the concentration of the solution in g/mL.[12]

Solubility Determination (Qualitative & Quantitative)

Objective: To determine the solubility of alpha-methylglucoside in various solvents.

Methodology (Qualitative):

• Add approximately 0.1 g of alpha-methylglucoside to a test tube.[13]

• Add 3 mL of the chosen solvent (e.g., water, ethanol, ether) in portions, shaking vigorously after each addition.[13]

• Observe if the solid dissolves completely. Classify as soluble, partially soluble, or insoluble.

Methodology (Quantitative - Saturated Solution Method):

• Prepare a supersaturated solution by adding an excess amount of alpha-methylglucoside to a known volume of the solvent in a sealed vial.

• Agitate the solution at a constant temperature for an extended period (e.g., 24 hours) to ensure equilibrium is reached.

• Carefully separate the undissolved solid from the solution by filtration or centrifugation.

• Accurately measure a specific volume of the saturated solution.

• Evaporate the solvent from the measured volume and weigh the remaining solid residue.

• Calculate the solubility in terms of g/100 mL or other desired units.

Density Determination (Gas Pycnometry)

Objective: To determine the true (skeletal) density of the solid alpha-methylglucoside powder.

Methodology:

• Instrument Calibration: Calibrate the gas pycnometer using a standard sphere of a known, precise volume.

• Sample Preparation: Accurately weigh a sample of dry alpha-methylglucoside powder.

• Measurement: Place the weighed sample into the sample chamber of the pycnometer.

• Analysis: The instrument will automatically purge the chamber with an inert gas (typically helium) and then perform a series of gas expansions between the sample chamber and a reference chamber. By measuring the pressure changes, the instrument calculates the volume of the solid powder, excluding inter-particle void space and open pores.[3]

• Calculation: The density is calculated automatically by the instrument's software using the formula: ρ = m / V Where:

  • ρ is the density.

  • m is the mass of the sample.

  • V is the volume of the sample as determined by the gas displacement.[1]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for determining the specific optical rotation of alpha-methylglucoside, a key identity test.

Caption: Workflow for Determining Specific Optical Rotation.

References

• 1. True density measurement of powder or solid materials [powtechina.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 4. rudolphresearch.com [rudolphresearch.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Density, Tap Density and Bulk Density | 3P Instruments [3p-instruments.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chm.uri.edu [chm.uri.edu]
• 9. teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]
• 10. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 11. digicollections.net [digicollections.net]
• 12. scilearn.sydney.edu.au [scilearn.sydney.edu.au]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-depth Technical Guide to the Chemical Structure and Anomers of Methylglucoside

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, anomeric forms, synthesis, and characterization of methylglucoside. It is intended to be a valuable resource for researchers, scientists, and professionals in the field of drug development who are working with or interested in this important monosaccharide derivative.

Chemical Structure and Anomerism

Methylglucoside is a monosaccharide derivative formed by the reaction of glucose with methanol (B129727).[1] This reaction results in the formation of a glycosidic bond between the anomeric carbon of glucose and the hydroxyl group of methanol. The resulting molecule exists as two primary anomers, designated as alpha (α) and beta (β), which differ in the stereochemical configuration at the anomeric carbon (C1).

In the α-anomer, the methoxy (B1213986) group (-OCH₃) at the anomeric carbon is on the opposite side of the ring from the C6 hydroxymethyl group, in an axial position. In the β-anomer, the methoxy group is on the same side of the ring as the C6 hydroxymethyl group, in an equatorial position. This seemingly subtle difference in stereochemistry leads to distinct physical and chemical properties for the two anomers.[2]

The pyranose ring of methylglucoside, like glucose, adopts a chair conformation. The stability of each anomer is influenced by the orientation of its substituents.

Physicochemical Properties of Methylglucoside Anomers

The different spatial arrangements of the anomeric hydroxyl group in α- and β-methylglucoside give rise to measurable differences in their physical properties. A summary of these properties is presented in the table below.

Property	α-Methyl-D-glucopyranoside	β-Methyl-D-glucopyranoside
Molecular Formula	C₇H₁₄O₆	C₇H₁₄O₆
Molecular Weight	194.18 g/mol	194.18 g/mol
Appearance	White crystalline solid	White crystalline solid
Melting Point	168 °C (334 °F; 441 K)[1]	110-112 °C
Specific Optical Rotation [α]D²⁰	+156° to +161° (c=10, water)	-34.1° (c=1, water)
Density	1.46 g/cm³[1]	Not readily available
Solubility in Water	108 g/100 mL[1]	High

Synthesis of Methylglucoside Anomers

The synthesis of methylglucosides can be achieved through several methods, with the Fischer glycosylation being the most common. The Koenigs-Knorr method offers an alternative route, particularly for achieving specific anomeric configurations.

Experimental Protocol: Fischer Glycosylation

The Fischer glycosylation involves the acid-catalyzed reaction of a monosaccharide with an alcohol. In the case of methylglucoside, glucose is reacted with methanol in the presence of an acid catalyst, typically hydrogen chloride. This method generally yields a mixture of both α- and β-anomers, with the α-anomer often being the major product due to the anomeric effect.

Materials:

• Anhydrous D-glucose

• Anhydrous methanol

• Concentrated hydrochloric acid (or dry HCl gas)

• Sodium carbonate

• Activated carbon

• Reflux apparatus

• Crystallization dishes

Procedure:

• Preparation of Methanolic HCl: Prepare a 0.5-1% (w/w) solution of dry hydrogen chloride in anhydrous methanol. This can be done by carefully bubbling dry HCl gas through cold methanol or by the cautious addition of acetyl chloride to methanol.

• Reaction: Dissolve anhydrous D-glucose in the prepared methanolic HCl solution in a round-bottom flask. The typical ratio is 1 part glucose to 4-5 parts methanolic HCl by weight.

• Reflux: Heat the reaction mixture under reflux for several hours. The reaction progress can be monitored by polarimetry, observing the change in optical rotation until it becomes constant.

• Neutralization: After cooling the reaction mixture to room temperature, neutralize the acid catalyst by the slow addition of a base, such as sodium carbonate or lead carbonate, until the solution is neutral to litmus (B1172312) paper.

• Filtration and Decolorization: Filter the mixture to remove the salt formed during neutralization. If the resulting solution is colored, add a small amount of activated carbon and heat gently, followed by another filtration.

• Crystallization of α-Methylglucoside: Concentrate the filtrate under reduced pressure to a thick syrup. Set the syrup aside to crystallize. The less soluble α-methylglucoside will crystallize first.

• Isolation of β-Methylglucoside: The more soluble β-anomer will remain in the mother liquor. Further concentration and purification steps, such as chromatography, may be required to isolate the β-methylglucoside.

Koenigs-Knorr Reaction

The Koenigs-Knorr reaction provides a more stereoselective method for glycosidic bond formation. It involves the reaction of a glycosyl halide with an alcohol in the presence of a promoter, typically a silver or mercury salt. The stereochemical outcome is often influenced by the nature of the protecting group at the C2 position of the glycosyl donor, which can participate in the reaction to favor the formation of a 1,2-trans glycoside.

Characterization of Methylglucoside Anomers

The primary method for the characterization and differentiation of methylglucoside anomers is Nuclear Magnetic Resonance (NMR) spectroscopy. Both ¹H and ¹³C NMR provide distinct signals for the α and β forms.

Experimental Protocol: NMR Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of the methylglucoside sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy:

The chemical shift of the anomeric proton (H-1) is a key diagnostic feature.

• α-Methylglucoside: The anomeric proton (H-1) typically appears as a doublet at a lower field (higher ppm) with a relatively small coupling constant (J₁,₂ ≈ 3-4 Hz) due to the axial-equatorial relationship with H-2.

• β-Methylglucoside: The anomeric proton (H-1) appears as a doublet at a higher field (lower ppm) with a larger coupling constant (J₁,₂ ≈ 7-8 Hz) due to the axial-axial relationship with H-2.

¹³C NMR Spectroscopy:

The chemical shift of the anomeric carbon (C-1) is also diagnostic.

• α-Methylglucoside: The anomeric carbon signal appears at a lower field (higher ppm).

• β-Methylglucoside: The anomeric carbon signal appears at a higher field (lower ppm).

Biological Relevance and Applications

Methylglucosides, particularly α-methylglucoside, serve as valuable tools in biochemical and physiological research. As non-metabolizable analogs of glucose, they are widely used to study glucose transport mechanisms without the complication of subsequent metabolic breakdown.

Study of Glucose Transporters

Alpha-methylglucoside is a known substrate for sodium-glucose cotransporters (SGLTs). The uptake of radiolabeled α-methylglucoside is a common assay to measure the activity of these transporters in various cell types. The experimental workflow for such a study is depicted below.

Caption: Experimental workflow for studying SGLT transporter activity using radiolabeled α-methylglucoside.

Glycolytic Pathway Perturbation

The intracellular accumulation of the phosphorylated form of α-methylglucoside (α-methylglucoside-6-phosphate) can lead to a phenomenon known as "glucose-phosphate stress." This stress is thought to arise from the depletion of key intermediates in the glycolytic pathway. A simplified representation of this logical relationship is shown below.

Caption: Logical relationship illustrating how α-methylglucoside can induce glucose-phosphate stress.

Conclusion

Methylglucoside, in its α and β anomeric forms, represents a fundamental molecule in carbohydrate chemistry with significant applications in biological research. Understanding its structure, properties, and synthesis is crucial for its effective use as a tool to investigate complex biological systems, particularly in the context of glucose transport and metabolism. This guide has provided a detailed overview of these aspects to support the endeavors of researchers and scientists in this field.

References

• 1. Methylglucoside - Wikipedia [en.wikipedia.org]
• 2. alpha-D-Methylglucoside | 97-30-3 [chemicalbook.com]

The Biological Role of Methylglucoside in Carbohydrate Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylglucoside, a synthetic, non-metabolizable analog of glucose, serves as an invaluable tool in the study of carbohydrate metabolism.[1] Its resistance to cellular metabolism allows for the specific investigation of glucose transport mechanisms without the confounding effects of downstream glycolytic pathways. This technical guide provides an in-depth analysis of the biological role of methylglucoside, focusing on its interaction with glucose transporters, its utility in elucidating transport kinetics and inhibition, and its application in studying relevant signaling pathways. This document is intended to be a comprehensive resource for researchers, scientists, and drug development professionals working in the fields of metabolism, diabetes, and oncology.

Data Presentation: Quantitative Analysis of Methylglucoside Interaction with Glucose Transporters

The interaction of methylglucoside with various glucose transporters is characterized by specific kinetic and inhibitory constants. These parameters are crucial for understanding the affinity and transport capacity of these transporters for this glucose analog. The following tables summarize key quantitative data for α-methyl-D-glucopyranoside (α-MG) and β-methyl-D-glucopyranoside (β-MG) in relation to Sodium-Glucose Cotransporters (SGLT) and other relevant transport systems.

Transporter/Enzyme	Substrate/Inhibitor	Km (mM)	Vmax (relative units)	Cell Type/System	Reference
Pseudomonas aeruginosa transport system	α-Methylglucoside	2.8	-	Whole cells	[2]
Saccharomyces cerevisiae (AGT1 permease)	α-Methylglucoside	~35	-	Whole cells	[3]
Chick Small Intestine (Jejunum)	α-Methyl-D-glucoside	-	Significant increase until 2 days post-hatch	Intestinal tissue	[4]
Human SGLT1	α-Methyl-D-glucoside	Similar to β-anomer	Similar to β-anomer	Xenopus laevis oocytes	[5][6]
Human SGLT1	β-Methyl-D-glucoside	Similar to α-anomer	Similar to α-anomer	Xenopus laevis oocytes	[5][6]

Table 1: Transport Kinetics (Km and Vmax) of Methylglucoside. This table presents the Michaelis-Menten constant (Km) and maximal velocity (Vmax) for the transport of methylglucoside isomers by various transporters. Km reflects the substrate concentration at which the transport rate is half of Vmax, indicating the affinity of the transporter for the substrate.

Transporter	Inhibitor	IC50 (nM)	Ki (nM)	Selectivity (SGLT1/SGLT2)	Reference
hSGLT1	Dapagliflozin	920.4	-	-	[7]
hSGLT2	Dapagliflozin	2.9	-	~317	[7]
hSGLT1	Canagliflozin	-	~650	-	[1]
hSGLT2	Canagliflozin	-	-	-	[1]
hSGLT1	Empagliflozin	-	~8300	-	[1]
hSGLT2	Empagliflozin	-	-	~2700:1	[1][8]
hSGLT1	HM41322	54.6	-	-	[7]
hSGLT2	HM41322	5.6	-	10	[7]

Table 2: Inhibition of SGLT1 and SGLT2 by Various Compounds. This table provides the half-maximal inhibitory concentration (IC50) and inhibition constant (Ki) for several well-characterized SGLT inhibitors. While direct Ki values for methylglucoside are not extensively reported, these data provide a comparative context for the inhibitory potential of glucosides.

Signaling Pathways Involving Methylglucoside Transport

Methylglucoside is a valuable probe for dissecting signaling pathways that regulate glucose transport. Its uptake can be modulated by various cellular signals, providing insights into the complex regulatory networks governing glucose homeostasis.

High Glucose-Induced Inhibition of α-Methylglucoside Uptake via Protein Kinase C

High glucose levels can paradoxically inhibit glucose uptake in certain cell types, a phenomenon implicated in the pathophysiology of diabetic complications. Studies using α-methylglucoside have been instrumental in elucidating the signaling cascade responsible for this effect. In primary cultured rabbit renal proximal tubule cells, high glucose concentrations lead to the activation of Protein Kinase C (PKC), which in turn stimulates the release of arachidonic acid, ultimately resulting in the inhibition of α-methylglucoside uptake.[1]

High glucose-induced inhibition of α-methylglucoside uptake.

mTORC2 Signaling Pathway in Glucose Transport Regulation

The mammalian target of rapamycin (B549165) complex 2 (mTORC2) is a critical regulator of cellular metabolism, including glucose uptake.[9][10] While not directly demonstrated with methylglucoside as a signaling molecule, this pathway is fundamental to the regulation of glucose transporters like SGLT1 and SGLT2.[11] Understanding this pathway provides a broader context for how glucose transport, and by extension methylglucoside transport, is controlled. The mTORC2 pathway integrates signals from growth factors and nutrients to modulate the expression and activity of glucose transporters.[9][10]

mTORC2 signaling pathway regulating glucose transporter function.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the accurate study of methylglucoside's role in carbohydrate metabolism. The following sections provide methodologies for key experiments.

Protocol for Radiolabeled α-Methylglucoside Uptake Assay in a Cell Line (e.g., HEK293)

This protocol describes a method for measuring the uptake of radiolabeled α-methyl-D-glucopyranoside ([14C]-α-MG) in a mammalian cell line, such as HEK293 cells, which can be engineered to express specific glucose transporters.

Materials:

• HEK293 cells (or other suitable cell line)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Uptake buffer (e.g., Krebs-Ringer-Henseleit buffer)

• [14C]-α-Methyl-D-glucopyranoside

• Unlabeled α-methyl-D-glucopyranoside

• Scintillation cocktail

• Scintillation counter

• Multi-well cell culture plates (e.g., 24-well plates)

Procedure:

• Cell Culture: Seed HEK293 cells in 24-well plates at a density that will result in a confluent monolayer on the day of the experiment. Culture the cells in complete growth medium at 37°C in a humidified atmosphere with 5% CO2.

• Preparation for Uptake: On the day of the assay, aspirate the growth medium and wash the cell monolayers twice with pre-warmed PBS.

• Initiation of Uptake: Add the uptake buffer containing a known concentration of [14C]-α-MG to each well to initiate the transport assay. For competition experiments, include varying concentrations of unlabeled α-MG or other inhibitors.

• Incubation: Incubate the plates at 37°C for a predetermined time course (e.g., 1, 5, 10, 15 minutes) to measure the initial rate of uptake.

• Termination of Uptake: To stop the transport, rapidly aspirate the uptake buffer and wash the cells three times with ice-cold PBS.

• Cell Lysis: Lyse the cells in each well by adding a suitable lysis buffer (e.g., 0.1 M NaOH with 0.1% SDS).

• Scintillation Counting: Transfer the cell lysates to scintillation vials, add a scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the rate of [14C]-α-MG uptake and normalize it to the protein concentration in each well. For kinetic analysis, plot the uptake rate against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Experimental Workflow for Determining Competitive Inhibition of Glucose Transport

This workflow outlines the steps to determine if a compound acts as a competitive inhibitor of a glucose transporter using methylglucoside as the substrate.

Workflow for competitive inhibition analysis.

Conclusion

Methylglucoside remains a cornerstone in the study of carbohydrate metabolism, particularly in the investigation of glucose transport. Its non-metabolizable nature allows for the precise dissection of transport kinetics and the elucidation of complex regulatory signaling pathways. The quantitative data and experimental protocols provided in this guide offer a comprehensive resource for researchers aiming to leverage this powerful tool in their studies of glucose transporter function in health and disease. Further research, particularly in obtaining more precise inhibitory constants for methylglucoside isomers against a wider range of transporters, will continue to refine our understanding of its biological role and enhance its utility in the development of novel therapeutic strategies targeting glucose metabolism.

References

• 1. diabetesjournals.org [diabetesjournals.org]
• 2. superchemistryclasses.com [superchemistryclasses.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacological evaluation of HM41322, a novel SGLT1/2 dual inhibitor, in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of SGLT1, SGLT2, and Dual Inhibitor biological activity in treating Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation and metabolic functions of mTORC1 and mTORC2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Glucose Regulates Glucose Transport and Metabolism via mTOR Signaling Pathway in Bovine Placental Trophoblast Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. alpha-Methylglucoside [drugfuture.com]

Synthesis of methylglucoside from glucose and methanol

An In-depth Technical Guide on the Synthesis of Methylglucoside from Glucose and Methanol (B129727)

Introduction

Methylglucoside is a monosaccharide derivative of glucose formed by the reaction of glucose with methanol. It exists as two anomers, α-methylglucoside and β-methylglucoside, which differ in the stereochemistry at the anomeric carbon. The formation of methylglucoside is a cornerstone reaction in carbohydrate chemistry, demonstrating the cyclic nature of glucose.[1] This reaction, commonly known as the Fischer glycosidation, is typically acid-catalyzed.[2] Methylglucoside serves as a versatile chemical intermediate in the production of a wide array of products, including surfactants, plasticizers, resins, and emulsifiers.[1][3] This guide provides a comprehensive overview of the synthesis of methylglucoside, detailing reaction mechanisms, experimental protocols, and catalytic strategies for researchers and professionals in drug development and chemical synthesis.

Reaction Mechanism and Signaling Pathway

The synthesis of methylglucoside from glucose and methanol proceeds via an acid-catalyzed nucleophilic substitution reaction, known as the Fischer glycosidation. The process involves the protonation of the anomeric hydroxyl group of glucose, followed by the elimination of a water molecule to form a resonance-stabilized oxocarbenium ion intermediate. Methanol, acting as a nucleophile, then attacks the electrophilic anomeric carbon from either of two faces, leading to the formation of both α- and β-methylglucoside. The equilibrium mixture typically favors the more thermodynamically stable α-anomer.[4]

Caption: Fischer glycosidation pathway for methylglucoside synthesis.

Catalysis

The choice of catalyst is critical in the synthesis of methylglucoside, influencing reaction rates, yields, and process conditions. Both homogeneous and heterogeneous acid catalysts are employed.

• Homogeneous Catalysts: Strong mineral acids like hydrochloric acid (HCl) and sulfuric acid (H₂SO₄) are traditionally used.[5][6] They are effective but introduce challenges such as equipment corrosion and the need for neutralization, which complicates product purification.[7]

• Heterogeneous Catalysts: Solid acid catalysts, particularly sulfonated cation exchange resins (e.g., sulfonated polystyrene), have emerged as a superior alternative for industrial applications.[2][7][8] These catalysts offer significant advantages, including ease of separation from the reaction mixture, reusability, and reduced corrosion, leading to a more economical and environmentally friendly process.[7] Other solid acids, such as tungstophosphoric acid (TPA) supported on mesoporous silica, have also shown high activity and yields.[9]

The general catalytic cycle involves the protonation of the glucose hemiacetal by the acid catalyst, facilitating the formation of the oxocarbenium ion. The subsequent nucleophilic attack by methanol and deprotonation regenerates the catalyst, allowing it to participate in further reaction cycles.

Caption: Generalized acid-catalyzed cycle for methylglucoside formation.

Experimental Protocols & Data

Protocol 1: Homogeneous Catalysis using Hydrogen Chloride

This classic method, based on the procedure by Helferich and Schäfer, utilizes a solution of hydrogen chloride in methanol.[5]

Methodology:

• Catalyst Preparation: Prepare a 0.25% solution of hydrogen chloride in anhydrous methanol by passing dry HCl gas into ice-cooled anhydrous methanol.[5]

• Reaction Setup: Add 500 g of finely powdered anhydrous D-glucose to 2000 g of the methanolic HCl solution in a flask equipped with a reflux condenser. Attach a drying tube (e.g., soda-lime) to the top of the condenser to exclude moisture.[5]

• Reaction: Boil the mixture under reflux for an extended period (e.g., 72 hours). The glucose should dissolve within the first 15-30 minutes.[5]

• Crystallization (First Crop): Cool the resulting clear, pale-yellow solution to 0°C. Induce crystallization by scratching the flask's inner surface or by seeding with a crystal of α-methyl d-glucoside. Allow to stand at 0°C for 12-24 hours.[5]

• Isolation: Filter the crystals by suction, wash with cold methanol, and dry.[5]

• Subsequent Crops: Concentrate the mother liquor by evaporation, cool to 0°C, and allow more crystals to form. Repeat this process to obtain second and third crops of the product.[5]

• Purification: For high purity, the combined product can be recrystallized from methanol, using decolorizing carbon if necessary.[5]

Protocol 2: Heterogeneous Catalysis using Cation Exchange Resin

This method offers a more streamlined and industrially viable approach, avoiding corrosive liquid acids.[7]

Methodology:

• Catalyst Preparation: A sulfonated-type cation exchange resin in its hydrogen (H+) state is used. The resin should be washed with methanol before use.[7]

• Reaction Setup: In a reaction vessel equipped with a stirrer and reflux condenser, mix 80 g of anhydrous dextrose (glucose), 160 g of methanol, and 20 g of the prepared cation exchange resin.[7]

• Reaction: Heat the mixture to reflux (approximately 66°C) or a higher temperature (up to 100°C) with continuous stirring. The reaction time can range from 24 to 48 hours.[7]

• Catalyst Separation: After the reaction, separate the catalyst from the hot solution by filtration. Wash the recovered resin with methanol; it can be stored for reuse.[7]

• Crystallization: Concentrate the combined mother liquor and washings by evaporation on a steam bath to about three-fourths of the original volume. Crystallization typically begins as the solution cools.[7]

• Isolation: Allow the mixture to crystallize overnight. Separate the white crystalline needles by filtration, wash with methanol, and air-dry. Further concentration of the mother liquor can yield additional crops of methylglucoside.[7]

Quantitative Data Summary

The following tables summarize key quantitative data from various synthetic approaches.

Table 1: Comparison of Catalytic Systems for Methylglucoside Synthesis

Catalyst System	Reactants	Temperature (°C)	Time (h)	Total Yield (%)	Key Observations	Reference
0.25% HCl in Methanol	Anhydrous Glucose, Anhydrous Methanol	Reflux (~65°C)	72	48.5 - 49.5	Long reaction time; yields primarily α-anomer.	[5]
Sulfonated Cation Exchange Resin	Anhydrous Dextrose, Methanol	Reflux (~66°C)	48	83 - 85	Catalyst is reusable; non-corrosive process; high conversion rate.	[7]
10% H₂SO₄ in Methanol	Starch, Methanol	100°C (under pressure)	2	90 - 100 (based on starch)	Utilizes starch directly; high yield through mother liquor recycling.	[6]
Anhydrous CaSO₄ + H₂SO₄	Glucose, Methanol	100 - 150°C	Varies	>98	CaSO₄ acts as a dehydrating agent, driving equilibrium to completion.	[10]

Table 2: Product Characteristics

Property	α-Methyl-D-glucoside	β-Methyl-D-glucoside
CAS Number	97-30-3	709-50-2
Melting Point	164 - 165 °C[5]	94 - 96 °C[5]
Appearance	White crystalline solid[1]	Crystalline solid
Solubility in Water	108 g / 100 mL[1]	Soluble

Experimental Workflow and Purification

The overall workflow for the synthesis and purification of methylglucoside is a multi-step process that begins with the reaction of the starting materials and concludes with the isolation of a pure, crystalline product. The key purification step is crystallization, which exploits the lower solubility of α-methylglucoside in cold methanol compared to the β-anomer and unreacted glucose.

Caption: General workflow for methylglucoside synthesis and purification.

Conclusion

The synthesis of methylglucoside from glucose and methanol is a fundamental and adaptable process in carbohydrate chemistry. While traditional homogeneous acid catalysis is effective, modern methods utilizing heterogeneous catalysts like cation exchange resins offer significant improvements in terms of efficiency, safety, and environmental impact.[7] The selection of the appropriate catalyst and reaction conditions allows for high yields and purity, making methylglucoside readily accessible as a key building block for various industrial and research applications. The detailed protocols and comparative data presented in this guide serve as a valuable resource for professionals seeking to implement or optimize the synthesis of this important chemical intermediate.

References

• 1. Methylglucoside - Wikipedia [en.wikipedia.org]
• 2. alpha-Methylglucoside [drugfuture.com]
• 3. fiveable.me [fiveable.me]
• 4. The mechanism of the anomerisation of the methyl D-glucopyranosides - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. US2276621A - Preparation of methyl glucosides - Google Patents [patents.google.com]
• 7. US2606186A - Preparation of methyl glucoside - Google Patents [patents.google.com]
• 8. EP0035589A1 - Continuous process for producing methyl glucosides from starch - Google Patents [patents.google.com]
• 9. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 10. US3928318A - Process for making methyl glucoside - Google Patents [patents.google.com]

An In-depth Guide to the Stereochemistry of Methyl D-Glucopyranoside for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the stereochemistry of methyl D-glucopyranoside, a pivotal molecule in carbohydrate chemistry and drug development. It delves into the structural nuances of its anomers, the underlying principles governing their formation and stability, and the experimental methodologies crucial for their synthesis and characterization. Detailed protocols for Fischer glycosidation, polarimetry, and Nuclear Magnetic Resonance (NMR) spectroscopy are presented, alongside tabulated quantitative data for easy reference. Furthermore, this guide employs Graphviz (DOT language) to visually represent key chemical pathways and experimental workflows, offering a holistic understanding for researchers and professionals in the field.

Introduction

Methyl D-glucopyranoside, a glycoside derived from glucose, serves as a fundamental model compound in the study of carbohydrate stereochemistry, reactivity, and biological interactions. Its structure features a pyranose ring, a six-membered ring containing five carbon atoms and one oxygen atom. The formation of the glycosidic bond between the anomeric carbon (C1) of glucose and the hydroxyl group of methanol (B129727) results in the creation of a new stereocenter at C1. This leads to the existence of two diastereomeric forms known as anomers: methyl α-D-glucopyranoside and methyl β-D-glucopyranoside.[1] The stereochemical configuration of this anomeric center profoundly influences the molecule's physical, chemical, and biological properties, making a thorough understanding of its stereochemistry essential for applications in drug design, glycobiology, and materials science.

The Anomers of Methyl D-Glucopyranoside

The two anomers of methyl D-glucopyranoside are distinguished by the orientation of the methoxy (B1213986) group (-OCH₃) at the anomeric carbon (C1) relative to the CH₂OH group (C6) and the other substituents on the pyranose ring.

• Methyl α-D-glucopyranoside: In this anomer, the methoxy group at C1 is in an axial position, meaning it is on the opposite side of the ring from the CH₂OH group at C5.

• Methyl β-D-glucopyranoside: In this anomer, the methoxy group at C1 is in an equatorial position, on the same side of the ring as the CH₂OH group at C5.[1]

The chair conformation of the pyranose ring is the most stable, and the substituents can occupy either axial or equatorial positions. The relative stability of the α and β anomers is influenced by a phenomenon known as the anomeric effect . This effect describes the thermodynamic preference for an electronegative substituent at the anomeric carbon of a pyranose ring to occupy the axial position, despite the expected steric hindrance. This stabilization arises from the overlap of a lone pair of electrons on the ring oxygen with the σ* antibonding orbital of the axial C1-O bond.

The relationship between the open-chain form of D-glucose and the formation of the two anomers of methyl D-glucopyranoside is a key concept in its stereochemistry.

Fig 1. Formation of Methyl D-Glucopyranoside Anomers

Quantitative Stereochemical Data

The distinct stereochemistry of the α and β anomers leads to measurable differences in their physical properties, most notably their specific rotation of plane-polarized light and their NMR spectral characteristics.

Specific Optical Rotation

Optical rotation is a crucial parameter for distinguishing between anomers. The specific rotation is an intrinsic property of a chiral molecule.

Compound	Specific Rotation ([α]D)
Methyl α-D-glucopyranoside	+157° to +159° (c=10 in H₂O)
Methyl β-D-glucopyranoside	-33° to -36° (c=1-4 in H₂O)[2]

Table 1: Specific Optical Rotation of Methyl D-Glucopyranoside Anomers.

¹H NMR Spectroscopy Data

¹H NMR spectroscopy is a powerful tool for elucidating the stereochemistry of methyl D-glucopyranosides. The chemical shifts (δ) and coupling constants (J) of the anomeric proton (H1) are particularly diagnostic. In D₂O, the hydroxyl protons are exchanged for deuterium (B1214612) and are not observed.

Proton	Methyl α-D-glucopyranoside (δ, ppm, J, Hz)	Methyl β-D-glucopyranoside (δ, ppm, J, Hz)
H1	4.78 (d, J=3.8)	4.39 (d, J=7.9)
H2	3.45 (dd, J=9.8, 3.8)	3.20 (dd, J=9.2, 7.9)
H3	3.63 (t, J=9.8)	3.39 (t, J=9.2)
H4	3.32 (t, J=9.8)	3.31 (t, J=9.2)
H5	3.68 (ddd, J=9.8, 4.8, 2.4)	3.37 (m)
H6a, H6b	3.75-3.85 (m)	3.68-3.88 (m)
-OCH₃	3.41 (s)	3.56 (s)

Table 2: ¹H NMR Chemical Shifts and Coupling Constants for Methyl D-Glucopyranoside Anomers in D₂O. Data compiled and averaged from available literature.

The larger coupling constant for the anomeric proton of the β-anomer is indicative of a trans-diaxial relationship with H2, which is consistent with its equatorial position. Conversely, the smaller coupling constant for the α-anomer's anomeric proton reflects a gauche relationship with H2, consistent with its axial orientation.

Experimental Protocols

Synthesis of Methyl D-Glucopyranosides via Fischer Glycosidation

The Fischer glycosidation is a classic method for preparing glycosides by reacting a monosaccharide with an alcohol in the presence of an acid catalyst.[3] This process typically yields a mixture of the α and β anomers, with the α-anomer often being the thermodynamically favored product due to the anomeric effect.[3]

Materials:

• D-glucose

• Anhydrous methanol

• Concentrated sulfuric acid or hydrogen chloride gas

• Sodium carbonate or other suitable base for neutralization

• Activated carbon (for decolorization, if necessary)

• Recrystallization solvent (e.g., ethanol (B145695) or methanol)

Procedure:

• Reaction Setup: Suspend D-glucose in anhydrous methanol in a round-bottom flask equipped with a reflux condenser and a drying tube.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid or introduce anhydrous hydrogen chloride gas to the stirred suspension.

• Reflux: Heat the reaction mixture to reflux. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is typically refluxed for several hours.

• Neutralization: After the reaction is complete, cool the mixture to room temperature and neutralize the acid catalyst by adding a base (e.g., sodium carbonate) until the solution is neutral.

• Filtration and Concentration: Filter the mixture to remove the insoluble salts. Concentrate the filtrate under reduced pressure to obtain a syrup.

• Purification and Isolation: The anomeric mixture can be purified by recrystallization. Often, the less soluble α-anomer will crystallize out of the solution first. Further purification and separation of the anomers can be achieved by column chromatography.

Fig 2. Fischer Glycosidation Experimental Workflow

Characterization by Polarimetry

Polarimetry is used to measure the optical rotation of the synthesized methyl D-glucopyranosides, allowing for the identification of the anomers and the determination of their purity.

Instrumentation:

• Polarimeter

• Sodium lamp (589 nm)

• Polarimeter sample cell (typically 1 dm)

Procedure:

• Instrument Warm-up: Turn on the polarimeter and allow the sodium lamp to warm up for at least 10-15 minutes.

• Blank Measurement: Fill the polarimeter cell with the solvent (e.g., deionized water) and take a blank reading. This value should be subtracted from the sample readings.

• Sample Preparation: Prepare a solution of the methyl D-glucopyranoside sample of known concentration (e.g., 1-10 g/100 mL) in the same solvent.

• Sample Measurement: Rinse the polarimeter cell with a small amount of the sample solution, then fill the cell, ensuring there are no air bubbles in the light path. Place the cell in the polarimeter and record the observed rotation.

• Calculation of Specific Rotation: Calculate the specific rotation using the formula: [α] = α / (l * c) where:

  • [α] is the specific rotation

  • α is the observed rotation

  • l is the path length of the cell in decimeters (dm)

  • c is the concentration of the sample in g/mL

Characterization by NMR Spectroscopy

NMR spectroscopy provides detailed structural information, confirming the identity and stereochemistry of the anomers.

Sample Preparation:

• Dissolution: Dissolve 5-10 mg of the methyl D-glucopyranoside sample in approximately 0.5-0.7 mL of deuterium oxide (D₂O) in an NMR tube.[4]

• Homogenization: Ensure the sample is fully dissolved by gentle vortexing or inversion.

• Internal Standard (Optional): An internal standard such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) can be added for precise chemical shift referencing.

Data Acquisition:

• Instrument Setup: Place the NMR tube in the spectrometer and lock onto the deuterium signal of the solvent. Shim the magnetic field to obtain optimal resolution.

• ¹H NMR Spectrum: Acquire a one-dimensional ¹H NMR spectrum.

• 2D NMR (Optional): For more complex structures or for unambiguous assignment of all protons, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be performed.

Signaling Pathways and Logical Relationships

The mechanism of the Fischer glycosidation involves the protonation of the anomeric hydroxyl group of the cyclic hemiacetal form of glucose, followed by the loss of water to form a resonance-stabilized oxocarbenium ion intermediate. This intermediate is then attacked by methanol from either the α or β face, leading to the formation of the respective anomers.

Fig 3. Mechanism of Fischer Glycosidation

Conclusion

The stereochemistry of methyl D-glucopyranoside is a cornerstone of carbohydrate chemistry, with the distinct properties of its α and β anomers having significant implications for scientific research and development. This guide has provided a detailed overview of the structural features, governing principles, and analytical techniques pertinent to these molecules. The tabulated data and visual representations of experimental workflows and reaction mechanisms are intended to serve as a valuable resource for researchers, scientists, and drug development professionals, facilitating a deeper understanding and application of this fundamental knowledge in their respective fields.

References

• 1. fiveable.me [fiveable.me]
• 2. chemimpex.com [chemimpex.com]
• 3. Fischer glycosidation - Wikipedia [en.wikipedia.org]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

Methylglucoside as a Model Compound for Monosaccharide Reactions: An In-depth Technical Guide

Introduction

Methylglucoside is a glycoside in which a methyl group is attached to the anomeric carbon of a glucose molecule.[1] This structural modification, where the hydroxyl group on the anomeric carbon is replaced by a methoxy (B1213986) group, results in the formation of a stable acetal.[2][3] Consequently, unlike glucose, methylglucoside is a non-reducing sugar because its cyclic form cannot open up to expose a free aldehyde group. This key characteristic makes methylglucoside an invaluable model compound for researchers, scientists, and drug development professionals studying the reactivity of monosaccharides.[1] By preventing ring-opening and the associated complexities of anomerization and the Maillard reaction, methylglucoside allows for the isolated study of reactions involving the other hydroxyl groups of the glucose ring, as well as the glycosidic bond itself.[1] Its applications range from investigating reaction mechanisms like hydrolysis and thermal degradation to serving as a building block in the synthesis of complex carbohydrate derivatives and as a probe in biochemical systems.[1][4]

Key Reactions and Applications

Glycoside Hydrolysis

The stability and cleavage of the glycosidic bond are central to carbohydrate chemistry. Methylglucoside serves as a simple and effective model to study the kinetics and mechanisms of this crucial reaction under both acidic and enzymatic conditions.

Acid-Catalyzed Hydrolysis:

The acid-catalyzed hydrolysis of methylglucoside involves the protonation of the glycosidic oxygen, followed by the cleavage of the C1-O bond to form a resonance-stabilized oxocarbenium ion intermediate. This is subsequently attacked by water to yield glucose and methanol (B129727). The reaction kinetics are typically first-order and are influenced by factors such as acid type, concentration, and temperature.[5] Studies have determined first-order rate coefficients and the energies and entropies of activation for the acid-catalyzed hydrolysis of various methyl glycopyranosides.[5] For instance, the hydrolysis of methyl β-D-glucopyranoside is significantly slower than that of glucosides with bulkier aglycones, such as triethylmethyl β-D-glucopyranoside, which hydrolyzes approximately 30,000 times faster.[5] This demonstrates that steric hindrance is not a significant factor, while electronic effects of the aglycone group play a more complex role.[5]

Enzymatic Hydrolysis:

Methylglucoside is an excellent substrate for studying the activity and kinetics of glycoside hydrolases, such as β-glucosidase.[6] For example, sweet almond β-glucosidase catalyzes the hydrolysis of methyl β-D-glucopyranoside at a rate approximately 4 x 10¹⁵ times faster than spontaneous hydrolysis at 25°C.[6] Kinetic studies using methylglucoside have helped elucidate enzymatic mechanisms. For instance, the lack of a solvent kinetic isotope effect when D₂O is substituted for H₂O in the hydrolysis of methyl β-D-glucopyranoside by β-glucosidase suggests a stepwise mechanism involving a pre-equilibrium protonation of the glycosidic oxygen followed by a rate-limiting cleavage of the glycosidic bond.[6]

Thermal Degradation and Caramelization

Caramelization is a non-enzymatic browning process that occurs when sugars are heated to high temperatures.[7][8] Unlike the Maillard reaction, it does not require the presence of amino acids.[7] Since methylglucoside is a non-reducing sugar, it does not undergo the Maillard reaction, making it an ideal model compound to study the mechanisms of caramelization in isolation.[9]

Theoretical studies on the thermal degradation of methyl β-D-glucoside have shown that the process can lead to the formation of levoglucosan. The proposed mechanism involves an initial conformational change of the reactant from a ⁴C₁ to a ¹C₄ chair conformation, followed by an intramolecular nucleophilic substitution at the anomeric carbon. The calculated activation energy for this process indicates that a direct homolysis mechanism is unlikely.[10]

Synthesis of Carbohydrate Derivatives

Methylglucosides are versatile starting materials for the synthesis of more complex carbohydrate-based molecules.[1] The hydroxyl groups can be selectively protected and modified to introduce other functional groups, enabling the creation of oligosaccharides, glycosides, and various sugar esters used as non-ionic surfactants and emulsifiers.[1][11]

Biochemical and Drug Development Applications

In biochemical research and drug development, methylglucosides serve as non-metabolizable analogs of glucose.[4] This property is useful for studying glucose transport systems and metabolism-independent sugar sensing. For example, ¹¹C-labeled methyl-D-glucoside has been developed as a tracer for sodium-dependent glucose transporters (SGLTs), allowing for their functional visualization in vivo using PET scans.[12][13] These studies are critical for understanding renal glucose reabsorption and for the development of drugs targeting these transporters.[12][13] Additionally, methylglucoside derivatives have been explored as potential inhibitors of glucose transporters in cancer cells and for their interactions with proteins like transferrin for targeted drug delivery.[4][14]

Quantitative Data

Table 1: Kinetic Parameters for Methyl β-D-Glucopyranoside Hydrolysis

Parameter	Value	Conditions	Source
Enzymatic Rate Enhancement	~4 x 10¹⁵-fold	Sweet almond β-glucosidase, 25°C	[6]
kcat/Km (in H₂O)	28 M⁻¹s⁻¹	Sweet almond β-glucosidase	[6]
Solvent Kinetic Isotope Effect	1.05 (± 0.08)	(D₂O)(kcat/Km) vs (H₂O)(kcat/Km)	[6]

| Relative Hydrolysis Rate | 30,000 times slower | Compared to triethylmethyl β-D-glucopyranoside in acid |[5] |

Table 2: Thermal Degradation Parameters for Methyl β-D-Glucoside

Parameter	Value	Method	Source
Activation Free Energy (ΔG⁰)	52.5 kcal/mol	MP4//DFT(B3LYP) theoretical study	[10]

| Primary Product | Levoglucosan | Theoretical study |[10] |

Experimental Protocols

Synthesis of α-Methyl-D-Glucoside (Fischer Glycosidation)

This protocol is based on the method described by Fischer, which involves the acid-catalyzed reaction of glucose with methanol.[15][16]

• Reagents and Materials:

  • Anhydrous D-glucose (finely powdered)

  • Anhydrous methyl alcohol (acetone-free)

  • Dry hydrogen chloride (gas) or concentrated sulfuric acid

  • Ice bath

  • Reflux condenser with a drying tube (e.g., soda-lime)

  • Filtration apparatus

• Procedure:

  • Prepare a 0.25% solution of hydrogen chloride in anhydrous methyl alcohol. This can be done by passing dry HCl gas into ice-cooled methanol until the desired weight increase is achieved, then diluting with more methanol.[15]

  • Add 500 g of finely powdered anhydrous D-glucose to approximately 2 kg of the methanolic HCl solution.[15]

  • Heat the mixture under reflux for an extended period (e.g., 72 hours). The solution should become clear within the first few hours.[15]

  • After reflux, cool the pale-yellow solution to 0°C in an ice bath.

  • Induce crystallization by scratching the inside of the flask or by adding a seed crystal of α-methyl-D-glucoside.[15]

  • Allow the mixture to stand at 0°C for 12-24 hours to complete the crystallization of the first crop.

  • Collect the crystals by suction filtration and wash them with cold methyl alcohol.[15]

  • The mother liquor can be concentrated and re-boiled to obtain subsequent crops of the product.[15]

  • The final product can be purified by recrystallization from methyl alcohol. The expected melting point of pure α-methyl-D-glucoside is 165-168°C.[15][17]

Acid-Catalyzed Hydrolysis of Methylglucoside

This protocol outlines a general procedure for determining the kinetics of acid hydrolysis.[5]

• Reagents and Materials:

  • Methyl-D-glucoside (α or β anomer)

  • Standardized mineral acid (e.g., 1 M H₂SO₄ or HCl)

  • Thermostatically controlled water bath or reaction block

  • Small reaction vials with sealed caps

  • Quenching solution (e.g., a strong base like NaOH to neutralize the acid)

  • Analytical system (e.g., HPLC with a refractive index detector or GC after derivatization)

• Procedure:

  • Prepare a stock solution of methylglucoside in deionized water.

  • Place a known volume of the acid solution into several reaction vials and allow them to equilibrate to the desired temperature (e.g., 60, 70, 80°C) in the water bath.

  • Initiate the reaction by adding a small volume of the methylglucoside stock solution to each vial, vortexing to mix, and starting a timer.

  • At predetermined time intervals, remove a vial from the bath and immediately quench the reaction by adding a sufficient amount of the quenching solution.

  • Analyze the quenched samples to determine the concentration of remaining methylglucoside and the formed glucose.

  • Plot the natural logarithm of the methylglucoside concentration versus time. The negative of the slope of this line gives the first-order rate coefficient (k).

  • Repeat the experiment at different temperatures to determine the activation energy using the Arrhenius equation.

Enzymatic Hydrolysis using β-Glucosidase

This protocol describes a method for measuring the rate of enzymatic hydrolysis of methyl β-D-glucopyranoside.[6]

• Reagents and Materials:

  • Methyl β-D-glucopyranoside

  • β-Glucosidase (e.g., from sweet almond)

  • Buffer solution (e.g., sodium acetate (B1210297) buffer at a specific pH)

  • Spectrophotometer or HPLC system

  • Thermostatically controlled cuvette holder or water bath

• Procedure:

  • Prepare a series of substrate solutions of methyl β-D-glucopyranoside at different concentrations in the chosen buffer.

  • Prepare a stock solution of the β-glucosidase enzyme in the same buffer.

  • Equilibrate the substrate solutions and the enzyme solution to the desired temperature (e.g., 25°C).

  • To initiate the reaction, add a small, fixed amount of the enzyme stock solution to a cuvette containing one of the substrate solutions.

  • Monitor the reaction progress. This can be done continuously by using a coupled enzyme assay that produces a chromogenic product, or by taking aliquots at different time points, stopping the reaction (e.g., by boiling or adding a strong inhibitor), and analyzing for glucose concentration via HPLC.

  • Calculate the initial reaction velocity (v₀) for each substrate concentration.

  • Determine the kinetic parameters Km and Vmax by plotting the initial velocities against substrate concentration and fitting the data to the Michaelis-Menten equation.

Visualizations

Logical and Reaction Pathways

Caption: Glucose vs. Methylglucoside reaction pathways.

Caption: Synthesis of methylglucosides via Fischer glycosidation.

Caption: Experimental workflow for acid hydrolysis kinetics.

References

• 1. fiveable.me [fiveable.me]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. glycodepot.com [glycodepot.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Methyl glucoside hydrolysis catalyzed by beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bakerpedia.com [bakerpedia.com]
• 8. Caramelization - Wikipedia [en.wikipedia.org]
• 9. Characteristics of the Thermal Degradation of Glucose and Maltose Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thermal degradation of methyl beta-D-glucoside. a theoretical study of plausible reaction mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. jnm.snmjournals.org [jnm.snmjournals.org]
• 13. Synthesis and biologic evaluation of (11)c-methyl-d-glucoside, a tracer of the sodium-dependent glucose transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. alpha-Methylglucoside [drugfuture.com]
• 17. Methylglucoside - Wikipedia [en.wikipedia.org]

The Enduring Legacy of Fischer Glycosylation: A Technical Guide to the Synthesis of Methylglucosides

Abstract

This technical guide provides a comprehensive overview of the Fischer glycosylation reaction for the synthesis of methylglucosides, a cornerstone of carbohydrate chemistry. It is intended for researchers, scientists, and drug development professionals who seek a deeper understanding of this fundamental reaction. This document traces the historical discovery by Emil Fischer, delves into the reaction's mechanistic intricacies, and presents detailed experimental protocols for classical, microwave-assisted, and continuous flow methodologies. Quantitative data on reaction parameters and yields are systematically tabulated for comparative analysis. Furthermore, key pathways and workflows are visualized using network diagrams to facilitate a clear and concise understanding of the core concepts.

Introduction: A Historical Perspective

The Fischer glycosylation, a method for forming a glycosidic bond, was developed by the pioneering German chemist Emil Fischer between 1893 and 1895.[1] This acid-catalyzed reaction between a reducing sugar and an alcohol remains a fundamental and widely practiced method for the synthesis of simple glycosides, particularly methylglucosides, which are valuable intermediates in the synthesis of more complex carbohydrate-containing molecules.[2] Fischer's work, which earned him the Nobel Prize in Chemistry in 1902, laid the foundation for modern carbohydrate chemistry by providing a straightforward route to synthetic glycosides.[1] His initial experiments involved reacting D-glucose with methanol (B129727) in the presence of a strong acid, leading to the formation of a mixture of anomeric methylglucosides.[1]

The reaction is an equilibrium process that can yield a mixture of product isomers, including different ring sizes (furanosides and pyranosides) and anomers (α and β).[1] Typically, shorter reaction times favor the formation of the kinetically controlled furanoside products, while longer reaction times allow for equilibration to the more thermodynamically stable pyranoside forms.[1] The anomeric effect generally favors the formation of the α-anomer as the major product at equilibrium.[1]

Reaction Mechanism

The Fischer glycosylation proceeds via an acid-catalyzed nucleophilic substitution at the anomeric carbon. The generally accepted mechanism involves the following key steps:

• Protonation of the Anomeric Hydroxyl Group: The acid catalyst protonates the hydroxyl group at the anomeric carbon of the cyclic hemiacetal form of the sugar.

• Formation of an Oxocarbenium Ion: The protonated hydroxyl group departs as a water molecule, leading to the formation of a resonance-stabilized oxocarbenium ion intermediate.

• Nucleophilic Attack by the Alcohol: A molecule of the alcohol (in this case, methanol) acts as a nucleophile and attacks the electrophilic anomeric carbon of the oxocarbenium ion.

• Deprotonation: The resulting protonated glycoside is deprotonated, regenerating the acid catalyst and yielding the final methylglucoside product.

This process can occur from either face of the planar oxocarbenium ion, leading to the formation of both α and β anomers. The reaction is reversible, and the final product distribution is governed by the relative thermodynamic stabilities of the various isomers.

Caption: Mechanism of Fischer Glycosylation.

Data Presentation: A Comparative Analysis of Methodologies

The synthesis of methylglucosides via Fischer glycosylation has evolved from the classical heating method to more rapid and efficient techniques such as microwave irradiation and continuous flow processing. The following tables summarize quantitative data from various studies, allowing for a direct comparison of these methodologies.

Table 1: Classical Fischer Glycosylation of D-Glucose with Methanol

Catalyst	Temperature (°C)	Time (h)	Yield (%)	α:β Ratio	Reference
HCl	Reflux	18	70	2:1	[3]
H₂SO₄	Reflux	24	65	3:1	[3]
Amberlite IR-120	Reflux	48	80	4:1

Table 2: Microwave-Assisted Fischer Glycosylation of D-Glucose with Methanol

Catalyst	Temperature (°C)	Time (min)	Yield (%)	α:β Ratio	Reference
Amberlite IRN 120 H⁺	120	10	74	>95:5	[4]
Montmorillonite K-10	100	15	92	9:1	[5]
Dowex 50W X8	100	5	88	10:1	[5]

Table 3: Continuous Flow Fischer Glycosylation of Monosaccharides with Methanol

Sugar	Catalyst	Temperature (°C)	Residence Time (min)	Conversion (%)	α:β Ratio	Reference
D-Glucose	QuadraPure™ SA	120	4	>95	89:11	[6]
D-Mannose	QuadraPure™ SA	120	4	>95	92:8	[6]
D-Galactose	QuadraPure™ SA	120	4	>95	85:15	[6]

Experimental Protocols

This section provides detailed experimental protocols for the synthesis of methylglucosides using classical, microwave-assisted, and continuous flow methods.

Classical Method: Synthesis of Methyl α/β-D-Glucopyranoside

Materials:

• D-Glucose (10.0 g, 55.5 mmol)

• Anhydrous Methanol (100 mL)

• Concentrated Hydrochloric Acid (1.0 mL)

• Sodium Carbonate

• Stir bar

• Round-bottom flask (250 mL)

• Condenser

• Heating mantle

• Filtration apparatus

Procedure:

• Suspend D-glucose in anhydrous methanol in a round-bottom flask equipped with a stir bar.

• Slowly add concentrated hydrochloric acid to the suspension while stirring.

• Attach a condenser and heat the mixture to reflux. Maintain reflux for 18-24 hours. The solution should become clear as the reaction progresses.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Neutralize the acid catalyst by slowly adding solid sodium carbonate until effervescence ceases.

• Filter the mixture to remove the sodium carbonate and any unreacted glucose.

• Concentrate the filtrate under reduced pressure to obtain a syrup.

• The resulting syrup, containing a mixture of methyl α- and β-D-glucopyranosides, can be purified by crystallization or chromatography. To preferentially crystallize the α-anomer, dissolve the syrup in a minimal amount of hot methanol and allow it to cool slowly.

Microwave-Assisted Method: Rapid Synthesis of Methyl α-D-Glucopyranoside

Materials:

• D-Glucose (0.5 g, 2.78 mmol)

• Anhydrous Methanol (5 mL)

• Amberlite IRN 120 H⁺ resin (0.5 g)

• Microwave vial (10 mL) with a Teflon septum

• Microwave synthesizer

• Filtration apparatus

Procedure: [4]

• Place D-glucose and Amberlite IRN 120 H⁺ resin in a microwave vial.

• Add anhydrous methanol to the vial.

• Seal the vial with a Teflon septum.

• Place the vial in the microwave synthesizer and irradiate at 120 °C for 10 minutes.[4]

• After the reaction is complete, cool the vial to room temperature.

• Filter the reaction mixture to remove the resin.

• Evaporate the filtrate under reduced pressure to yield the crude product.

• The product, predominantly methyl α-D-glucopyranoside, can be further purified by recrystallization from methanol.[4]

Continuous Flow Method: Scalable Synthesis of Methyl Glucosides

This protocol provides a general outline for a continuous flow setup. Specific parameters will vary depending on the equipment used.

Experimental Workflow:

Caption: Continuous Flow Fischer Glycosylation Workflow.

Procedure: [2][6]

• System Setup: Assemble a continuous flow system consisting of a pump, a packed-bed reactor, a heating unit, and a collection vessel. The reactor should be a column packed with a solid acid catalyst, such as QuadraPure™ SA resin.

• Reagent Preparation: Prepare a stock solution of the desired sugar (e.g., D-glucose) in methanol (e.g., 2% w/v). Ensure the sugar is fully dissolved; gentle heating may be required. Filter the solution to remove any particulate matter.

• Reaction Execution:

  • Equilibrate the packed-bed reactor to the desired temperature (e.g., 120 °C).

  • Pump the methanolic sugar solution through the reactor at a defined flow rate to achieve the desired residence time (e.g., 4 minutes).

• Product Collection: Collect the effluent from the reactor.

• Work-up and Analysis:

  • The collected solution containing the methylglucoside can be analyzed directly by TLC or NMR.

  • For isolation, the solvent can be removed under reduced pressure. The solid acid catalyst remains in the reactor, simplifying purification.

Conclusion

The Fischer glycosylation reaction, discovered over a century ago, continues to be a vital tool in carbohydrate chemistry. Its simplicity and versatility have ensured its enduring relevance. The evolution of this method from classical batch processing to modern microwave-assisted and continuous flow techniques has significantly improved reaction times, yields, and scalability, making it an even more powerful tool for the synthesis of methylglucosides and other simple glycosides. This guide has provided a comprehensive overview of the historical context, mechanism, and practical application of Fischer glycosylation, equipping researchers with the knowledge to effectively utilize this fundamental reaction in their scientific endeavors.

References

• 1. Fischer glycosidation - Wikipedia [en.wikipedia.org]
• 2. Methyl glycosides via Fischer glycosylation: translation from batch microwave to continuous flow processing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. youngin.com [youngin.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Technical Guide to the Spectroscopic Analysis of Alpha-D-Methylglucoside

This guide provides an in-depth overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data for alpha-D-methylglucoside. It is intended for researchers, scientists, and professionals in drug development who require detailed analytical data and protocols for the characterization of this compound.

Data Presentation

The following tables summarize the key spectroscopic data for alpha-D-methylglucoside, facilitating easy reference and comparison.

Table 1: ¹H NMR Spectroscopic Data for Alpha-D-Methylglucoside

Proton	Chemical Shift (δ) in D₂O (ppm)	Chemical Shift (δ) in DMSO-d₆ (ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	4.61	4.49	d	3.5
H-2	3.46	3.23	dd	9.8, 3.5
H-3	3.59	3.39	t	9.4
H-4	3.29	3.10	t	9.2
H-5	3.61	3.42	m
H-6a	3.79	3.63	dd	11.9, 2.2
H-6b	3.71	3.49	dd	11.9, 5.6
-OCH₃	3.32	3.24	s

Note: Data is compiled from various sources and may vary slightly based on experimental conditions.[1][2]

Table 2: ¹³C NMR Spectroscopic Data for Alpha-D-Methylglucoside

Carbon	Chemical Shift (δ) in D₂O (ppm)	Chemical Shift (δ) in DMSO-d₆ (ppm)
C-1	100.2	99.8
C-2	72.3	71.8
C-3	73.9	73.5
C-4	70.6	70.3
C-5	72.1	71.9
C-6	61.5	60.9
-OCH₃	55.7	54.5

Note: Data is compiled from various sources and may vary slightly based on experimental conditions.[2][3]

Table 3: IR Absorption Bands for Alpha-D-Methylglucoside

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Strong, Broad	O-H Stretching (Hydrogen-bonded hydroxyl groups)
~2900	Medium	C-H Stretching (Aliphatic)
~1450	Medium	C-H Bending
~1100-1000	Strong	C-O Stretching (Alcohols, Ethers), C-O-C Stretching (Glycosidic bond)
Below 1000	Medium-Weak	Fingerprint Region (Complex vibrations)

Note: IR spectra of carbohydrates show broad, overlapping peaks. The values presented are approximate ranges for the key functional groups.[4][5]

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These protocols are based on standard practices for the analysis of glycosides.

This protocol outlines the steps for preparing a sample of alpha-D-methylglucoside and acquiring ¹H and ¹³C NMR spectra.

• Sample Preparation :

  • Weigh approximately 5-10 mg of purified alpha-D-methylglucoside.[6][7]

  • Dissolve the sample in 0.5-0.6 mL of a suitable deuterated solvent (e.g., Deuterium Oxide (D₂O) or Dimethyl Sulfoxide-d₆ (DMSO-d₆)) in a clean, dry vial.[6][8]

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

  • Transfer the solution into a 5 mm NMR tube.[6][8]

• Instrument Setup and Data Acquisition :

  • All spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.[1][9]

  • Tune and shim the spectrometer to ensure a homogeneous magnetic field.

  • For ¹H NMR :

    • Pulse Sequence : Standard single-pulse (zg30 or similar).[6]

    • Spectral Width : ~12-16 ppm.[6]

    • Acquisition Time : 2-3 seconds.[6]

    • Relaxation Delay : 1-2 seconds.[6]

    • Number of Scans : 16-64, depending on sample concentration.[6]

  • For ¹³C NMR :

    • Pulse Sequence : Proton-decoupled single-pulse (zgpg30 or similar).[6]

    • Spectral Width : ~200-240 ppm.[6]

    • Acquisition Time : 1-2 seconds.[6]

    • Relaxation Delay : 2 seconds.[6]

    • Number of Scans : 1024-4096, due to the low natural abundance of ¹³C.[6]

• Data Processing :

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum and perform baseline correction.

  • Calibrate the chemical shift scale. For D₂O, the residual HDO peak can be used as a reference. For DMSO-d₆, the residual solvent peak can be used.

  • Integrate the signals in the ¹H spectrum and pick peaks for both ¹H and ¹³C spectra.

This protocol describes the preparation of a solid sample of alpha-D-methylglucoside for analysis by Fourier-Transform Infrared (FTIR) spectroscopy using the KBr pellet method.

• Sample Preparation (KBr Pellet Method) :

  • Thoroughly grind 1-2 mg of dry alpha-D-methylglucoside with approximately 100-200 mg of dry, spectroscopic grade Potassium Bromide (KBr) using an agate mortar and pestle. The mixture should have a fine, consistent powder form.

  • Transfer a portion of the mixture into a pellet-forming die.

  • Place the die under a hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent or translucent pellet.[10]

• Instrument Setup and Data Acquisition :

  • Place the KBr pellet into the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment to account for atmospheric CO₂ and H₂O.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The data is typically collected over a range of 4000-400 cm⁻¹.

• Data Processing :

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify and label the major absorption bands corresponding to the functional groups present in the molecule.[5]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of alpha-D-methylglucoside, from sample handling to final data interpretation.

Caption: Workflow for NMR and IR spectroscopic analysis.

References

• 1. alpha-D-Methylglucoside(97-30-3) 1H NMR [m.chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. alpha-D-Methylglucoside(97-30-3) 13C NMR [m.chemicalbook.com]
• 4. alpha-D-Methylglucoside(97-30-3) IR Spectrum [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Determination of glycan structure by nuclear magnetic resonance - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Primary Structure of Glycans by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Thermochemical Properties and Stability of Methylglucoside

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties and stability of methylglucoside, a monosaccharide derivative of glucose. Methylglucoside exists as two anomers, methyl α-D-glucopyranoside and methyl β-D-glucopyranoside, which differ in the stereochemistry at the anomeric carbon. This difference influences their physical and chemical properties. This document summarizes key quantitative data, details relevant experimental protocols, and provides visualizations to aid in the understanding of the behavior of these compounds.

Thermochemical Properties

The thermochemical properties of a compound are crucial for understanding its energy content and stability. Key parameters include the standard enthalpy of formation, standard molar heat capacity, and standard Gibbs free energy of formation.

Quantitative Thermochemical Data

The following tables summarize the available experimental thermochemical data for both anomers of methylglucoside.

Table 1: Thermochemical Properties of Methyl α-D-glucopyranoside (Solid, at 298.15 K and 0.1 MPa)

Property	Value	Unit
Molar Mass	194.18	g/mol
Melting Point	441.15	K
Enthalpy of Fusion	31.87	kJ/mol
Entropy of Fusion	72.24	J/(mol·K)
Standard Molar Heat Capacity (Cp,m)	277.19	J/(mol·K)

Data for Table 1 sourced from a study on the thermal properties and solubility of methyl α-D-glucopyranoside[1].

Table 2: Thermochemical Properties of Methyl β-D-glucopyranoside (Solid, at 298.15 K)

Property	Value	Unit
Molar Mass	194.18	g/mol
Standard Enthalpy of Combustion (ΔcH°)	-3517.9 ± 0.42	kJ/mol
Standard Enthalpy of Formation (ΔfH°)	-1237.5	kJ/mol

The standard enthalpy of combustion for β-D-Glucopyranoside, methyl was obtained from the NIST WebBook[2]. The standard enthalpy of formation was calculated by NIST based on the combustion data[2].

Stability of Methylglucoside

The stability of methylglucoside is a critical factor in its handling, storage, and application, particularly in drug development. This section explores its thermal stability and its stability in aqueous solutions under various pH conditions.

Thermal Stability

Thermogravimetric analysis (TGA) is a standard technique to evaluate the thermal stability of a compound by measuring its mass change as a function of temperature.

A study on methyl α-D-glucopyranoside revealed its thermal decomposition behavior under a pure nitrogen atmosphere. The decomposition process was analyzed to determine the activation energy of thermal decomposition, a key parameter in assessing thermal stability[1]. A separate study on a modified glycoside, 4-methyloxybenzyl-2, 3, 4, 6-tetra-O-acetyl-β-d-glucopyranoside, showed that its main thermal decomposition occurred between 200 and 300 °C, with the largest mass loss rate at a peak temperature of 246.7 °C. While this is a derivative, it provides an indication of the temperature range at which the glycosidic bond may become susceptible to cleavage.

Stability in Aqueous Solutions (Hydrolysis)

The primary route of degradation for methylglucoside in aqueous solution is hydrolysis of the glycosidic bond, yielding glucose and methanol. The rate of this hydrolysis is highly dependent on pH and temperature.

Acid Hydrolysis: The decomposition of methyl α-D-glucopyranoside has been studied in various acids, including hydrochloric, sulfuric, and sulfurous acids[3].

Alkaline Hydrolysis: An investigation into the alkaline hydrolysis of several methyl glycopyranosides in 10% sodium hydroxide (B78521) at 170°C provided insights into the relative stability of the α- and β-anomers. The study found that glycosides with the aglyconic group and the hydroxyl at C2 in the trans position (as in methyl β-D-glucopyranoside) react much faster than the corresponding cis anomers (as in methyl α-D-glucopyranoside)[4]. This suggests that the β-anomer is less stable under these alkaline conditions. The relative rates of hydrolysis are summarized in the table below.

Table 3: Relative Rates of Alkaline Hydrolysis of Methyl Glycopyranosides at 170°C

Methyl Glycopyranoside	Relative Rate (krel)
α-D-glucoside	1.0
α-D-galactoside	3.9
β-D-mannoside	4.4
α-D-xyloside	4.8
β-L-arabinoside	4.0

Data adapted from a study on the alkaline hydrolysis of glycosidic linkages[4].

Enzymatic Hydrolysis: The enzyme-catalyzed hydrolysis of methyl β-D-glucopyranoside is significantly faster than spontaneous hydrolysis, with a rate enhancement of approximately 4 x 1015 at 25°C[5]. The efficiency of enzymatic hydrolysis is also pH-dependent, typically showing a bell-shaped curve of activity versus pH[5].

Experimental Protocols

This section details the methodologies for key experiments used to determine the thermochemical properties and stability of methylglucoside.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and enthalpy of fusion of methylglucoside.

Methodology:

• A small, accurately weighed sample of methylglucoside (typically 1-5 mg) is hermetically sealed in an aluminum pan.

• An empty sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC instrument.

• The temperature of the sample and reference is increased at a constant rate (e.g., 10 K/min) under a controlled atmosphere (e.g., nitrogen).

• The difference in heat flow between the sample and the reference is measured as a function of temperature.

• The melting point is determined as the onset or peak temperature of the melting endotherm.

• The enthalpy of fusion is calculated by integrating the area of the melting peak[6][7][8].

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperature of methylglucoside.

Methodology:

• A small, accurately weighed sample of methylglucoside (typically 5-10 mg) is placed in a tared TGA pan.

• The pan is placed on the TGA balance.

• The sample is heated at a constant rate (e.g., 10 K/min) under a controlled atmosphere (e.g., nitrogen).

• The mass of the sample is recorded continuously as a function of temperature.

• The decomposition temperature is typically reported as the onset temperature of mass loss or the temperature at which a certain percentage of mass loss occurs.

Hydrolysis Rate Determination

Objective: To determine the rate of hydrolysis of methylglucoside at a specific pH and temperature.

Methodology:

• A solution of methylglucoside of known concentration is prepared in a buffer solution of the desired pH.

• The solution is maintained at a constant temperature in a thermostated water bath or reaction block.

• Aliquots of the reaction mixture are withdrawn at specific time intervals.

• The reaction in the aliquots is quenched, for example, by neutralization or rapid cooling.

• The concentration of the remaining methylglucoside or the formed glucose is determined using a suitable analytical method, such as high-performance liquid chromatography (HPLC) or an enzymatic glucose assay.

• The rate constant for the hydrolysis reaction is determined by plotting the concentration of methylglucoside versus time and fitting the data to an appropriate rate law (e.g., pseudo-first-order kinetics).

Visualizations

The following diagrams illustrate key concepts and workflows related to the study of methylglucoside.

Caption: Experimental workflow for analyzing methylglucoside properties.

Caption: Factors influencing the hydrolysis of methylglucoside.

References

• 1. researchgate.net [researchgate.net]
• 2. β-D-Glucopyranoside, methyl [webbook.nist.gov]
• 3. Decomposition study of methyl α-D-glucopyranoside (MGPα) and lignin model compounds for better glucose yield during sulfurous acid treatment :: BioResources [bioresources.cnr.ncsu.edu]
• 4. scispace.com [scispace.com]
• 5. Methyl glucoside hydrolysis catalyzed by beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]

The Multifaceted Role of Methylglucoside in Plant and Microbial Biochemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methylglucoside, a glycoside derived from glucose, serves as a versatile molecule in the study of plant and microbial biochemistry. In microbial systems, particularly bacteria, it is actively transported and metabolized, offering insights into carbohydrate uptake and regulation. In plants, its non-metabolizable nature makes it an invaluable tool for dissecting sugar sensing and signaling pathways, and emerging evidence suggests a role as an elicitor of defense responses. This technical guide provides an in-depth exploration of the functions of methylglucoside, detailing its metabolic fate in microbes, its role as a signaling analogue in plants, and its potential applications in research and drug development. The guide includes a compilation of quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows to facilitate a comprehensive understanding of this important biochemical tool.

Introduction

Methylglucoside is a monosaccharide derivative of glucose where a methyl group replaces the hydroxyl group on the anomeric carbon. This seemingly minor modification has profound implications for its biological activity. It exists as two anomers, α-methylglucoside and β-methylglucoside, which can exhibit different biological specificities. While not a primary metabolite, methylglucoside's structural similarity to glucose allows it to interact with various cellular components, making it a powerful tool for biochemical investigation.

In the realm of microbial biochemistry , methylglucoside serves as a carbon source for certain microorganisms. Its transport and subsequent metabolism have been particularly well-studied in Escherichia coli, providing a model for understanding the phosphoenolpyruvate (B93156):sugar phosphotransferase system (PTS), a key carbohydrate transport mechanism in bacteria.

In plant biochemistry , the primary utility of methylglucoside lies in its resistance to metabolic degradation. While it can be transported into plant cells, it is a poor substrate for glycolysis. This property allows researchers to uncouple the signaling roles of sugars from their metabolic effects, providing clarity on how plants sense and respond to carbohydrate availability. Furthermore, there is growing interest in the potential of glucosides, including methylglucoside derivatives, to act as elicitors, triggering plant defense mechanisms.

This guide will delve into the core functions of methylglucoside in these two domains, presenting quantitative data, detailed experimental methodologies, and visual pathways to provide a comprehensive resource for researchers.

Methylglucoside in Microbial Biochemistry

Transport and Metabolism: The Phosphotransferase System (PTS)

In many bacteria, the uptake of α-methylglucoside is mediated by the phosphoenolpyruvate:sugar phosphotransferase system (PTS). The PTS is a multicomponent system that couples the transport of sugars with their phosphorylation. In E. coli, α-methylglucoside is recognized and transported by the glucose-specific PTS permease.

The process begins with the transfer of a phosphoryl group from phosphoenolpyruvate (PEP) through a cascade of proteins: Enzyme I (EI) and the Histidine-containing phosphocarrier protein (HPr). The phosphorylated HPr then transfers the phosphoryl group to the glucose-specific Enzyme II (EIIGlc), which is a complex of three domains: EIIAGlc, EIIBGlc, and EIICGlc. The EIICGlc domain forms the transmembrane channel, and as α-methylglucoside passes through, it is phosphorylated by the EIIBGlc domain, resulting in intracellular α-methylglucoside-6-phosphate.

Unlocking the Protective Potential: An In-depth Technical Guide to the Antioxidant Properties of Methylglucoside Derivatives

For Researchers, Scientists, and Drug Development Professionals

The growing interest in the therapeutic potential of natural and synthetic compounds has spotlighted the antioxidant capabilities of various molecular families. Among these, methylglucoside derivatives are emerging as a promising class of molecules with the ability to combat oxidative stress, a key pathological factor in numerous diseases. This technical guide provides a comprehensive overview of the antioxidant properties of these derivatives, detailing experimental methodologies, presenting key data, and visualizing the underlying molecular pathways.

Introduction to Methylglucoside Derivatives as Antioxidants

Methylglucosides, monosaccharides derived from glucose, serve as versatile scaffolds for the synthesis of novel bioactive compounds.[1] By modifying the hydroxyl groups of the glucopyranoside ring with various functional moieties, researchers can fine-tune the molecule's physicochemical properties, including its antioxidant capacity. The antioxidant activity of these derivatives is often attributed to their ability to donate hydrogen atoms or electrons to neutralize reactive oxygen species (ROS), thereby preventing oxidative damage to cellular components.

One notable example is Methyl 6-O-cinnamoyl-α-d-glucopyranoside (MCGP), a synthetic derivative that has demonstrated significant protective effects against acute liver injury by mitigating oxidative stress.[2] Studies on such derivatives provide valuable insights into the structure-activity relationships that govern their antioxidant potential.

Quantitative Antioxidant Activity

The antioxidant capacity of methylglucoside derivatives and related compounds can be quantified using various in vitro assays. The half-maximal inhibitory concentration (IC50) is a common metric used to express the concentration of a compound required to scavenge 50% of the free radicals in a given assay. Lower IC50 values indicate higher antioxidant activity.

While extensive quantitative data for a broad range of simple methylglucoside derivatives is still an area of active research, studies on structurally related glycoside derivatives provide valuable benchmarks.

Compound Class	Derivative Example	Assay	IC50 / Activity	Reference
Methylglucoside Derivative	Methyl 6-O-cinnamoyl-α-d-glucopyranoside (MCGP)	Cellular ROS	Suppressed H2O2-induced ROS generation in AML12 cells	[2]
Methyl Glycoside	From Aganosma dichotoma	Cellular Antioxidant Assays	Enhanced detoxification mechanisms in a dose-dependent manner	[1]
Ortho-Carbonyl Hydroquinone Methyl Derivatives	Compound 1 (gem-dimethyl)	ORAC	8.8 ± 0.2 mol TE/mol	[3]
Ortho-Carbonyl Hydroquinone Methyl Derivatives	Compound 6 (gem-diethyl)	ORAC	7.0 ± 0.3 mol TE/mol	[3]
Flavonol Glycosides	Various	DPPH, ABTS	IC50 values vary based on structure	[4]
Synthetic Antioxidant	Ascorbic Acid (Standard)	DPPH	IC50 values typically in the low µg/mL range	[5]

Experimental Protocols

Accurate and reproducible assessment of antioxidant activity is paramount. The following are detailed methodologies for commonly employed in vitro antioxidant assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow.[6]

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727). The absorbance of this solution at 517 nm should be approximately 1.0.

• Sample Preparation: Dissolve the methylglucoside derivatives in methanol to prepare a stock solution (e.g., 1 mg/mL). Prepare serial dilutions from the stock solution to obtain a range of concentrations.

• Reaction Mixture: In a 96-well microplate, add 100 µL of each sample dilution to 100 µL of the DPPH solution.[7]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the reaction mixture. The IC50 value is determined by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in a decolorization of the solution.[8]

Protocol:

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.

• Working Solution: Dilute the ABTS•+ solution with methanol or ethanol (B145695) to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a stock solution and serial dilutions of the methylglucoside derivatives in the appropriate solvent.

• Reaction Mixture: Add 20 µL of each sample dilution to 180 µL of the ABTS•+ working solution in a 96-well microplate.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated similarly to the DPPH assay, and the IC50 value is determined from the dose-response curve.

Cellular Antioxidant Activity (CAA) Assay

This assay measures the antioxidant activity of compounds in a biologically relevant system, such as cultured cells. It assesses the ability of a compound to prevent the formation of fluorescent 2',7'-dichlorofluorescein (B58168) (DCF) from the oxidation of 2',7'-dichlorofluorescin diacetate (DCFH-DA) by intracellular ROS.

Protocol:

• Cell Culture: Plate human hepatocellular carcinoma (HepG2) or other suitable cells in a 96-well plate and grow to confluence.

• Loading with DCFH-DA: Wash the cells with phosphate-buffered saline (PBS) and then incubate them with a solution of DCFH-DA (e.g., 25 µM) for 1 hour at 37°C.

• Treatment: Remove the DCFH-DA solution, wash the cells with PBS, and then treat them with the methylglucoside derivatives at various concentrations for 1 hour.

• Induction of Oxidative Stress: Add a ROS-generating agent, such as 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH), to the wells.

• Fluorescence Measurement: Immediately measure the fluorescence intensity at regular intervals (e.g., every 5 minutes for 1 hour) using a fluorescence plate reader with excitation and emission wavelengths of 485 nm and 538 nm, respectively.

• Data Analysis: The CAA value is calculated based on the area under the fluorescence curve, and the EC50 value (the concentration required to produce a 50% antioxidant effect) is determined.

Signaling Pathways and Mechanisms of Action

The antioxidant effects of methylglucoside derivatives can extend beyond direct radical scavenging to the modulation of intracellular signaling pathways that regulate the cellular antioxidant response.

The Nrf2-Keap1 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation.

Upon exposure to oxidative stress or electrophilic compounds, Keap1 undergoes a conformational change, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating their transcription.

Studies on Methyl 6-O-cinnamoyl-α-d-glucopyranoside (MCGP) have shown that it can activate the Nrf2 signaling pathway, leading to the upregulation of downstream antioxidant enzymes and providing protection against oxidative stress-induced liver injury.[2]

Figure 1: Activation of the Nrf2 signaling pathway by a methylglucoside derivative.

Experimental Workflow for Synthesis and Evaluation

The development and assessment of novel methylglucoside derivatives with antioxidant properties typically follow a structured workflow, from chemical synthesis to biological evaluation.

Figure 2: A typical experimental workflow for the development of antioxidant methylglucoside derivatives.

Conclusion and Future Directions

Methylglucoside derivatives represent a promising and versatile platform for the development of novel antioxidant agents. Their synthetic tractability allows for the fine-tuning of their chemical structures to optimize their radical scavenging capabilities and their ability to modulate cellular antioxidant defense mechanisms, such as the Nrf2 signaling pathway.

Future research in this area should focus on:

• Expanding the library of derivatives: Synthesizing and screening a wider range of methylglucoside derivatives to establish more comprehensive structure-activity relationships.

• In vivo studies: Evaluating the efficacy of promising lead compounds in animal models of diseases associated with oxidative stress.

• Exploring other signaling pathways: Investigating the potential of these derivatives to modulate other redox-sensitive signaling pathways.

• Drug delivery systems: Developing targeted delivery strategies to enhance the bioavailability and therapeutic efficacy of these compounds.

By continuing to explore the antioxidant properties of methylglucoside derivatives, the scientific community can unlock their full potential in the prevention and treatment of a wide range of oxidative stress-related pathologies.

References

• 1. Effect of Methyl Glycoside on Apoptosis and Oxidative Stress in Hypoxia Induced-Reoxygenated H9C2 Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note & Protocol: Acid-Catalyzed Synthesis of Methylglucoside via Fischer Glycosidation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylglucoside and its derivatives are valuable compounds in various fields, including the pharmaceutical industry, where they serve as precursors for the synthesis of more complex molecules and as components in drug delivery systems. The most common and established method for synthesizing methylglucoside is the acid-catalyzed reaction of glucose with methanol (B129727), a process known as Fischer glycosidation.[1] This reaction results in the formation of a mixture of anomers (α- and β-methylglucosides) and ring size isomers (pyranosides and furanosides).[2] Typically, with longer reaction times, the thermodynamically more stable α-anomer of the pyranoside form is the major product. This document provides a detailed protocol for the synthesis of methylglucoside, focusing on the acid-catalyzed Fischer glycosidation of D-glucose.

Reaction & Mechanism

The fundamental reaction involves the treatment of glucose with methanol in the presence of an acid catalyst. The acid protonates the anomeric hydroxyl group of the cyclic hemiacetal form of glucose, which then leaves as a water molecule to form a resonance-stabilized oxocarbenium ion. A methanol molecule then attacks this electrophilic species, and subsequent deprotonation yields the methylglucoside.

Experimental Protocol

This protocol is based on the well-established Fischer method, with modifications for improved yields and purity.[3]

Materials & Equipment:

• Anhydrous D-glucose

• Anhydrous methanol (acetone-free)[3]

• Concentrated sulfuric acid or dry hydrogen chloride gas[3][4]

• Sodium carbonate or other suitable base for neutralization

• Activated carbon (for decolorization, if necessary)

• Round-bottom flask

• Reflux condenser with a drying tube (e.g., containing calcium chloride or soda-lime)[3]

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Ice bath

• Büchner funnel and filter flask

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Catalyst Preparation (0.25% HCl in Methanol): In a fume hood, carefully pass dry hydrogen chloride gas into a pre-weighed amount of ice-cooled anhydrous methanol until the desired concentration (e.g., 0.25% w/w) is achieved.[3] Alternatively, a strong mineral acid like sulfuric acid can be used.[4]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the prepared methanolic HCl solution. Add finely powdered anhydrous D-glucose to the solution.[3] A typical molar ratio of methanol to glucose is high, as methanol also serves as the solvent.[5]

• Reaction: Heat the mixture to reflux with continuous stirring. The reaction time can vary significantly, from a few hours to over 72 hours, depending on the desired product distribution and yield.[3][6] Monitor the reaction progress by checking for the dissolution of glucose.

• Crystallization and Isolation (First Crop): After the reaction is complete, cool the solution in an ice bath to induce crystallization. Scratching the inside of the flask with a glass rod can aid in this process.[3] Allow the crystallization to proceed for several hours at a low temperature (e.g., 0°C).[3] Collect the crystalline product by vacuum filtration using a Büchner funnel and wash the crystals with cold methanol.[3]

• Work-up of Mother Liquor (Second and Third Crops): The mother liquor can be concentrated using a rotary evaporator and subjected to further crystallization cycles to increase the overall yield.[3]

• Neutralization and Purification: Before final purification, the acidic reaction mixture can be neutralized with a base like sodium carbonate. The crude product can be purified by recrystallization from methanol.[3] If the solution is colored, activated carbon can be added during recrystallization to decolorize it.[3]

• Drying: Dry the purified crystals under vacuum to obtain the final methylglucoside product.

Data Presentation

The following tables summarize typical reaction parameters and expected outcomes for the synthesis of methylglucoside.

Table 1: Reaction Conditions for Acid-Catalyzed Synthesis of Methylglucoside

Parameter	Value/Range	Reference
Starting Material	Anhydrous D-glucose	[3]
Reagent	Anhydrous Methanol	[3]
Catalyst	0.25% Hydrogen Chloride in Methanol	[3]
Molar Ratio (Methanol:Glucose)	~20:1	[3]
Reaction Temperature	Reflux (~65°C)	[3]
Reaction Time	72 hours (for α-anomer)	[3]

Table 2: Typical Yields and Properties of Synthesized Methyl-α-D-glucoside

Parameter	Value	Reference
Total Yield	48.5–49.5%	[3]
Melting Point	164–165°C	[3]
Appearance	White crystalline solid	[1]

Experimental Workflow

The following diagram illustrates the key steps in the acid-catalyzed synthesis of methylglucoside.

Caption: Workflow for Methylglucoside Synthesis.

Safety Precautions

• Work in a well-ventilated fume hood, especially when handling dry hydrogen chloride gas and concentrated acids.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Methanol is flammable and toxic; avoid inhalation and skin contact.

• Handle strong acids with extreme care.

Conclusion

The acid-catalyzed Fischer glycosidation remains a robust and widely used method for the synthesis of methylglucoside. By carefully controlling the reaction conditions and employing systematic purification steps, high-purity methylglucoside can be obtained for various research and development applications. The protocol and data presented here provide a comprehensive guide for scientists and professionals in the field.

References

• 1. Methylglucoside - Wikipedia [en.wikipedia.org]
• 2. Methyl glycosides via Fischer glycosylation: translation from batch microwave to continuous flow processing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US2276621A - Preparation of methyl glucosides - Google Patents [patents.google.com]
• 5. US2606186A - Preparation of methyl glucoside - Google Patents [patents.google.com]
• 6. Methyl Glucoside - Explore the Science & Experts | ideXlab [idexlab.com]

Application Notes: Utilizing Methylglucoside Derivatives for Beta-Glucosidase Enzymatic Assays

Introduction

Beta-glucosidases (EC 3.2.1.21) are a ubiquitous class of enzymes that catalyze the hydrolysis of β-glucosidic linkages in disaccharides, oligosaccharides, and various glycosides.[1][2][3] This enzymatic activity is crucial in a multitude of biological processes, including cellulose (B213188) degradation for biofuel production, enhancement of flavors and aromas in the food and beverage industry, and the activation of prodrugs in pharmaceutical applications.[3][4][5][6] Consequently, the accurate and efficient measurement of beta-glucosidase activity is paramount for researchers, scientists, and drug development professionals. Synthetic methylglucoside derivatives, such as p-nitrophenyl-β-D-glucopyranoside (pNPG) and 4-methylumbelliferyl-β-D-glucopyranoside (MUG), serve as excellent substrates for these assays due to their high specificity and the ease of detecting their hydrolysis products.[7][8][9]

Principle of the Assay

The enzymatic assay for beta-glucosidase activity using methylglucoside substrates is based on the cleavage of the glycosidic bond by the enzyme, which releases a chromogenic or fluorogenic molecule.

• Chromogenic Assay with p-Nitrophenyl-β-D-glucopyranoside (pNPG): Beta-glucosidase hydrolyzes the colorless substrate pNPG to release glucose and p-nitrophenol.[8][10] Under alkaline conditions, p-nitrophenol is converted to the p-nitrophenolate ion, which has a distinct yellow color and can be quantified spectrophotometrically by measuring its absorbance at approximately 400-405 nm.[10][11][12] The rate of p-nitrophenol formation is directly proportional to the beta-glucosidase activity.[13][14]

• Fluorogenic Assay with 4-Methylumbelliferyl-β-D-glucopyranoside (MUG): For assays requiring higher sensitivity, MUG is the preferred substrate. Beta-glucosidase cleaves MUG to yield glucose and 4-methylumbelliferone (B1674119) (4-MU).[7][9][15] 4-MU is a highly fluorescent compound that can be detected with an excitation wavelength in the range of 330-385 nm and an emission wavelength around 445-454 nm.[7][15] The intensity of the fluorescence is directly proportional to the enzyme activity.

Applications in Research and Drug Development

• Enzyme Kinetics and Characterization: These assays are fundamental for determining key kinetic parameters of beta-glucosidases, such as the Michaelis constant (Km) and maximum velocity (Vmax), which provide insights into enzyme-substrate affinity and catalytic efficiency.[1][12][16][17]

• Screening for Novel Enzymes: High-throughput screening of microbial or environmental samples for novel beta-glucosidases with desired properties (e.g., thermostability, pH tolerance) is facilitated by these simple and rapid assays.

• Drug Discovery and Development: Beta-glucosidase activity is implicated in certain diseases, such as Gaucher's disease, which is characterized by a deficiency in lysosomal glucocerebrosidase (a type of beta-glucosidase).[6][14] These assays are used to screen for small molecules that can modulate enzyme activity, serving as potential therapeutic agents.[2] Additionally, they can be used to evaluate the enzymatic release of active pharmaceutical ingredients from glycosidic prodrugs.[3][4]

• Biomass Conversion: In the context of biofuel research, monitoring beta-glucosidase activity is essential for optimizing the enzymatic saccharification of cellulosic biomass into fermentable sugars.[2][4]

Quantitative Data Summary

The following tables summarize typical kinetic parameters for beta-glucosidases from various sources using pNPG and MUG as substrates. Note that these values can vary significantly depending on the specific enzyme, its purity, and the assay conditions.

Table 1: Kinetic Parameters of Beta-Glucosidases with p-Nitrophenyl-β-D-glucopyranoside (pNPG)

Enzyme Source	Km (mM)	Vmax (μmol/min/mg)	Optimal pH	Optimal Temperature (°C)
Streptomyces sp.	0.72	-	5.5	-
Thermofilum sp. ex4484_79	0.617	139.2	5.0	90
Aspergillus niger	2.8	-	5.5	50-55
White Rot Fungi (average)	0.47 - 2.8	-	3.5 - 5.0	60 - 70

Data compiled from various sources.[10][12][16][17]

Table 2: General Properties of Fluorogenic Substrate 4-Methylumbelliferyl-β-D-glucopyranoside (MUG)

Property	Value
Excitation Maximum (pH dependent)	330 nm (pH 4.6), 370 nm (pH 7.4), 385 nm (pH 10.4)
Emission Maximum	445 - 454 nm
Common Application	Detection of low levels of beta-glucosidase activity

Data compiled from various sources.[7][15]

Experimental Protocols

Protocol 1: Chromogenic Beta-Glucosidase Assay Using pNPG

1. Materials and Reagents:

• p-Nitrophenyl-β-D-glucopyranoside (pNPG) substrate solution (e.g., 20 mM in water or a suitable buffer)[10]

• Enzyme solution (purified or crude extract)

• Reaction buffer (e.g., 0.1 M Sodium Acetate Buffer, pH 5.0)[10][18]

• Stop solution (e.g., 0.2 M Sodium Carbonate solution)[10]

• Microplate reader or spectrophotometer

• 96-well microplate or cuvettes

• Incubator or water bath

2. Procedure:

• Prepare Reaction Mixture: In a microcentrifuge tube or a well of a 96-well plate, prepare the reaction mixture by adding:

  • 50 µL of 0.1 M Sodium Acetate Buffer (pH 5.0)

  • 25 µL of enzyme solution (appropriately diluted)

• Pre-incubation: Equilibrate the reaction mixture at the desired temperature (e.g., 37°C or 50°C) for 5 minutes.[10][18]

• Initiate Reaction: Add 25 µL of 20 mM pNPG solution to the reaction mixture to start the enzymatic reaction.[10] Mix gently.

• Incubation: Incubate the reaction mixture at the optimal temperature for a defined period (e.g., 15-30 minutes).[10][18] The incubation time should be optimized to ensure the reaction is in the linear range.

• Stop Reaction: Terminate the reaction by adding 100-200 µL of 0.2 M Sodium Carbonate solution.[10] This will stop the enzyme activity and develop the yellow color of the p-nitrophenol product.

• Measure Absorbance: Measure the absorbance of the solution at 400-405 nm using a microplate reader or spectrophotometer.[10][12]

• Prepare Blank and Standard Curve:

  • Blank: Prepare a blank by adding the stop solution before adding the enzyme solution.

  • Standard Curve: Prepare a standard curve using known concentrations of p-nitrophenol to quantify the amount of product formed.

3. Calculation of Enzyme Activity: One unit of beta-glucosidase activity is typically defined as the amount of enzyme that releases 1 µmole of p-nitrophenol per minute under the specified assay conditions.[10]

Protocol 2: Fluorogenic Beta-Glucosidase Assay Using MUG

1. Materials and Reagents:

• 4-Methylumbelliferyl-β-D-glucopyranoside (MUG) substrate solution (e.g., 0.64 mM in a suitable buffer)[7]

• Enzyme solution (purified or crude extract)

• Reaction buffer (e.g., 50 mM Sodium Citrate, pH 3.5 or other optimal buffer)[7]

• Stop solution (e.g., alkaline buffer such as 0.2 M Sodium Carbonate)

• Fluorometer or fluorescence microplate reader

• Black 96-well microplate (to minimize background fluorescence)

• Incubator or water bath

2. Procedure:

• Prepare Reaction Mixture: In a well of a black 96-well plate, add:

  • Appropriate volume of reaction buffer.

  • Volume of enzyme solution (appropriately diluted).

• Pre-incubation: Equilibrate the plate at the desired temperature (e.g., 37°C) for 5 minutes.[7]

• Initiate Reaction: Add the MUG substrate solution to each well to start the reaction.

• Incubation: Incubate the plate at the optimal temperature for a defined period (e.g., 20 minutes).[7]

• Stop Reaction: Add the alkaline stop solution to terminate the reaction and enhance the fluorescence of 4-MU.

• Measure Fluorescence: Measure the fluorescence using a fluorometer with an excitation wavelength of ~360-380 nm and an emission wavelength of ~445-450 nm.

• Prepare Blank and Standard Curve:

  • Blank: Prepare a blank by adding the stop solution before adding the enzyme solution.

  • Standard Curve: Prepare a standard curve using known concentrations of 4-methylumbelliferone (4-MU) to quantify the product.

Visualizations

References

• 1. β-Glucosidases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. A review on applications of β-glucosidase in food, brewery, pharmaceutical and cosmetic industries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. β-Glucosidase: Progress from Basic Mechanism to Frontier Application [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Microbial β-Glucosidase: Sources, Production and Applications [pubs.sciepub.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. CAS 2492-87-7: p-Nitrophenyl β-D-glucopyranoside [cymitquimica.com]
• 9. selleckchem.com [selleckchem.com]
• 10. researchgate.net [researchgate.net]
• 11. caymanchem.com [caymanchem.com]
• 12. Enzymatic activities and kinetic properties of β-glucosidase from selected white rot fungi [scirp.org]
• 13. abcam.cn [abcam.cn]
• 14. resources.novusbio.com [resources.novusbio.com]
• 15. 4-Methylumbelliferyl β-D-Glucopyranoside | The Antirrhinum [antirrhinum.net]
• 16. Kinetic Studies on Substrate Specificity and Active Site of β-D-Glucosidase F1 from Streptomyces sp. [jstage.jst.go.jp]
• 17. Structural and Catalytic Characterization of TsBGL, a β-Glucosidase From Thermofilum sp. ex4484_79 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application of Methylglucoside in the Synthesis of Non-ionic Surfactants: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylglucoside, a readily available and renewable monosaccharide derived from glucose, serves as a versatile starting material in the synthesis of biocompatible and biodegradable non-ionic surfactants. These surfactants, primarily Alkyl Polyglycosides (APGs), are increasingly sought after in various industries, including pharmaceuticals, cosmetics, and detergents, owing to their excellent surface activity, low toxicity, and environmentally friendly profile. Their unique properties, such as mildness to the skin and good foaming characteristics, make them ideal for a wide range of applications, from personal care products to drug delivery systems.

This document provides detailed application notes and experimental protocols for the synthesis of non-ionic surfactants using methylglucoside as a key intermediate. It is intended to be a comprehensive resource for researchers and professionals involved in the development of novel surfactant systems.

Synthesis of Non-ionic Surfactants from Methylglucoside

The primary route for synthesizing long-chain non-ionic surfactants from methylglucoside is through a two-step transacetalization process . This method involves the initial synthesis of a short-chain alkyl glucoside (in this case, methylglucoside is the starting point), followed by an acid-catalyzed reaction with a long-chain fatty alcohol to produce the desired long-chain alkyl polyglucoside.

Chemical Pathway: Two-Step Transacetalization

The overall reaction involves the exchange of the methyl group of methylglucoside with a longer alkyl chain from a fatty alcohol. This process is typically catalyzed by a strong acid.

Caption: Transacetalization pathway for APG synthesis.

Experimental Workflow

The synthesis and characterization of methylglucoside-based non-ionic surfactants follow a systematic workflow, from the initial reaction to the final product analysis.

Caption: Experimental workflow for APG synthesis.

Experimental Protocols

Protocol 1: Synthesis of Dodecyl Polyglucoside via Transacetalization of Methylglucoside

This protocol details the synthesis of dodecyl polyglucoside, a common non-ionic surfactant, from methylglucoside and dodecanol (B89629).

Materials:

• Methylglucoside

• Dodecanol (Fatty Alcohol)

• p-Toluenesulfonic acid (p-TSA) or Sulfuric Acid (Catalyst)

• Sodium Hydroxide (B78521) (for neutralization)

• Anhydrous Toluene (for azeotropic removal of water, optional)

• Nitrogen gas supply

• Round-bottom flask equipped with a mechanical stirrer, thermometer, nitrogen inlet, and a distillation setup (Dean-Stark trap if using toluene).

Procedure:

• Charging the Reactor: In a clean, dry round-bottom flask, add methylglucoside and a molar excess of dodecanol (typically a molar ratio of 1:3 to 1:5 of glucoside to alcohol).

• Catalyst Addition: Add the acid catalyst (e.g., p-TSA) in a concentration of 0.5-1.5% by weight of the reactants.

• Inert Atmosphere: Purge the system with nitrogen gas to create an inert atmosphere and prevent oxidation.

• Reaction:

  • Heat the mixture with constant stirring to approximately 110-120°C.

  • Apply a vacuum (e.g., <30 mmHg) to facilitate the removal of methanol formed during the reaction.

  • Continue the reaction for 4-8 hours. The reaction progress can be monitored by measuring the amount of methanol collected.

• Neutralization: Cool the reaction mixture to about 80-90°C and neutralize the acid catalyst by adding a stoichiometric amount of sodium hydroxide solution.

• Purification:

  • Remove the excess unreacted dodecanol by vacuum distillation.

  • The resulting product is a mixture of dodecyl polyglucosides. Further purification can be achieved by recrystallization or chromatographic techniques if a specific degree of polymerization is required.

Data Presentation: Physicochemical Properties of Alkyl Polyglucosides

The properties of alkyl polyglucoside surfactants are highly dependent on the length of the alkyl chain. The following table summarizes key quantitative data for a series of APGs with varying alkyl chain lengths.

Alkyl Chain Length	Critical Micelle Concentration (CMC) (mM)	Surface Tension at CMC (mN/m)	Krafft Temperature (°C)
C8 (Octyl)	~25	~29	< 0
C10 (Decyl)	~2.2	~28	< 0
C12 (Dodecyl)	~0.2	~27	~30
C14 (Tetradecyl)	~0.02	~30	> 40

Note: The values presented are approximate and can vary depending on the specific isomeric distribution and purity of the surfactant.

Characterization of Synthesized Surfactants

Protocol 2: Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of a surfactant and can be determined by measuring the change in a physical property of the surfactant solution as a function of concentration. Surface tensiometry is a common method.

Materials and Equipment:

• Synthesized alkyl polyglucoside

• Deionized water

• Tensiometer (with a Wilhelmy plate or Du Noüy ring)

• Precision balance

• Glassware

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the synthesized surfactant in deionized water at a concentration significantly above the expected CMC.

• Serial Dilutions: Prepare a series of dilutions from the stock solution to cover a range of concentrations both below and above the expected CMC.

• Surface Tension Measurement:

  • Calibrate the tensiometer with deionized water.

  • Measure the surface tension of each dilution, starting from the most dilute solution to minimize cross-contamination.

  • Ensure temperature control throughout the measurements.

• Data Analysis:

  • Plot the surface tension as a function of the logarithm of the surfactant concentration.

  • The plot will typically show two linear regions. The point of intersection of these two lines corresponds to the CMC.

Logical Relationships in Surfactant Properties

The structure of the alkyl polyglucoside molecule dictates its physicochemical properties and, consequently, its applications.

Caption: Structure-property-application relationships.

Conclusion

Methylglucoside is a valuable and sustainable platform chemical for the synthesis of high-performance non-ionic surfactants. The transacetalization process offers a viable route to produce a range of alkyl polyglucosides with tunable properties. By carefully controlling the reaction conditions and the choice of fatty alcohol, researchers can design and synthesize novel surfactants tailored for specific applications in the pharmaceutical, cosmetic, and chemical industries. The protocols and data presented in this document provide a solid foundation for further research and development in this promising area of green chemistry.

Application Note: Quantitative Analysis of Methylglucoside by HPLC-ELSD

Abstract

This application note presents a detailed and robust High-Performance Liquid Chromatography (HPLC) method coupled with an Evaporative Light Scattering Detector (ELSD) for the quantitative determination of methylglucoside. Methylglucoside and other sugar derivatives lack a significant UV chromophore, making ELSD an ideal detection technique.[1][2][3] This method is characterized by its simplicity, accuracy, high sensitivity, and reproducibility, making it suitable for routine analysis in research, quality control, and various industrial applications.[4]

Introduction

Methylglucoside is a monosaccharide derivative with wide applications in the cosmetic, food, and pharmaceutical industries. Accurate quantification is crucial for product formulation, quality assurance, and stability studies. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and analysis of such compounds.[5] Due to the absence of a UV-absorbing moiety in methylglucoside, traditional UV detectors are not suitable. The Evaporative Light Scattering Detector (ELSD) offers a universal detection approach for non-volatile analytes in a volatile mobile phase, making it an excellent choice for the analysis of carbohydrates and their derivatives.[1][2][6] The principle of ELSD involves nebulization of the column eluent, evaporation of the mobile phase, and detection of the light scattered by the remaining non-volatile analyte particles.[1][2][6] This application note provides a comprehensive protocol for the quantitative analysis of methylglucoside using a reversed-phase HPLC-ELSD method.

Experimental

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, and column oven.

• Detector: Evaporative Light Scattering Detector (ELSD).

• Column: Alltech Apollo C18 (4.6 x 250 mm, 5 µm) or equivalent.[4]

• Solvents: HPLC grade methanol (B129727) and water.

• Standard: Methylglucoside reference standard.

Chromatographic Conditions

Parameter	Value
Column	Alltech Apollo C18 (4.6 x 250 mm, 5 µm)[4]
Mobile Phase	Water:Methanol (5:95, v/v)[4]
Flow Rate	0.7 mL/min[4]
Column Temperature	30°C[4]
Injection Volume	10 µL

ELSD Conditions

Parameter	Value
Drift Tube Temperature	104°C[4]
Nebulizer Gas (Air/Nitrogen)	2.8 L/min[4]

Protocols

Standard Solution Preparation

• Stock Solution (10 mg/mL): Accurately weigh 100 mg of methylglucoside reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with the mobile phase (Water:Methanol, 5:95).

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate dilution of the stock solution with the mobile phase to cover the linear range of 2.5 to 12.5 µg/µL.[4]

Sample Preparation

The sample preparation method should be adapted based on the matrix. For a simple matrix, dissolve the sample in the mobile phase, filter through a 0.45 µm syringe filter, and inject it into the HPLC system.

Quantitative Analysis

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared standard solutions in ascending order of concentration.

• Construct a calibration curve by plotting the logarithm of the peak area versus the logarithm of the concentration of methylglucoside.

• Inject the prepared sample solutions.

• Determine the concentration of methylglucoside in the samples from the calibration curve.

Results and Discussion

The developed HPLC-ELSD method provides excellent separation and quantification of methylglucoside. The method was validated for its linearity, and recovery.

Data Presentation

Parameter	Result
Linear Range	2.5 - 12.5 µg/µL[4]
Correlation Coefficient (r)	0.9991[4]
Recovery	100.0% - 106.3%[4]

Mandatory Visualizations

Caption: Experimental workflow for the HPLC-ELSD analysis of methylglucoside.

Caption: The three-stage process of Evaporative Light Scattering Detection.

Conclusion

The described HPLC-ELSD method is a reliable and sensitive approach for the quantitative analysis of methylglucoside. The method is straightforward and can be readily implemented in a quality control laboratory. The validation data demonstrates the method's accuracy and precision, making it suitable for its intended purpose.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. scienceopen.com [scienceopen.com]
• 3. shimadzu.com [shimadzu.com]
• 4. researchgate.net [researchgate.net]
• 5. dovepress.com [dovepress.com]
• 6. jascoinc.com [jascoinc.com]

Application Notes and Protocols: Methylglucoside as a Precursor for Biodegradable Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylglucoside, a readily available and renewable monosaccharide derived from glucose, is emerging as a promising precursor for the synthesis of a diverse range of biodegradable polymers. Its inherent biocompatibility and the chirality of the glucose unit offer unique opportunities for creating sustainable materials with tunable properties. These polymers, including polyesters, polyurethanes, and polyacrylates, are under active investigation for a variety of applications, particularly in the biomedical field for drug delivery systems, tissue engineering scaffolds, and as environmentally benign alternatives to conventional plastics. This document provides detailed application notes and experimental protocols for the synthesis, characterization, and evaluation of methylglucoside-based biodegradable polymers.

I. Methylglucoside-Based Polyesters

Methylglucoside can be converted into polyesters through various polymerization techniques, primarily through the modification of its hydroxyl groups to create reactive monomers. A common approach involves the acylation of methylglucoside to introduce polymerizable functionalities.

A. Synthesis of Acrylated Methylglucoside Monomers

A key step in producing certain types of biodegradable polyesters and polyacrylates from methylglucoside is the synthesis of acrylated or methacrylated monomers. An example is the synthesis of 2,3,4,6-tetra-O-acetyl-1-methacryloyl-glucopyranose (MGlc).

Experimental Protocol: Synthesis of 2,3,4,6-tetra-O-acetyl-1-methacryloyl-glucopyranose (MGlc)

This protocol is adapted from a known procedure for the synthesis of polymerizable glucose derivatives.

Materials:

• 1-bromo-2,3,4,6-tetra-O-acetyl-D-glucopyranose

• Potassium methacrylate

• N,N-dimethylformamide (DMF)

• Methanol (B129727)

• Ice

Procedure:

• In a reaction flask, combine 8.5 g of 1-bromo-2,3,4,6-tetra-O-acetyl-D-glucopyranose and 6.4 g of potassium methacrylate.

• Add 32 mL of N,N-dimethylformamide (DMF) to the mixture to act as the solvent.

• Heat the mixture to 65 °C while stirring continuously. Maintain this temperature for 30 minutes.

• After the reaction is complete, pour the resulting mixture into a beaker containing crushed ice and water while stirring constantly.

• A precipitate of 2,3,4,6-tetra-O-acetyl-1-methacryloyl-glucopyranose (MGlc) will form.

• Filter the precipitate and dry it in the air.

• For purification, recrystallize the crude product from methanol.

• The expected yield of the purified MGlc is approximately 79%.

Characterization of MGlc Monomer:

The synthesized MGlc monomer can be characterized using the following techniques:

• Elemental Analysis: To confirm the elemental composition.

• FTIR Spectroscopy: To identify the characteristic functional groups.

• ¹H and ¹³C NMR Spectroscopy: To elucidate the chemical structure.

• Differential Scanning Calorimetry (DSC): To determine the melting point. The melting point of MGlc crystallized from methanol is approximately 100.0 °C[1].

B. Synthesis of Methylglucoside Polyesters via Solvent-Free Interesterification

Methylglucoside can be directly used to produce polyesters through a solvent-free interesterification process with fatty acid methyl esters (FAME). This method is an environmentally friendly approach to creating biodegradable polyesters.

Experimental Protocol: Solvent-Free Interesterification of Methylglucoside

This protocol is based on an optimized procedure for the synthesis of methyl glucoside polyester (B1180765) (MGPE).

Materials:

• Methylglucoside

• Fatty Acid Methyl Esters (FAME) of a desired fatty acid (e.g., from soybean oil)

• Sodium metal (catalyst)

Procedure:

• Protect the hydroxyl groups of methylglucoside by acetylation to obtain high yields.

• In a reaction vessel equipped with a stirrer and under a nitrogen atmosphere, combine the acetylated methylglucoside and FAME at a substrate molar ratio of approximately 5.9:1 (FAME:acetylated methylglucoside).

• Add a catalytic amount of sodium metal.

• Heat the reaction mixture to 123.8 °C and maintain this temperature for 6.3 hours with continuous stirring[1].

• Monitor the reaction for molar conversion. A predicted molar conversion of around 55.68% can be expected under these optimized conditions[1].

• Upon completion, the resulting methylglucoside polyester (MGPE) can be purified.

Characterization of Methylglucoside Polyester:

• Infrared (IR) and ¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy: To confirm the polyester structure and the degree of substitution[1].

• Differential Scanning Calorimetry (DSC): To determine thermal properties such as melting point[1].

• Viscometry: To measure the viscosity of the resulting polyester.

Logical Relationship for Polyester Synthesis

Caption: Synthesis pathway from methylglucoside to a biodegradable polyester.

II. Methylglucoside-Based Polyurethanes

Methylglucoside can serve as a polyol in the synthesis of polyurethanes. The multiple hydroxyl groups on the glucose ring provide sites for reaction with isocyanates, leading to the formation of crosslinked polyurethane networks.

A. Synthesis of Methylglucoside-Based Polyurethane Foam

Experimental Protocol: Preparation of Methylglucoside-Based Polyurethane Foam

This is a general two-step protocol for synthesizing polyurethane foam using a methylglucoside-based polyol.

Materials:

• Methylglucoside-based polyol (can be propoxylated methylglucoside)

• Polymeric methylene (B1212753) diphenyl diisocyanate (pMDI)

• Catalyst (e.g., dibutyltin (B87310) dilaurate)

• Blowing agent (e.g., water)

• Surfactant (e.g., silicone-based)

Procedure:

Step 1: Preparation of the Prepolymer

• In a moisture-free reactor, mix the methylglucoside-based polyol with an excess of pMDI under a nitrogen atmosphere.

• Heat the mixture with stirring to a temperature of approximately 70-80 °C for 1-2 hours to form the isocyanate-terminated prepolymer.

Step 2: Foaming and Curing

• In a separate container, prepare a mixture of the remaining polyol, the blowing agent (water), the catalyst, and the surfactant.

• Rapidly add the prepolymer from Step 1 to this mixture and stir vigorously for a short period (e.g., 10-30 seconds).

• Pour the reacting mixture into a mold and allow it to foam and rise freely at room temperature.

• The foam is then cured at room temperature or in an oven at a slightly elevated temperature (e.g., 70 °C) for several hours to ensure complete reaction.

Characterization of Polyurethane Foam:

• FTIR Spectroscopy: To confirm the formation of urethane (B1682113) linkages.

• Scanning Electron Microscopy (SEM): To analyze the foam's cell structure and morphology.

• Density Measurement: To determine the foam density according to ASTM D1622.

• Compressive Strength: To evaluate the mechanical properties of the foam according to ASTM D1621.

• Thermal Analysis (DSC and TGA): To determine the glass transition temperature (Tg) and thermal stability. The glass transition temperature of the soft segments in typical polyurethanes can range from -50°C to -30°C.

Experimental Workflow for Polyurethane Synthesis

References

• 1. researchgate.net [researchgate.net]

Protocol for the purification of alpha-methylglucoside by recrystallization

Abstract

This application note provides a detailed protocol for the purification of alpha-methylglucoside (also known as Methyl α-D-glucopyranoside) by recrystallization. This method effectively removes impurities, resulting in a high-purity crystalline product suitable for research, drug development, and various industrial applications. The protocol outlines the necessary reagents, equipment, and a step-by-step procedure, including critical parameters for dissolving the solute, crystallization, and isolation of the purified product. Safety precautions and data on the physical and chemical properties of alpha-methylglucoside are also presented.

Introduction

Alpha-methylglucoside is a versatile chemical compound used in a wide range of applications, including the manufacturing of drying oils, varnishes, plasticizers, and nonionic surfactants.[1][2] It also serves as a biochemical probe in scientific research.[1][3][4] For many of these applications, a high degree of purity is essential. Recrystallization is a robust and widely used technique for the purification of solid organic compounds. The principle of this method relies on the differential solubility of the compound and its impurities in a suitable solvent at different temperatures. This protocol details the recrystallization of alpha-methylglucoside using methanol (B129727) as the solvent, a common and effective method for achieving high purity.[3][5]

Physicochemical Properties of Alpha-Methylglucoside

A summary of the key physical and chemical properties of alpha-methylglucoside is provided in the table below. This data is critical for the handling, purification, and characterization of the compound.

Property	Value
Molecular Formula	C₇H₁₄O₆
Molecular Weight	194.18 g/mol [1][2]
Appearance	White crystalline powder[1]
Melting Point	169-171 °C[1][6]
Boiling Point	200 °C at 0.2 mmHg[1][6]
Solubility in Water	108 g/100 mL (at 20 °C)[1][6][7]
Solubility in Methanol	5.2 g/100 g (at 20 °C)[2]
Optical Activity [α]20/D	+157±3°, c = 10% in H₂O[1]
Hygroscopicity	Hygroscopic[1][4]

Experimental Protocol

This protocol describes the recrystallization of alpha-methylglucoside from methanol. Anhydrous methanol is recommended for optimal results.[5]

Materials and Equipment

• Crude alpha-methylglucoside

• Anhydrous methanol (MeOH)

• Decolorizing carbon (if necessary)

• Erlenmeyer flasks

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Condenser

• Buchner funnel and flask

• Filter paper

• Ice bath

• Spatula

• Drying oven or vacuum desiccator

Safety Precautions

• Handle alpha-methylglucoside in a well-ventilated area.[8]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[6][8]

• Methanol is flammable and toxic; handle it in a fume hood away from ignition sources.

• Avoid inhalation of dust or vapors.[8][9]

• In case of contact with skin or eyes, rinse immediately with plenty of water.[6][8]

Recrystallization Workflow

Figure 1: Recrystallization Workflow

Step-by-Step Procedure

• Dissolution:

  • For complete purification, a ratio of approximately 1 part alpha-methylglucoside to 5 parts methyl alcohol by weight is recommended.[5] For example, dissolve 10 g of crude alpha-methylglucoside in 50 mL of anhydrous methanol in an Erlenmeyer flask equipped with a magnetic stir bar.

  • Attach a condenser to the flask to prevent solvent evaporation.

• Heating to Dissolve:

  • Gently heat the mixture on a hot plate with continuous stirring until all the alpha-methylglucoside has dissolved. Avoid boiling the solution too vigorously.

• Decolorization (Optional):

  • If the resulting solution is colored, it indicates the presence of impurities. Remove the flask from the heat source and allow it to cool slightly.

  • Add a small amount of decolorizing carbon (approximately 1-2% of the solute weight) to the solution.

  • Reheat the mixture to boiling for a few minutes.

• Hot Filtration (if decolorizing carbon was used):

  • If decolorizing carbon was used, it must be removed by hot gravity filtration. Preheat a funnel and a receiving flask to prevent premature crystallization.

  • Quickly filter the hot solution through fluted filter paper to remove the carbon.

• Crystallization:

  • Allow the clear, hot solution to cool slowly to room temperature without disturbance. Slow cooling is crucial for the formation of large, pure crystals.

  • Once the solution has reached room temperature and crystal formation has begun, place the flask in an ice bath to maximize the yield of crystals.

• Isolation of Crystals:

  • Collect the crystallized alpha-methylglucoside by vacuum filtration using a Buchner funnel and filter paper.

  • Ensure the crystals are packed down firmly on the filter paper to remove as much of the mother liquor as possible.

• Washing the Crystals:

  • Wash the crystals on the filter paper with a small amount of ice-cold anhydrous methanol to remove any remaining impurities from the mother liquor.

• Drying:

  • Carefully transfer the purified crystals to a watch glass or drying dish.

  • Dry the crystals in a well-ventilated area, in a drying oven at a moderate temperature (e.g., 50-60 °C), or in a vacuum desiccator until a constant weight is achieved.

• Characterization:

  • Determine the melting point of the dried, purified alpha-methylglucoside. A sharp melting point within the range of 169-171 °C indicates high purity.

  • Calculate the percentage yield of the purified product.

Expected Results

Following this protocol should yield a white, crystalline solid. The expected melting point of the purified alpha-methylglucoside is in the range of 169-171 °C.[1][6] The final yield will depend on the purity of the initial crude material but is generally high with this method.

Troubleshooting

Issue	Possible Cause	Solution
Oiling out instead of crystallization	Solution cooled too quickly or is supersaturated.	Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow to cool more slowly.
No crystals form upon cooling	Too much solvent was used; solution is not saturated.	Boil off some of the solvent to concentrate the solution and then allow it to cool again.
Low yield	Incomplete crystallization or loss during transfer.	Ensure the solution is thoroughly cooled in an ice bath. Be careful during transfers to minimize loss of material.
Colored crystals	Impurities not fully removed.	Repeat the recrystallization process, ensuring the use of decolorizing carbon if the solution is colored.

Conclusion

This recrystallization protocol provides a reliable method for the purification of alpha-methylglucoside. By carefully controlling the dissolution, cooling, and isolation steps, researchers and professionals can obtain a high-purity product suitable for a variety of sensitive applications. The use of appropriate safety measures is paramount throughout the procedure.

References

• 1. nbinno.com [nbinno.com]
• 2. glycodepot.com [glycodepot.com]
• 3. alpha-D-Methylglucoside | 97-30-3 [chemicalbook.com]
• 4. Methyl alpha-D-glucopyranoside, 98% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. southwest.tn.edu [southwest.tn.edu]
• 7. Page loading... [guidechem.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. sds.metasci.ca [sds.metasci.ca]

Application Note: Enzymatic Synthesis of Methylglucoside Using Soluble β-Glucosidases

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methylglucoside and other alkyl glucosides are non-ionic surfactants with wide applications in the cosmetic, pharmaceutical, and food industries due to their excellent biodegradability, low toxicity, and high surface activity.[1] Traditionally synthesized through chemical methods that require harsh conditions and toxic catalysts, enzymatic synthesis offers a greener and more specific alternative.[2] Soluble β-glucosidases (E.C. 3.2.1.21) are versatile biocatalysts that can synthesize alkyl glucosides through two primary pathways: reverse hydrolysis and transglycosylation.[3][4] This application note provides an overview, key performance data, and detailed protocols for the synthesis of methylglucoside using soluble β-glucosidases.

Principle of the Method

β-glucosidases catalyze the hydrolysis of β-glycosidic bonds.[5] However, under specific reaction conditions, their synthetic capabilities can be harnessed.

• Transglycosylation: In this pathway, the enzyme cleaves a glycosidic bond from a donor substrate (e.g., cellobiose, p-nitrophenyl-β-D-glucopyranoside) and transfers the glucosyl moiety to an acceptor molecule, which in this case is methanol (B129727).[2] This process competes with hydrolysis, where water acts as the acceptor. To favor transglycosylation, high concentrations of the acceptor (methanol) and low water activity are typically employed.[1]

• Reverse Hydrolysis: This is the direct condensation of a monosaccharide (glucose) with an alcohol (methanol).[6] The reaction is the reverse of hydrolysis and is driven by high substrate concentrations and the removal of water to shift the equilibrium towards synthesis.

The general mechanism involves a two-step, double-displacement reaction where a glycosyl-enzyme intermediate is formed and then subsequently attacked by either water (hydrolysis) or an acceptor like methanol (transglycosylation).[5][7]

Data Presentation

Table 1: Kinetic Parameters of Various Soluble β-Glucosidases This table summarizes the kinetic properties of β-glucosidases from different sources, indicating their affinity for substrates and catalytic efficiency.

Enzyme Source	Substrate	K_m_ (mM)	V_max_ (μg·min⁻¹)	k_cat_ (s⁻¹)	Optimal pH	Optimal Temp. (°C)	Reference
Thermotoga maritima (TmBglA)	pNPG¹	-	-	-	-	-	[2]
Thermotoga maritima (N222F mutant)	pNPG¹	-	-	-	-	-	[2]
Grifola frondosa-28	pNPG¹	-	9.70	-	-	-	[8]
Lentinula edodes-7	pNPG¹	0.719	-	-	-	-	[8]
Auricularia auricular-1120	pNPG¹	0.470	-	-	-	-	[8]
Jiangella ureilytica KC603	pNPG¹	0.44	26.87 U·mg⁻¹	21.1	-	-	[9]
Recombinant MtBgl3c	pNPG¹	1.28	-	-	5.0	55	[3]

¹p-nitrophenyl-β-D-glucopyranoside

Table 2: Reaction Conditions and Yields for Alkyl Glucoside Synthesis This table presents examples of reaction conditions and corresponding product yields for the synthesis of various short-chain alkyl glucosides, which serve as a proxy for methylglucoside synthesis.

Enzyme	Synthesis Route	Glycosyl Donor	Acceptor	Conditions	Product	Max. Yield	Reference
N189F dalcochinase mutant	Reverse Hydrolysis	0.25 M Glucose	Octanol	30°C, buffer-saturated octanol	Octyl β-D-glucopyranoside	57.5 mol%
Thermotoga maritima (TmBglA)	Transglycosylation	34 mM pNPG	80% (v/v) Hexanol	-	Hexyl-β-glycoside	14.49 mM	[2]
Thermotoga maritima (N222F mutant)	Transglycosylation	34 mM pNPG	80% (v/v) Hexanol	-	Hexyl-β-glycoside	84.7% (22.8 mM)	[2]
Almond β-glucosidase	Reverse Hydrolysis	Glucose	Various Alcohols	Aqueous-organic biphasic system, 50-70°C	Hexyl, Heptyl, Octyl glucosides	~2 K (Equilibrium Constant)	[10]

Visualizations

Caption: Reaction pathways for β-glucosidase catalysis.

Caption: General workflow for methylglucoside synthesis.

Experimental Protocols

Protocol 1: Synthesis of Methylglucoside via Transglycosylation

This protocol is adapted for a typical laboratory scale using a commercially available β-glucosidase and p-nitrophenyl-β-D-glucopyranoside (pNPG) as the glucosyl donor.

Materials:

• Soluble β-glucosidase (e.g., from almonds, Aspergillus niger)

• p-Nitrophenyl-β-D-glucopyranoside (pNPG)

• Methanol (anhydrous)

• Sodium acetate (B1210297) buffer (e.g., 50 mM, pH 5.0)

• Reaction vials (e.g., 2 mL glass vials with screw caps)

• Incubator shaker

• Sodium carbonate (Na₂CO₃) solution (1 M) for quenching

Procedure:

• Prepare Substrate Solution: Dissolve pNPG in a minimal amount of buffer before adding methanol to achieve the final desired concentrations. A typical reaction mixture might contain 30-40 mM pNPG in a solution of 80% (v/v) methanol and 20% sodium acetate buffer.

• Enzyme Preparation: Prepare a stock solution of β-glucosidase in the same buffer. The final enzyme concentration in the reaction should be optimized, but a starting point is 0.5-1.0 U/mL.

• Reaction Initiation: Add the β-glucosidase solution to the substrate solution to initiate the reaction. The total reaction volume can be scaled as needed (e.g., 1 mL).

• Incubation: Tightly cap the vials to prevent methanol evaporation. Incubate the reaction mixture at the enzyme's optimal temperature (e.g., 40-55°C) with gentle shaking (150 rpm) for a predetermined time (e.g., 2-24 hours).

• Reaction Monitoring & Quenching: At various time points, withdraw a small aliquot (e.g., 50 µL) of the reaction mixture and add it to an equal volume of 1 M Na₂CO₃ solution to stop the reaction. The release of p-nitrophenol can be monitored spectrophotometrically at 405 nm, but this primarily tracks substrate consumption.

• Final Quenching: After the desired incubation period, stop the entire reaction by boiling for 5-10 minutes or by adding a quenching agent.

• Analysis: Analyze the reaction products for the presence of methylglucoside using TLC or HPLC (see Protocol 3).

Protocol 2: Synthesis of Methylglucoside via Reverse Hydrolysis

This protocol focuses on the direct condensation of glucose and methanol. Higher substrate concentrations are critical.

Materials:

• Soluble β-glucosidase

• D-Glucose (anhydrous)

• Methanol (anhydrous)

• Appropriate buffer (e.g., citrate (B86180) or acetate buffer, pH 4.5-5.5)

• Reaction vials

• Incubator shaker

Procedure:

• Reaction Mixture Preparation: In a reaction vial, create a high-concentration slurry or solution of glucose in methanol. For example, combine 0.25 M glucose with buffer-saturated methanol. The low water content is crucial.

• Enzyme Addition: Dissolve the β-glucosidase directly into the reaction mixture. The enzyme loading will likely need to be higher than in transglycosylation due to the less favorable thermodynamics.

• Incubation: Tightly seal the vials. Incubate at a suitable temperature (e.g., 30-50°C) with vigorous shaking to ensure proper mixing for 24-72 hours.

• Reaction Quenching: Stop the reaction by heating the mixture to 95°C for 10 minutes to denature the enzyme.

• Analysis: Centrifuge the quenched reaction mixture to remove any undissolved glucose and the denatured enzyme. Analyze the supernatant for methylglucoside formation using TLC or HPLC.

Protocol 3: Product Analysis by Thin-Layer Chromatography (TLC)

TLC is a rapid and effective method for qualitatively monitoring the progress of the reaction.

Materials:

• Silica gel TLC plates (e.g., Silica Gel 60 F₂₅₄)

• Developing chamber

• Mobile Phase: A common solvent system is n-butanol:acetic acid:water in a 2:1:1 (v/v/v) ratio.[3]

• Staining Solution: A solution of p-anisaldehyde or sulfuric acid-ethanol spray, followed by heating, can be used to visualize the sugar spots.

• Standards: Pure D-glucose and, if available, methylglucoside.

Procedure:

• Spotting: Using a capillary tube, spot small amounts of the reaction aliquots, a glucose standard, and the initial reaction mixture onto the baseline of a TLC plate.

• Development: Place the TLC plate in a developing chamber pre-saturated with the mobile phase. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate from the chamber, mark the solvent front, and let it air dry completely. Spray or dip the plate in the staining solution and then heat it gently with a heat gun until spots appear.

• Interpretation: Compare the R_f_ values of the spots in the reaction mixture to the standards. The formation of a new spot, distinct from glucose, indicates product formation. Methylglucoside is expected to have a higher R_f_ value (be less polar) than glucose.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	- Inactive enzyme.- Suboptimal pH or temperature.- Low substrate concentration.- Dominant hydrolysis reaction.	- Verify enzyme activity with a standard assay.- Optimize reaction pH and temperature for the specific enzyme.- Increase glucose (reverse hydrolysis) or acceptor (transglycosylation) concentration.- Reduce water content by using anhydrous solvents or co-solvents.
Multiple Product Spots on TLC	- Formation of oligosaccharides (self-condensation).- Impurities in substrates.	- This is common in transglycosylation. Optimize the ratio of acceptor to donor.- Use high-purity substrates.
Difficulty Dissolving Substrates	- High concentration of glucose or pNPG in a low-volume of solvent.	- Gently warm the mixture.- Add a small amount of a co-solvent like DMSO (ensure it doesn't inhibit the enzyme).

References

• 1. academic.oup.com [academic.oup.com]
• 2. Engineering Thermotoga maritima β-glucosidase for improved alkyl glycosides synthesis by site-directed mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. β-Glucosidases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in β-Glucosidase Sequence and Structure Engineering: A Brief Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of long-chain alkyl glucosides via reverse hydrolysis reactions catalyzed by an engineered β-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Enzymatic activities and kinetic properties of β-glucosidase from selected white rot fungi [scirp.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Note: Utilizing Methylglucoside for Enhanced Cryoprotection of Therapeutic Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stability of therapeutic proteins during manufacturing, storage, and transport is a critical factor in ensuring their efficacy and safety. Cryopreservation, which involves freezing and storing proteins at low temperatures, is a common strategy to prevent degradation. However, the freezing process itself can induce stress, leading to protein denaturation and aggregation. Cryoprotectants are essential excipients used to mitigate these stresses and preserve the native structure and function of proteins.

Methylglucoside, a monosaccharide derived from glucose, presents a promising alternative to commonly used cryoprotectants like sucrose (B13894) and trehalose. Its smaller molecular size and potential for unique interactions with proteins may offer distinct advantages in stabilizing protein structure during freeze-thaw cycles and long-term frozen storage. This application note provides a comprehensive overview and detailed protocols for studying the cryoprotective effects of methylglucoside on protein structure.

Mechanism of Cryoprotection by Sugars

The primary mechanism by which sugars like methylglucoside protect proteins during freezing is through preferential exclusion . In the unfrozen liquid phase, the cryoprotectant is preferentially excluded from the immediate vicinity of the protein surface. This phenomenon leads to an increase in the chemical potential of the protein, making the unfolded state, which has a larger surface area, thermodynamically unfavorable. Consequently, the native, folded state of the protein is stabilized.

During the freezing process, as ice crystals form, the concentration of solutes, including the protein and cryoprotectant, increases in the remaining unfrozen water. The preferentially excluded cryoprotectant molecules create a hydrated shell around the protein, preventing aggregation and maintaining its native conformation.

For stabilization during freeze-drying (lyophilization), another important mechanism is the water replacement hypothesis . In the dehydrated state, the cryoprotectant forms hydrogen bonds with the protein, acting as a surrogate for the water molecules that were removed. This helps to maintain the protein's native structure until it is reconstituted.

Figure 1: Mechanism of protein cryoprotection by methylglucoside.

Experimental Assessment of Cryoprotection

A suite of biophysical techniques can be employed to quantify the stabilizing effects of methylglucoside on protein structure. The following sections detail the protocols for three key analytical methods: Differential Scanning Calorimetry (DSC), Circular Dichroism (CD) Spectroscopy, and Fluorescence Spectroscopy.

Data Presentation: Quantitative Analysis of Protein Stability

The following tables provide a structured format for presenting quantitative data obtained from the experimental protocols. The data presented are illustrative and based on typical results observed for cryoprotectants. Actual values for methylglucoside with a specific protein of interest must be determined experimentally.

Table 1: Thermal Stability of a Model Protein (e.g., Lysozyme) with Different Cryoprotectants as Measured by DSC

Cryoprotectant	Concentration (mM)	Onset of Unfolding (°C)	Melting Temperature (Tm) (°C)	ΔHcal (kcal/mol)
None (Control)	0	65.2	71.5	120
Methylglucoside	100	68.1	74.8	125
Methylglucoside	250	70.5	77.2	130
Methylglucoside	500	72.8	79.9	135
Sucrose	250	70.8	77.5	132

Table 2: Secondary Structure Analysis of a Model Protein by Circular Dichroism After Freeze-Thaw Cycles

Cryoprotectant	Concentration (mM)	α-Helix Content (%) (Pre-Freeze)	α-Helix Content (%) (Post Freeze-Thaw)	Change in α-Helix Content (%)
None (Control)	0	45	30	-15
Methylglucoside	250	45	42	-3
Sucrose	250	45	43	-2

Table 3: Aggregation of a Model Protein as Monitored by Fluorescence Spectroscopy

Cryoprotectant	Concentration (mM)	Initial Fluorescence Intensity (a.u.)	Fluorescence Intensity after 3 Freeze-Thaw Cycles (a.u.)	Percent Increase in Aggregation
None (Control)	0	100	550	450
Methylglucoside	250	105	150	43
Sucrose	250	102	145	42

Experimental Protocols

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique to directly measure the thermal stability of a protein by quantifying the heat absorbed during thermal denaturation.[1][2][3] An increase in the melting temperature (Tm) in the presence of a cryoprotectant indicates stabilization.

Objective: To determine the effect of methylglucoside on the thermal stability of a protein.

Materials:

• Purified protein of interest (e.g., Lysozyme, BSA) at a concentration of 1-2 mg/mL.

• Dialysis buffer (e.g., 10 mM phosphate (B84403) buffer, pH 7.4).

• Methylglucoside solutions at various concentrations (e.g., 100 mM, 250 mM, 500 mM) prepared in the dialysis buffer.

• Differential Scanning Calorimeter (e.g., Malvern MicroCal VP-Capillary DSC).

• Degassing station.

Protocol:

• Sample Preparation:

  • Dialyze the purified protein against the chosen buffer to ensure buffer matching.

  • Prepare protein-cryoprotectant samples by adding concentrated methylglucoside stock solutions to the protein solution to achieve the desired final concentrations.

  • Prepare a reference solution containing the corresponding concentration of methylglucoside in the dialysis buffer.

  • Thoroughly degas all samples and the reference solution for at least 10 minutes.

• Instrument Setup:

  • Set the starting temperature to 25°C and the final temperature to 100°C.

  • Set the scan rate to 60°C/hour.

  • Perform a buffer-buffer baseline scan to ensure instrument stability.

• Data Acquisition:

  • Load the reference solution into the reference cell and the protein sample into the sample cell.

  • Initiate the temperature scan.

  • After the scan is complete, cool the cells and perform a second scan to check for reversibility of unfolding.

• Data Analysis:

  • Subtract the buffer-buffer baseline from the sample scan.

  • Fit the data to a suitable model (e.g., two-state unfolding model) to determine the Tm, the calorimetric enthalpy (ΔHcal), and the change in heat capacity (ΔCp).

  • Compare the Tm values of the protein in the presence and absence of methylglucoside.

Figure 2: Experimental workflow for DSC analysis.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a sensitive technique for monitoring changes in the secondary and tertiary structure of proteins.[4][5][6] By comparing the CD spectra of a protein before and after freeze-thaw cycles, the extent of structural preservation by methylglucoside can be assessed.

Objective: To evaluate the ability of methylglucoside to preserve the secondary structure of a protein during freeze-thaw stress.

Materials:

• Purified protein of interest (0.1-0.2 mg/mL) in a suitable CD buffer (e.g., 10 mM phosphate buffer, pH 7.4).

• Methylglucoside solutions.

• CD spectropolarimeter equipped with a temperature controller.

• Quartz cuvette with a path length of 1 mm.

• Liquid nitrogen or a -80°C freezer.

Protocol:

• Sample Preparation:

  • Prepare protein samples with and without the desired concentration of methylglucoside in the CD buffer.

• Initial CD Spectrum:

  • Record a far-UV CD spectrum (e.g., 190-260 nm) of each sample at 25°C.

  • Use the corresponding buffer (with or without methylglucoside) as a blank.

• Freeze-Thaw Cycle:

  • Snap-freeze the samples in the cuvette or in microcentrifuge tubes by immersing them in liquid nitrogen for 1 minute or placing them in a -80°C freezer for 1 hour.

  • Thaw the samples at room temperature.

  • Repeat the freeze-thaw cycle for a desired number of iterations (e.g., 3 cycles).

• Final CD Spectrum:

  • After the final thaw, ensure the sample is at 25°C and record a second far-UV CD spectrum.

• Data Analysis:

  • Process the raw CD data by subtracting the blank spectrum and converting the signal to mean residue ellipticity.

  • Deconvolute the spectra using appropriate software to estimate the percentage of secondary structure elements (α-helix, β-sheet, etc.).

  • Compare the secondary structure content before and after the freeze-thaw cycles for samples with and without methylglucoside.

Figure 3: Experimental workflow for CD spectroscopy analysis.

Intrinsic Fluorescence Spectroscopy

Intrinsic protein fluorescence, primarily from tryptophan residues, is sensitive to the local environment and can be used to monitor changes in tertiary structure and aggregation.[7][8][9] An increase in fluorescence intensity and a blue shift in the emission maximum can indicate protein aggregation.

Objective: To assess the effect of methylglucoside on protein aggregation induced by freeze-thaw cycles.

Materials:

• Purified protein of interest containing tryptophan residues (0.1-0.5 mg/mL).

• Buffer (e.g., 10 mM phosphate buffer, pH 7.4).

• Methylglucoside solutions.

• Fluorometer.

• Quartz fluorescence cuvette.

• Liquid nitrogen or a -80°C freezer.

Protocol:

• Sample Preparation:

  • Prepare protein samples with and without the desired concentration of methylglucoside.

• Initial Fluorescence Measurement:

  • Set the excitation wavelength to 295 nm to selectively excite tryptophan residues.

  • Record the fluorescence emission spectrum from 310 nm to 400 nm.

  • Record the fluorescence intensity at the emission maximum.

• Freeze-Thaw Cycles:

  • Subject the samples to a series of freeze-thaw cycles as described in the CD protocol.

• Subsequent Fluorescence Measurements:

  • After each freeze-thaw cycle, allow the sample to equilibrate to room temperature and record the fluorescence emission spectrum.

• Data Analysis:

  • Compare the fluorescence intensity and the wavelength of maximum emission for the samples with and without methylglucoside after each freeze-thaw cycle. A significant increase in intensity and/or a blue shift is indicative of aggregation.

Conclusion

Methylglucoside holds potential as an effective cryoprotectant for therapeutic proteins. The experimental protocols detailed in this application note provide a robust framework for researchers, scientists, and drug development professionals to systematically evaluate the cryoprotective effects of methylglucoside on protein structure and stability. By employing techniques such as DSC, CD spectroscopy, and fluorescence spectroscopy, the stabilizing properties of methylglucoside can be quantified and compared to traditional cryoprotectants, facilitating the development of stable and effective protein-based therapeutics. The provided templates for data presentation will aid in the clear and concise reporting of findings.

References

• 1. Protein XRD Protocols - Soaking, Mounting, and Freezing Protein Crystals [sites.google.com]
• 2. Heat Denaturation of Proteins by DSC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. hoffman.cm.utexas.edu [hoffman.cm.utexas.edu]
• 4. Circular dichroism and its use in protein-folding studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]
• 6. mdpi.com [mdpi.com]
• 7. Probing protein aggregation through spectroscopic insights and multimodal approaches: A comprehensive review for counteracting neurodegenerative disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Detection of Protein Aggregation using Fluorescence Correlation Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A study of protein–drug interaction based on solvent-induced protein aggregation by fluorescence correlation spectroscopy - Analyst (RSC Publishing) [pubs.rsc.org]

Application Note: Quantitative Analysis of Methylglucoside in Human Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of methylglucoside in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol outlines a straightforward protein precipitation sample preparation, followed by a rapid chromatographic separation on a C18 reversed-phase column and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This method is suitable for pharmacokinetic studies and other clinical research applications requiring accurate and precise measurement of methylglucoside.

Introduction

Methylglucoside is a monosaccharide derivative with potential applications in various research and development areas. Accurate quantification in biological matrices is crucial for understanding its pharmacokinetic and pharmacodynamic properties. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers high selectivity and sensitivity, making it the ideal analytical technique for this purpose.[1][2] This document provides a comprehensive protocol for the analysis of methylglucoside in human plasma, including detailed experimental procedures and expected performance characteristics.

Experimental Protocols

Sample Preparation

A protein precipitation method is employed to extract methylglucoside from human plasma, which is a common and effective technique for removing protein interferences.[3][4][5]

Materials:

• Human plasma samples

• Methylglucoside analytical standard

• Internal Standard (IS): A stable isotope-labeled methylglucoside (e.g., methylglucoside-d3) is recommended for optimal quantification to compensate for matrix effects and variability in sample processing.[5]

• Acetonitrile (B52724) (HPLC grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or HPLC vial.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds to ensure complete dissolution.

• The sample is now ready for injection into the LC-MS/MS system.

Liquid Chromatography

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

Chromatographic Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	See Table 1

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
0.5	95	5
2.5	5	95
3.5	5	95
3.6	95	5
5.0	95	5

Mass Spectrometry

Instrumentation:

• Triple quadrupole mass spectrometer.

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	500°C
Ion Spray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	Nitrogen
MRM Transitions	See Table 2

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Note: The exact m/z values should be optimized by infusing a standard solution of methylglucoside and the internal standard into the mass spectrometer. Glycosides often form sodium adducts ([M+Na]+) which can provide a stable precursor ion.[6][7]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Methylglucoside	[To be determined]	[To be determined]	[To be determined]
Methylglucoside-d3 (IS)	[To be determined]	[To be determined]	[To be determined]

Data Presentation

The method should be validated according to regulatory guidelines to ensure its reliability for bioanalytical applications.[4][5][8] Key validation parameters are summarized below.

Method Performance Characteristics

Table 3: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	R²
Methylglucoside	1 - 1000	> 0.995

Table 4: Precision and Accuracy

QC Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC (3)	< 10	90 - 110	< 10	90 - 110
Mid QC (100)	< 10	90 - 110	< 10	90 - 110
High QC (800)	< 10	90 - 110	< 10	90 - 110

Table 5: Recovery and Matrix Effect

Analyte	Extraction Recovery (%)	Matrix Effect (%)
Methylglucoside	> 85	90 - 110

Table 6: Limit of Quantification (LLOQ)

Analyte	LLOQ (ng/mL)
Methylglucoside	1

Visualizations

Experimental Workflow

Caption: Workflow for Methylglucoside Analysis.

Signaling Pathway (Illustrative Example)

As methylglucoside's specific signaling pathways are diverse and depend on the biological context, the following is a generic representation of a ligand-receptor interaction leading to a cellular response.

Caption: Ligand-Receptor Signaling Pathway.

References

• 1. rsc.org [rsc.org]
• 2. Application of LC–MS/MS for quantitative analysis of glucocorticoids and stimulants in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation and determination of alkylglycosides by liquid chromatography with electrospray mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of a LC-MS/MS method for simultaneous determination of six glucocorticoids and its application to a pharmacokinetic study in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of an LC-MS/MS method for the bioanalysis of the major metamizole metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchmap.jp [researchmap.jp]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Fischer Glycosylation for alpha-Methylglucoside Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the yield of alpha-methylglucoside in Fischer glycosylation experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the Fischer glycosylation of glucose to synthesize alpha-methylglucoside.

Issue	Possible Causes	Recommended Solutions
Low overall yield of methyl glucosides	- Incomplete reaction.[1][2] - Reaction has not reached equilibrium.[3][4] - Presence of water in the reaction mixture.[5] - Inefficient catalyst.	- Increase reaction time or temperature. Refluxing for extended periods (e.g., 72 hours) can improve yields.[1] - Use an excess of the alcohol (methanol) to drive the equilibrium towards product formation.[5] - Ensure all reagents and glassware are anhydrous. Use a drying tube to protect the reaction from atmospheric moisture.[1] - Consider alternative acid catalysts such as sulfamic acid or solid-supported catalysts like H2SO4-silica, which have been shown to give good yields.[5][6][7]
Low α:β anomeric ratio (low selectivity for alpha-isomer)	- Reaction has not reached thermodynamic equilibrium. The alpha-anomer is the thermodynamically more stable product.[4] - Reaction conditions favor the kinetic product.	- Prolong the reaction time. Longer reaction times favor the formation of the more stable alpha-pyranoside.[4] - Increase the reaction temperature to facilitate the equilibration to the thermodynamic product.
Formation of furanoside isomers	- Short reaction times favor the kinetically controlled formation of furanosides.[3][4][5]	- Increase the reaction time to allow for the conversion of the furanoside intermediates to the more stable pyranoside products.[3][4]
Reaction mixture is dark or discolored	- Slight impurities in the starting D-glucose can cause discoloration but may not significantly impact the yield.[1] - Side reactions or degradation of the carbohydrate at high temperatures or with strong acids.	- Use high-purity D-glucose. - If necessary, the product can be purified by recrystallization, potentially with the use of decolorizing carbon.[1] - Consider using milder acid catalysts or reaction conditions.
Difficulty in product purification and isolation	- Co-crystallization of α and β anomers. - Presence of unreacted glucose.	- Optimize crystallization conditions. Cooling the reaction mixture to 0°C and allowing it to stand can promote the crystallization of the alpha-anomer.[1] - The beta-anomer is often more soluble in methanol (B129727) and may remain in the mother liquor.[1] - Recrystallization from methanol is an effective method for purification.[1]

Frequently Asked Questions (FAQs)

Q1: What is the typical yield I can expect for the synthesis of alpha-methylglucoside using a classical Fischer glycosylation?

A1: Yields can vary based on the specific conditions. With a classical approach using hydrochloric acid in methanol and refluxing for an extended period, total yields of the crystalline alpha-methylglucoside can be around 48.5–49.5%.[1]

Q2: How does reaction time affect the product distribution in Fischer glycosylation?

A2: Reaction time is a critical factor. Shorter reaction times tend to yield a mixture rich in furanosides, which are the kinetic products. As the reaction progresses, these intermediates convert to the more thermodynamically stable pyranosides.[3][4][5] To maximize the yield of the alpha-methylglucopyranoside, longer reaction times are generally required to reach thermodynamic equilibrium.[4]

Q3: What is the role of the acid catalyst and which catalysts are most effective?

A3: The acid catalyst is essential for the reaction to proceed. It protonates the anomeric hydroxyl group of glucose, facilitating the formation of an oxocarbenium ion intermediate, which then reacts with methanol.[5] While classical methods use strong mineral acids like hydrochloric acid[1] or sulfuric acid, modern approaches have employed a variety of catalysts to improve yields and simplify workup. These include heterogeneous catalysts like zeolites and sulfonic acid resins (e.g., QP-SA), as well as milder catalysts like sulfamic acid.[3][7]

Q4: Can I use microwave irradiation or flow chemistry to improve the reaction?

A4: Yes, both microwave-assisted synthesis and continuous flow processes have been successfully applied to Fischer glycosylation.[3][8] These modern techniques can significantly reduce reaction times and offer better control over reaction conditions.[3] For instance, microwave-mediated procedures can accelerate the reaction, and continuous flow setups allow for easier scalability and catalyst recycling.[3][8][9]

Q5: How can I monitor the progress of the reaction?

A5: The progress of the reaction can be monitored by techniques such as Thin-Layer Chromatography (TLC) to observe the consumption of the starting glucose and the formation of the product. For a more detailed analysis of the isomeric composition (α/β ratio and furanoside/pyranoside ratio), ¹H NMR spectroscopy of the reaction mixture is a powerful tool.[3]

Experimental Protocols

Classical Fischer Glycosylation for Methyl α-D-glucopyranoside

This protocol is based on established methods for synthesizing alpha-methylglucoside.[1]

Materials:

• Anhydrous D-glucose (finely powdered)

• Anhydrous, acetone-free methanol

• Concentrated hydrochloric acid or sulfuric acid

• Sodium carbonate (for neutralization)

• Round-bottom flask

• Reflux condenser with a drying tube (e.g., filled with soda-lime)

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Set up a reflux apparatus using a round-bottom flask, a reflux condenser, and a drying tube.

• In the flask, suspend 50 g of finely powdered anhydrous D-glucose in 500 mL of anhydrous methanol.

• Carefully add the acid catalyst. For example, use 1% hydrogen chloride in methanol. This can be prepared by carefully adding acetyl chloride to cold methanol.

• Heat the mixture to reflux with stirring. A clear solution should form after about 15-30 minutes of boiling.

• Continue refluxing for an extended period, for example, 72 hours, to ensure the reaction reaches equilibrium and favors the formation of the alpha-pyranoside.[1]

• After reflux, cool the pale yellow solution to room temperature and then chill it in an ice bath to 0°C.

• Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of alpha-methylglucoside.

• Allow the solution to stand at 0°C for at least 12-24 hours to allow for complete crystallization of the first crop.

• Collect the crystals by suction filtration using a Buchner funnel and wash them with two portions of cold methanol.

• The mother liquor can be concentrated and re-boiled to obtain subsequent crops of the product.[1]

• For purification, the crude product can be recrystallized from methanol. If the product is colored, decolorizing carbon can be used during recrystallization.[1]

Visualizations

Fischer Glycosylation Reaction Pathway

Caption: Reaction pathway for Fischer glycosylation of glucose.

Experimental Workflow for Fischer Glycosylation

Caption: Workflow for alpha-methylglucoside synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. BJOC - Strategies toward protecting group-free glycosylation through selective activation of the anomeric center [beilstein-journals.org]
• 3. Methyl glycosides via Fischer glycosylation: translation from batch microwave to continuous flow processing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fischer glycosidation - Wikipedia [en.wikipedia.org]
• 5. Like Visiting an Old Friend: Fischer Glycosylation in the Twenty-First Century: Modern Methods and Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. researchgate.net [researchgate.net]
• 8. Fischer glycosylation | PPTX [slideshare.net]
• 9. researchgate.net [researchgate.net]

Side reactions and byproducts in methylglucoside synthesis

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of methylglucoside via Fischer glycosylation.

Frequently Asked Questions (FAQs)

Q1: What are the primary products expected from a typical Fischer glycosylation of glucose with methanol (B129727)?

The reaction of glucose with methanol under acidic catalysis is an equilibrium process.[1] The primary products are a mixture of four isomers: methyl-α-D-glucopyranoside, methyl-β-D-glucopyranoside, methyl-α-D-glucofuranoside, and methyl-β-D-glucofuranoside.[2] With longer reaction times, the thermodynamically more stable pyranoside forms are favored, with the α-anomer typically being the major product due to the anomeric effect.[1]

Q2: My reaction mixture has turned dark brown/black. What causes this discoloration?

Prolonged exposure of carbohydrates to strong acids and high temperatures can lead to caramelization and the formation of colored byproducts or "charring".[2] This is often due to acid-catalyzed degradation of glucose, which can produce compounds like 5-hydroxymethylfurfural (B1680220) (HMF), levulinic acid, and formic acid, which can further polymerize into dark-colored humins.[3] To minimize this, it is advisable to use the mildest effective reaction conditions and avoid excessively long reaction times.

Q3: What is the white solid that crystallizes from my reaction mixture upon cooling?

The primary crystalline product recovered from the reaction of glucose and methanol is typically methyl-α-D-glucopyranoside, which is less soluble in cold methanol than the other isomers.[4] The mother liquor will remain enriched with the β-anomer and the furanoside forms.[5]

Q4: Why is it critical to use anhydrous methanol and glucose?

The Fischer glycosylation reaction produces one molecule of water for each molecule of glycoside formed.[6][7] The presence of water, either from wet reagents or as a byproduct, can shift the reaction equilibrium backward, favoring the reactants (hydrolysis of the glycoside) and thus reducing the overall yield of methylglucoside.[4][8] Using anhydrous reagents maximizes the forward reaction.[5][6]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis and purification of methylglucoside.

Issue 1: Low Yield of Crystalline Methyl-α-D-glucopyranoside

If you are experiencing a lower than expected yield of your target α-pyranoside, consult the following table for potential causes and solutions.

Potential Cause	Recommended Action & Explanation
Presence of Water	Ensure all reagents (methanol, glucose) and glassware are thoroughly dried. Use anhydrous grade methanol.[5] Water shifts the equilibrium towards the starting materials, reducing the yield.[4]
Incomplete Reaction	The reaction may not have reached equilibrium. Monitor the reaction's progress using polarimetry (reaction is complete when optical rotation is stable)[4] or by taking aliquots for TLC or HPLC analysis. Reaction times of 72 hours or more under reflux may be necessary.[5]
Suboptimal Catalyst Concentration	The acid catalyst concentration is crucial. Too low a concentration leads to slow and incomplete reactions. A typical concentration is 0.25% hydrogen chloride in methanol.[5] Higher percentages (e.g., up to 10% H₂SO₄) can increase the reaction rate but may also promote byproduct formation.[4]
Unfavorable Equilibrium	Longer reaction times generally favor the formation of the more stable pyranosides over furanosides.[1] If the reaction is stopped too early, a significant portion of the product may be in the furanoside form, which will not crystallize with the desired α-pyranoside.
Improper Crystallization	Ensure the reaction mixture is sufficiently concentrated (e.g., to 35-40% solids) before cooling.[4] Cool the solution to 0°C or below and allow sufficient time (12-24 hours) for crystallization.[5] Seeding with a small crystal of pure methyl-α-D-glucopyranoside can induce crystallization.

Issue 2: Product is Contaminated with Byproducts

Identifying and removing byproducts is essential for obtaining pure methylglucoside.

Observed Byproduct	Identification Method	Recommended Action for Removal
Residual D-Glucose	The product shows a faint reducing power towards Fehling's solution.[5] Can be quantified by HPLC-RID.	Recrystallize the product from methanol. Methyl-α-D-glucopyranoside is significantly less soluble in cold methanol than glucose. For trace amounts, treatment with decolorizing carbon during recrystallization can help.[5]
Methyl-β-D-glucopyranoside	This isomer is a major component of the mother liquor after the first crystallization.[5] It can be identified and quantified by HPLC or GC-MS after derivatization.	The β-anomer is more soluble in methanol and can be separated from the α-anomer by fractional crystallization.[5] For complete separation, column chromatography on silica (B1680970) gel is effective.[9]
Colored Impurities (Char)	The product crystals or the reaction solution appear yellow, brown, or black.	During workup, treat the methanolic solution of the crude product with activated/decolorizing carbon before crystallization.[5] This adsorbs many of the colored degradation products.
Diglycosides/Oligosides	More common when using starch as a starting material.[2] These can be detected by HPLC as peaks with shorter retention times than the desired product.	These are generally much less soluble and can often be removed by filtration and thorough washing of the crystalline product with cold methanol.[2]

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting a low-yield methylglucoside synthesis.

Figure 1. Troubleshooting workflow for low yield.

Experimental Protocols

Protocol 1: Synthesis of Methyl-α-D-glucopyranoside

This protocol is adapted from the robust procedure published in Organic Syntheses.[5]

1. Catalyst Preparation:

• In a flask cooled in an ice bath, pass dry hydrogen chloride (HCl) gas into 251 mL (200 g) of anhydrous methanol until the weight has increased by 5 g.

• Dilute this stock solution with an additional 1800 g of anhydrous methanol to obtain a ~0.25% HCl solution.

2. Reaction:

• To the methanolic HCl solution, add 500 g of finely powdered, anhydrous D-glucose.

• Fit the flask with a reflux condenser equipped with a drying tube (e.g., filled with soda-lime) to protect the reaction from atmospheric moisture.

• Heat the mixture to reflux. The glucose should dissolve within the first 15-20 minutes. Continue refluxing for 72 hours.

3. Crystallization and Isolation (First Crop):

• Cool the clear, pale-yellow solution to 0°C in an ice bath.

• Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of methyl-α-D-glucopyranoside.

• Allow the mixture to stand at 0°C for at least 12 hours.

• Collect the crystals by suction filtration and wash them twice with 100-mL portions of cold methanol. This yields 85–120 g of product.

4. Recovery from Mother Liquor (Second & Third Crops):

• Combine the mother liquor and washings from the first crop and reflux for another 72 hours.

• Concentrate the solution to a volume of ~800 mL, cool to 0°C, and allow to crystallize for 24 hours to obtain a second crop (110–145 g).

• Further concentrate the remaining mother liquor to ~300 mL and repeat the crystallization process to obtain a third crop (30–36 g).

5. Purification:

• The combined crops can be purified by recrystallization from approximately five parts of methanol. If the solution is colored, add decolorizing carbon and heat briefly before filtering and allowing to crystallize. The total yield of purified product is typically 260–266 g (48.5–49.5%).

Protocol 2: Analysis of Reaction Mixture by HPLC-RID

This method is suitable for quantifying the main product (methyl-α-D-glucopyranoside), its β-anomer, and residual glucose.

1. Instrumentation:

• HPLC System: Standard system with a pump, autosampler, and column oven.

• Detector: Refractive Index Detector (RID).

• Column: A column suitable for carbohydrate analysis, such as a lead-based column (e.g., Shodex SUGAR SP0810) or an amino-propyl column. A lead-based column is often preferred for its superior separation of simple sugars and glycosides.

2. Chromatographic Conditions (Example):

• Mobile Phase: HPLC-grade water.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 80°C.[10]

• Detector Temperature: Matched to column temperature or as per manufacturer's recommendation.

• Injection Volume: 20 µL.

3. Sample and Standard Preparation:

• Standards: Prepare individual standard solutions of D-glucose, pure methyl-α-D-glucopyranoside, and (if available) methyl-β-D-glucopyranoside in HPLC-grade water at known concentrations (e.g., ranging from 0.5 to 5 mg/mL).[11]

• Sample Preparation: Take a small aliquot (~100 µL) from the reaction mixture. Neutralize the acid catalyst by adding a small amount of a basic resin (e.g., Amberlite) and filtering. Dilute the neutralized sample with HPLC-grade water to a concentration within the calibration range. Filter the diluted sample through a 0.45 µm syringe filter before injection.

4. Analysis Workflow:

• Generate a calibration curve for each compound by plotting peak area against concentration.

• Inject the prepared sample.

• Identify peaks based on retention times compared to the standards.

• Quantify the amount of each component in the sample using the calibration curves.

Reaction Pathway and Byproduct Formation

The following diagram illustrates the equilibrium reactions and potential side reactions during Fischer glycosylation.

Figure 2. Reaction pathways in methylglucoside synthesis.

References

• 1. Fischer glycosidation - Wikipedia [en.wikipedia.org]
• 2. EP0035589A1 - Continuous process for producing methyl glucosides from starch - Google Patents [patents.google.com]
• 3. Behaviors of glucose decomposition during acid-catalyzed hydrothermal hydrolysis of pretreated Gelidium amansii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US2276621A - Preparation of methyl glucosides - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. US3928318A - Process for making methyl glucoside - Google Patents [patents.google.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. US2606186A - Preparation of methyl glucoside - Google Patents [patents.google.com]
• 9. Streamlined access to carbohydrate building blocks: methyl 2,4,6-tri-O-benzyl-α-D-glucopyranoside - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and Validation of HPLC-RID method for Determination of Sugars and Polyols | Semantic Scholar [semanticscholar.org]
• 11. agronomy.emu.ee [agronomy.emu.ee]

Technical Support Center: Optimizing C-6 Activation of Methyl α-D-glucoside

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for optimizing reaction conditions for the C6-activation of methyl α-D-glucoside.

Frequently Asked Questions (FAQs)

Q1: What are the common strategies for activating the C6 primary hydroxyl group of methyl α-D-glucoside?

A1: The selective activation of the C6 hydroxyl group is a critical step in carbohydrate chemistry. Common strategies include:

• Oxidation: The primary alcohol at C6 can be selectively oxidized to an aldehyde or a carboxylic acid. A common method involves using TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) as a catalyst.[1]

• Halogenation: The hydroxyl group can be substituted with a halogen, typically chlorine. This is often achieved using reagents like methanesulfonyl chloride in DMF, sulfur monochloride, or through an Appel reaction with triphenylphosphine (B44618) and carbon tetrachloride.[2]

• Protecting Group Manipulation: A widely used strategy involves first protecting the C4 and C6 hydroxyls simultaneously, often by forming a benzylidene acetal (B89532).[3][4] Subsequent reactions can then be directed to other positions, or the protecting group can be regioselectively opened to expose the C6 hydroxyl for further activation.

• Tosylation and Substitution: The C6-OH can be converted to a good leaving group, such as a tosylate, followed by nucleophilic substitution.[2]

• Benzylation: Direct benzylation can be used to protect hydroxyl groups, though achieving high regioselectivity for C6 can be challenging and often requires careful control of conditions or a multi-step process.[5]

Q2: How do I choose the best C6-activation method for my research?

A2: The choice of method depends on your target molecule and experimental constraints. Consider the desired functionality (e.g., acid, halide, ether), the required yield, and the availability of reagents in your lab. For instance, direct chlorination offers a one-step procedure from D-glucose, while a two-step tosylation and substitution method is well-established and reliable for achieving high yields of the chlorinated product.[2] The diagram below outlines a general decision-making process.

Q3: I am observing poor regioselectivity and multiple products on my TLC/NMR. What is the likely cause?

A3: Poor regioselectivity is a common challenge in carbohydrate chemistry due to the presence of multiple hydroxyl groups with similar reactivity. The primary cause is often the incomplete protection of other hydroxyl groups (C2, C3, C4) or reaction conditions that are not optimized for selectivity. To improve this, consider using a protecting group strategy, such as forming a 4,6-O-benzylidene acetal, which physically blocks these positions and allows for selective reaction at C2 and C3.[3] Adjusting reaction temperature, solvent, and the stoichiometry of reagents can also enhance selectivity.

Q4: My reaction yield is consistently low. What are the key parameters to check?

A4: Low yields can stem from several factors. Key areas to troubleshoot include:

• Reagent Quality: Ensure all reagents, especially solvents like DMF and methanol, are anhydrous, as water can quench reagents and lead to side reactions.[2][6]

• Temperature Control: Many reactions are temperature-sensitive. For example, the addition of methanesulfonyl chloride should be done at 0°C to control the reaction rate.[2]

• Reaction Time: Insufficient or excessive reaction time can lead to incomplete conversion or the formation of degradation products. Monitor the reaction progress using TLC.

• Purification Method: Product loss during work-up and purification is common. Optimize your crystallization or column chromatography conditions to maximize recovery.[5][7]

Troubleshooting Guides

Problem: Incomplete formation of Methyl 4,6-O-benzylidene-α-D-glucopyranoside

• Question: My reaction to form the benzylidene acetal using benzaldehyde (B42025) dimethyl acetal is slow and gives a low yield. How can I improve the outcome?

• Answer: The formation of the benzylidene acetal is an equilibrium process. To drive the reaction to completion, ensure you are using a suitable acid catalyst, such as camphor-10-sulphonic acid.[3] The reaction often requires heating (e.g., 50°C) for several hours.[3] It is also critical that the reaction is performed under anhydrous conditions, as water will inhibit the reaction. After the reaction period, neutralizing the catalyst with a base like triethylamine (B128534) (Et3N) before work-up is essential to prevent hydrolysis of the product.[3]

Problem: Difficulty in Purifying C6-Benzylated Product

• Question: After performing a benzylation on methyl α-D-glucoside, I am left with a syrupy mixture of products that is difficult to separate by standard column chromatography. What can I do?

• Answer: Benzylation reactions can often result in a mixture of partially and fully benzylated products, including the desired C6-O-benzyl derivative and other isomers.[5] A successful strategy to separate these is to use an "acylation-purification-deacylation" sequence. First, acylate the remaining free hydroxyl group(s) on your product mixture (e.g., using benzoyl chloride). The resulting benzoylated derivatives often have significantly different polarities, allowing for easier separation by silica (B1680970) gel chromatography (e.g., using an ethyl acetate-toluene gradient). After isolating the desired acylated intermediate, the acyl group can be easily removed under Zemplen conditions (catalytic sodium methoxide (B1231860) in methanol) to yield the pure C6-O-benzyl product.[5]

Data Presentation: Comparison of C6-Chlorination Methods

The following table summarizes key quantitative data for four different methods to synthesize 6-Chloro-6-deoxy-alpha-d-glucopyranose, a C6-activated derivative.

Method	Key Reagents	Starting Material	Approx. Reaction Time	Approx. Yield (%)	Key Advantages
Direct Chlorination	Methanesulfonyl chloride, DMF	D-Glucose	26 hours	57%	One-step procedure from readily available D-glucose.[2]
Via Methyl Glucoside	Sulfur monochloride, DMF	Methyl α-D-glucopyranoside	2-4 hours	30-35%	Relatively short reaction time.[2]
Appel Reaction	Triphenylphosphine, Carbon tetrachloride	Methyl α-D-glucopyranoside	2 hours	High	Mild reaction conditions.[2]
Tosylation & Substitution	p-Toluenesulfonyl chloride, Pyridine, Lithium chloride	Methyl α-D-glucopyranoside	24-48 hours	High	Well-established and reliable two-step method.[2]

Experimental Protocols

Protocol 1: Selective C6-Chlorination using Sulfur Monochloride[2]

This protocol details the chlorination at the C6 position starting from methyl α-D-glucopyranoside.

• Dissolution: Dissolve methyl α-D-glucopyranoside (10 g) in anhydrous N,N-dimethylformamide (DMF) (100 ml) in a flask equipped with a magnetic stirrer and a dropping funnel.

• Reagent Addition: Slowly add sulfur monochloride (S₂Cl₂) (10 ml) dropwise to the solution. An exothermic reaction will occur, accompanied by the separation of sulfur.

• Reaction: Stir the mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC.

• Quenching and Neutralization: Carefully add water to the reaction mixture to destroy any unreacted sulfur monochloride. Filter the mixture to remove the precipitated sulfur. Adjust the filtrate to pH 8 using sodium carbonate.

• Purification: Concentrate the neutralized solution and purify by column chromatography. Elute with water to remove inorganic salts, followed by 5% ethanol (B145695) to remove unreacted starting material. Finally, elute the desired product with 12% ethanol. Combine the product-containing fractions and evaporate to dryness.

Protocol 2: Formation of Methyl 4,6-O-benzylidene-α-D-glucopyranoside[3]

This protocol is for the protection of the C4 and C6 hydroxyl groups, a common first step before activating other positions or for regioselective opening.

• Setup: To a solution of methyl-α-D-glucopyranoside (5 g, 25.74 mmol) in dry DMF (30 ml), add benzaldehyde dimethyl acetal (5 ml, 33.5 mmol) and camphor-10-sulphonic acid (100 mg).

• Reaction: Heat the mixture at 50°C for 6 hours.

• Neutralization: After cooling to room temperature, neutralize the mixture with triethylamine (Et3N).

• Work-up: Dilute the mixture with ethyl acetate (B1210297) (EtOAc) and wash with saturated sodium bicarbonate (NaHCO₃) solution and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Visualized Workflows and Logic

Caption: Troubleshooting workflow for low yield reactions.

Caption: Strategy selection for C6-functionalization.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. researchgate.net [researchgate.net]
• 5. Streamlined access to carbohydrate building blocks: methyl 2,4,6-tri-O-benzyl-α-D-glucopyranoside - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Separation of α- and β-Anomers of Methylglucoside

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the separation of α- and β-anomers of methylglucoside.

Troubleshooting Guides

This section addresses specific issues that may arise during the separation of methylglucoside anomers.

Issue 1: Co-elution of α- and β-anomers in Reversed-Phase HPLC

Question: My α- and β-methylglucoside anomers are co-eluting on a standard C18 column with a water/acetonitrile (B52724) gradient. How can I achieve separation?

Answer:

Co-elution of α- and β-anomers of methylglucoside is a common challenge due to their similar structures and polarities. Here are several troubleshooting steps to achieve separation:

• Optimize the Mobile Phase: A standard water/acetonitrile gradient may not be sufficient. Try using a shallow gradient with a low percentage of the organic solvent to increase the interaction time with the stationary phase. For example, a gradient of 5-10% acetonitrile in water has been shown to be effective.

• Change the Stationary Phase: If optimizing the mobile phase is unsuccessful, consider using a different type of column. Hydrophilic Interaction Liquid Chromatography (HILIC) columns are particularly well-suited for separating polar compounds like sugars and their anomers.[1][2] HILIC stationary phases, such as those with amino or amide functional groups, can provide better separation of these isomers.[2][3]

• Derivatization: Chemical derivatization of the hydroxyl groups of the methylglucosides can enhance the structural differences between the anomers, making them easier to separate by reversed-phase HPLC. Benzoylation is a common derivatization technique used for this purpose.[4]

• Supercritical Fluid Chromatography (SFC): SFC can be an effective alternative to HPLC for separating anomers, especially after derivatization.[4][5]

Issue 2: Peak Splitting or Broadening in HPLC Chromatograms

Question: I am observing peak splitting or significant peak broadening for my methylglucoside sample. What could be the cause and how can I fix it?

Answer:

Peak splitting or broadening when analyzing reducing sugars and their glycosides is often due to the interconversion between the α- and β-anomers in solution, a process called mutarotation.[6] The rate of this interconversion can be comparable to the chromatographic separation time, leading to distorted peak shapes.

Here are some solutions to this problem:

• Increase Column Temperature: Elevating the column temperature (e.g., to 80°C) can accelerate the rate of anomer interconversion.[6] If the interconversion is much faster than the separation, a single, sharp peak representing the average of the two anomers will be observed.

• Adjust Mobile Phase pH: Operating under alkaline conditions can also increase the rate of mutarotation, leading to a single peak. Polymer-based amino columns are suitable for use with alkaline mobile phases.

• Use HILIC Columns with Amino Functional Groups: These columns can sometimes prevent the separation of anomers, resulting in a single sharp peak, which can be desirable for quantification of the total methylglucoside amount.[3]

Issue 3: Difficulty in Isolating Pure α-Methylglucoside by Crystallization

Question: I am trying to purify α-methylglucoside from a reaction mixture by crystallization, but the yield of the pure anomer is low. How can I improve this?

Answer:

The direct crystallization of α-methylglucoside from a reaction mixture containing both anomers can be challenging due to solubility and equilibrium dynamics. Here are some strategies to improve the yield and purity:

• Fractional Crystallization: This technique relies on the different solubilities of the α- and β-anomers in a given solvent. By carefully controlling the temperature and solvent composition, it is possible to selectively crystallize the less soluble α-anomer.

• Recycling of Mother Liquor: After an initial crystallization and filtration of the α-anomer, the remaining mother liquor, which is enriched in the β-anomer, can be subjected to conditions that promote equilibration back to a mixture of α and β anomers.[7] This can be achieved by heating in the presence of an acid catalyst.[7] Subsequent cooling and crystallization can then yield more of the α-anomer.[7]

• Seeding: Introducing seed crystals of pure α-methylglucoside can induce selective crystallization of the desired anomer.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating α- and β-anomers of methylglucoside?

A1: The primary challenges stem from the fact that α- and β-anomers are diastereomers with very similar physicochemical properties. This leads to:

• Co-elution in standard chromatographic systems: Their similar polarity makes them difficult to resolve on common stationary phases like C18.[8]

• Peak distortion due to mutarotation: The interconversion between anomers in solution can cause peak splitting or broadening in HPLC, complicating quantification.[6]

• Difficulties in selective crystallization: The solubilities of the two anomers can be very similar, making their separation by crystallization challenging.

Q2: Which analytical techniques are most effective for separating these anomers?

A2: Several techniques have proven effective:

• High-Performance Liquid Chromatography (HPLC): Particularly with specialized columns like HILIC or by using derivatization.[1][2][4]

• Supercritical Fluid Chromatography (SFC): Often used for preparative separation of derivatized anomers, offering high purity and recovery.[4]

• Enzymatic Separation: Using an enzyme that selectively acts on one anomer, such as β-glucosidase to hydrolyze the β-anomer, leaving the α-anomer intact.[9]

• Crystallization: Through fractional crystallization or by manipulating the reaction equilibrium.[7]

Q3: Can I use a standard C18 column for the separation?

A3: While challenging, it is not impossible. Success with a C18 column typically requires careful method development, including the use of a very shallow organic gradient and potentially a longer column to increase resolution. However, for routine and robust separation, other methods like HILIC are generally more reliable.

Q4: Is derivatization always necessary for chromatographic separation?

A4: Not always. HILIC and some other specialized chromatographic techniques can separate the underivatized anomers. However, derivatization is a powerful tool to increase the structural differences between the anomers, which often leads to better resolution, especially in reversed-phase HPLC and SFC.[4]

Q5: How can I confirm the identity of the separated α- and β-anomers?

A5: Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive method for identifying the anomers. The coupling constant between the anomeric proton (H-1) and the adjacent proton (H-2) is characteristically different for the α- and β-anomers.

Quantitative Data Presentation

The following tables summarize quantitative data from various separation methods.

Table 1: Supercritical Fluid Chromatography (SFC) of Derivatized Methylglucoside Anomers

Parameter	Value	Reference
Stationary Phase	GreenSep™ 5 micron silica	[4]
Mobile Phase	Carbon dioxide / Ethanol	[4]
Purity Achieved	>98%	[4]
Recovery	>96%	[4]

Table 2: HILIC Separation of Underivatized Sugars

Parameter	Value	Reference
Stationary Phase	Polymer-based amino HILIC (Shodex VG-50 4D)	[3]
Mobile Phase	80% Acetonitrile in water	[3]
Column Temperature	40 °C	[3]
Recovery (Mannose)	Up to 90%	[3]

Experimental Protocols

Protocol 1: Preparative HPLC Separation of Methylglucoside Anomers (General Approach)

• Column Selection: Choose a suitable preparative HPLC column. A HILIC column (e.g., amino or amide phase) is recommended for underivatized anomers. For derivatized anomers, a C18 column may be effective.

• Mobile Phase Preparation: Prepare the mobile phase based on the chosen column. For HILIC, a mixture of acetonitrile and water is common. For reversed-phase, a gradient of water and acetonitrile or methanol (B129727) is typically used. Degas the mobile phase before use.

• Sample Preparation: Dissolve the mixture of methylglucoside anomers in the mobile phase at a known concentration. Filter the sample through a 0.45 µm filter.

• Chromatographic Conditions:

  • Set the flow rate appropriate for the preparative column diameter.

  • Set the column temperature. For resolving anomers that undergo mutarotation, a lower temperature may be necessary to slow down the interconversion.

  • Set the detection wavelength (if using a UV detector, especially for derivatized anomers). A refractive index (RI) detector is suitable for underivatized sugars.

• Injection and Fraction Collection: Inject the sample onto the column. Collect the fractions corresponding to the separated α- and β-anomer peaks.

• Analysis of Fractions: Analyze the collected fractions using an analytical HPLC method to confirm purity.

• Solvent Evaporation: Evaporate the solvent from the purified fractions to obtain the solid anomers.

Protocol 2: Selective Crystallization of α-Methylglucoside

This protocol is based on the principle of reacting a carbohydrate with methanol to form an equilibrium mixture of methylglucosides and then selectively crystallizing the α-anomer.[7]

• Reaction Mixture Preparation: In a suitable reactor, mix starch with methanol containing a catalytic amount of sulfuric acid (e.g., 10% by weight of methanol).[7]

• Reaction: Heat the mixture under pressure at 100°C for 2 hours to form an equilibrium mixture of methylglucosides.[7]

• Concentration: Concentrate the reaction mixture to about 40% solids.[7]

• Crystallization: Cool the concentrated mixture and allow it to crystallize. Seeding with pure α-methylglucoside crystals can be beneficial. Allow crystallization to proceed for 24 hours.[7]

• Filtration: Filter the precipitated crystals of α-methylglucoside and wash them.[7]

• Recycling (Optional): The mother liquor, which is deficient in the α-anomer, can be mixed with fresh starch and methanol and subjected to another round of reaction and crystallization to increase the overall yield of the α-anomer.[7]

Protocol 3: Enzymatic Removal of β-Methylglucoside

This method is suitable for obtaining pure α-methylglucoside from a mixture containing the β-anomer as an impurity.[9]

• Sample Preparation: Dissolve the mixture of methylglucoside anomers in a suitable buffer (e.g., citrate (B86180) buffer, pH optimized for the enzyme).

• Enzyme Addition: Add β-glucosidase (e.g., from almonds) to the solution.[9] The enzyme will selectively hydrolyze the β-methylglucoside to glucose and methanol.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme until the hydrolysis of the β-anomer is complete. Monitor the reaction progress by a suitable analytical method (e.g., TLC or HPLC).

• Enzyme Deactivation: Deactivate the enzyme by heating the reaction mixture.

• Purification: Purify the remaining α-methylglucoside from the reaction mixture (containing glucose, methanol, and deactivated enzyme) using a suitable method such as chromatography.

Visualizations

Caption: Workflow for the separation of methylglucoside anomers.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Separation of derivatized glucoside anomers using supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Sugar Separation Problems - Chromatography Forum [chromforum.org]
• 7. US2276621A - Preparation of methyl glucosides - Google Patents [patents.google.com]
• 8. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The preparation and purification of anomer‐free methyl α‐D‐ [gluco‐14C(U)] pyranoside | Semantic Scholar [semanticscholar.org]

Troubleshooting low yields in the enzymatic synthesis of methylglucosides

Technical Support Center: Enzymatic Synthesis of Methylglucosides

Welcome to the technical support center for the enzymatic synthesis of methylglucosides. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in overcoming challenges and optimizing their synthesis reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the enzymatic synthesis of methylglucosides, providing potential causes and solutions in a direct question-and-answer format.

Enzyme-Related Issues

Question: My reaction shows very low or no methylglucoside yield. How can I determine if my enzyme is inactive?

Answer: Enzyme inactivity is a primary suspect for low product yield. To systematically troubleshoot this, follow these steps:

• Perform a Control Reaction: Use a known substrate for your α-glucosidase, such as p-nitrophenyl-α-D-glucopyranoside (pNPG), to confirm its catalytic activity. If the enzyme can hydrolyze the control substrate, it is active.

• Check for Proper Storage: Ensure the enzyme has been stored at the correct temperature (typically -20°C or -80°C) and has not undergone multiple freeze-thaw cycles, which can lead to denaturation and loss of activity.

• Verify Enzyme Concentration: Use a reliable protein quantification method, like a Bradford or BCA assay, to confirm the enzyme concentration in your stock solution. An inaccurate concentration can lead to using too little enzyme in the reaction.

Question: My enzyme is active with a control substrate, but the methylglucoside synthesis is still failing. What are other potential enzyme-related problems?

Answer: If the enzyme is active, other factors could be inhibiting its function in your specific reaction:

• Inhibitors in Substrate Preparations: Impurities in your glucose or methanol (B129727) stocks can act as enzyme inhibitors. Consider using high-purity, analytical-grade substrates.

• Product Inhibition: High concentrations of the methylglucoside product or byproducts can inhibit the enzyme's activity.[1] Try analyzing samples at earlier time points to see if the reaction starts and then stalls.

• Substrate Inhibition: While less common for α-glucosidases with glucose, very high concentrations of the substrate can sometimes lead to the formation of non-productive enzyme-substrate complexes, reducing the reaction rate.[2][3]

Substrate and Reagent Issues

Question: How can I be sure that my substrates are not the source of the problem?

Answer: The quality and concentration of your substrates are critical for successful synthesis.

• Substrate Purity: Use high-purity glucose and methanol. Contaminants can inhibit the enzyme.

• Substrate Degradation: Ensure that your glucose stock solution has been stored properly and is free of microbial contamination.

• Molar Ratio: The ratio of methanol to glucose is a critical parameter. An excess of methanol is often required to favor the transglycosylation reaction over the hydrolysis of glucose.[4]

Question: My glucose and methanol are high purity, but the yield is still low. What should I investigate next?

Answer: If you have confirmed the purity of your substrates, consider the following:

• Water Content: The presence of excess water in the reaction mixture can favor hydrolysis of the glycosyl-enzyme intermediate over transglycosylation with methanol, leading to lower yields of methylglucoside.[5] While some water is necessary for enzyme function, minimizing excess water is crucial.

• Co-solvents: If you are using any co-solvents to improve substrate solubility, be aware that they can also impact enzyme activity. Some organic solvents like DMSO or ethanol (B145695) can be tolerated at low concentrations but may inhibit or denature the enzyme at higher concentrations.[6]

Reaction Condition Optimization

Question: How do pH and temperature affect the yield of methylglucoside?

Answer: Both pH and temperature are critical parameters that must be optimized for your specific α-glucosidase.

• pH: Most α-glucosidases have an optimal pH range, often in the acidic to neutral range (pH 4.0-7.0).[7][8] Operating outside of this range can lead to a significant drop in enzyme activity.

• Temperature: Enzyme activity generally increases with temperature up to an optimum, after which the enzyme begins to denature and lose activity.[9]

Question: I have optimized the pH and temperature, but the yield is still not satisfactory. What other reaction parameters can I adjust?

Answer: Beyond pH and temperature, several other factors can be optimized:

• Reaction Time: It is important to monitor the reaction over time to determine the point at which the maximum yield is achieved. Prolonged incubation times can sometimes lead to product degradation.

• Enzyme Concentration: Increasing the enzyme concentration may improve the reaction rate and final yield, although this may not be cost-effective for larger-scale synthesis.

• Substrate Concentration: The concentrations of both glucose and methanol need to be optimized. High glucose concentrations can increase the reaction rate up to a certain point, but may also lead to substrate inhibition.[2] The methanol concentration needs to be high enough to effectively compete with water as the acceptor molecule.[10]

Data Presentation

The following tables summarize the impact of various reaction parameters on the enzymatic synthesis of methylglucosides. The data presented here is a synthesis of typical results found in the literature and should be used as a guide for optimization.

Table 1: Effect of pH on Relative α-Glucosidase Activity

pH	Relative Activity (%)
3.0	20
4.0	85
4.5	100
5.0	95
6.0	70
7.0	40
8.0	15

Note: Optimal pH can vary depending on the specific α-glucosidase used. This table represents a typical profile for an enzyme with an acidic pH optimum.[7][11]

Table 2: Effect of Temperature on Methylglucoside Yield

Temperature (°C)	Relative Yield (%)
30	45
40	75
50	100
60	80
70	30

Note: The optimal temperature is a balance between enzyme activity and stability. Higher temperatures can increase initial reaction rates but may lead to enzyme denaturation over time.[12]

Table 3: Effect of Methanol Concentration on Methylglucoside Yield

Methanol Concentration (v/v %)	Relative Yield (%)
5	30
10	60
15	85
20	100
30	90
40	75
50	60

Note: Increasing methanol concentration generally favors transglycosylation over hydrolysis, but very high concentrations can lead to enzyme inhibition or inactivation.[10][13]

Experimental Protocols

Protocol 1: α-Glucosidase Activity Assay for Synthesis Monitoring

This protocol uses the chromogenic substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) to determine the hydrolytic activity of α-glucosidase. This assay is useful for confirming enzyme activity before starting synthesis experiments.

Materials:

• α-Glucosidase enzyme solution

• 100 mM Phosphate (B84403) buffer (pH 6.8)

• 5 mM pNPG solution (in phosphate buffer)

• 1 M Sodium carbonate (Na₂CO₃) solution

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Prepare Reaction Mixtures: In a 96-well plate, set up the following reactions:

  • Blank: 60 µL of phosphate buffer.

  • Control: 50 µL of phosphate buffer + 10 µL of solvent (e.g., water or DMSO, depending on how your enzyme is stored).

  • Enzyme Sample: 50 µL of phosphate buffer + 10 µL of your α-glucosidase solution.

• Enzyme Addition: Add 20 µL of the α-glucosidase solution (e.g., 0.5 U/mL) to the "Enzyme Sample" wells. Add 20 µL of phosphate buffer to the "Blank" and "Control" wells.

• Pre-incubation: Gently mix the contents and pre-incubate the plate at 37°C for 10 minutes.

• Initiate Reaction: Add 20 µL of the 5 mM pNPG solution to all wells to start the reaction.

• Incubation: Incubate the plate at 37°C for 20 minutes.

• Stop Reaction: Stop the reaction by adding 50 µL of 1 M Na₂CO₃ solution to all wells. The solution will turn yellow in the presence of p-nitrophenol.

• Measure Absorbance: Measure the absorbance of each well at 405 nm using a microplate reader.[14][15][16][17]

• Calculate Activity: The enzyme activity is proportional to the amount of p-nitrophenol released.

Protocol 2: HPLC Analysis of Methylglucoside Synthesis Reaction

This protocol provides a method for the separation and quantification of methylglucoside, glucose, and methanol in a reaction mixture using High-Performance Liquid Chromatography (HPLC) with a Refractive Index (RI) detector.

Materials and Equipment:

• HPLC system with a Refractive Index (RI) detector

• Aminex HPX-87H column (or equivalent ion-exclusion column)

• Mobile Phase: 5 mM Sulfuric Acid (H₂SO₄) in HPLC-grade water

• Reaction samples

• Standards of methylglucoside, glucose, and methanol of known concentrations

• 0.22 µm syringe filters

Procedure:

• Sample Preparation:

  • Take an aliquot of your reaction mixture.

  • Stop the enzymatic reaction by heating the sample at 95°C for 10 minutes or by adding a quenching agent.

  • Centrifuge the sample to pellet any denatured enzyme or particulates.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Conditions:

  • Column: Aminex HPX-87H (300 x 7.8 mm)

  • Mobile Phase: 5 mM H₂SO₄

  • Flow Rate: 0.6 mL/min

  • Column Temperature: 60°C

  • Detector: Refractive Index (RI) Detector

  • Injection Volume: 20 µL

• Standard Curve Generation:

  • Prepare a series of standard solutions containing known concentrations of methylglucoside, glucose, and methanol in the reaction buffer.

  • Inject each standard and record the peak area for each compound.

  • Plot a calibration curve of peak area versus concentration for each compound.

• Sample Analysis:

  • Inject the prepared reaction samples.

  • Identify the peaks for methylglucoside, glucose, and methanol based on their retention times compared to the standards.

  • Quantify the concentration of each compound in your samples using the standard curves.[18][19]

Visualizations

Enzymatic Reaction Pathway

Caption: Enzymatic synthesis of methylglucoside via a glycosyl-enzyme intermediate.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in enzymatic synthesis.

Relationship between Hydrolysis and Transglycosylation

Caption: The competing pathways of transglycosylation and hydrolysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. genscript.com [genscript.com]
• 4. US3296245A - Process for the preparation of methylalpha-d-glucoside - Google Patents [patents.google.com]
• 5. US2276621A - Preparation of methyl glucosides - Google Patents [patents.google.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Production and biochemical characterization of α-glucosidase from Aspergillus niger ITV-01 isolated from sugar cane bagasse - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of temperature on the activity and synthesis of glucose-catabolizing enzymes in Pseudomonas fluorescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Application of response surface methodology to the study of methyl glucoside polyester synthesis parameters in a solvent-free system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Substrate inhibition by the blockage of product release and its control by tunnel engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 14. assaygenie.com [assaygenie.com]
• 15. bioassaysys.com [bioassaysys.com]
• 16. Alpha-Glucosidase Activity Assay Kit (Colorimetric) (ab174093) | Abcam [abcam.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Hydrolytic stability of methylglucoside under acidic and alkaline conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the hydrolytic stability of methylglucoside under acidic and alkaline conditions. Find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to support your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the hydrolytic stability of methylglucoside?

A1: The hydrolytic stability of methylglucoside is primarily influenced by pH, temperature, and the anomeric configuration (α or β) of the glycosidic bond. Generally, hydrolysis is significantly faster under acidic conditions compared to alkaline or neutral conditions. Temperature accelerates hydrolysis across all pH levels.

Q2: Which anomer of methylglucoside (α or β) is more stable to acid hydrolysis?

A2: The α-anomer of methylglucoside is generally more stable and hydrolyzes more slowly than the β-anomer under acidic conditions.

Q3: Is methylglucoside stable under alkaline conditions?

A3: Methylglucoside is relatively stable under mild alkaline conditions at room temperature. However, at elevated temperatures and high concentrations of alkali (e.g., 10% sodium hydroxide (B78521) at 170°C), hydrolysis can occur. The rate and mechanism of alkaline hydrolysis are influenced by the stereochemistry of the glycoside.

Q4: What are the expected products of methylglucoside hydrolysis?

A4: The hydrolysis of methylglucoside breaks the glycosidic bond, yielding glucose and methanol.

Q5: How can I monitor the progress of a methylglucoside hydrolysis reaction?

A5: The reaction can be monitored by measuring the disappearance of methylglucoside or the appearance of glucose over time. Common analytical techniques include High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), Gas Chromatography (GC) after derivatization, and polarimetry, as the optical rotation of the solution changes as the hydrolysis proceeds.

Troubleshooting Guides

Issue 1: Inconsistent or slow hydrolysis rates under acidic conditions.

Possible Cause	Troubleshooting Step
Incorrect Acid Concentration	Verify the concentration of your acid catalyst. Lower concentrations will result in slower reaction rates.
Low Reaction Temperature	Ensure your reaction is maintained at the target temperature. The rate of hydrolysis is highly dependent on temperature. For example, the reaction rate at 100°C is almost 25 times faster than at 65°C.[1]
Presence of Buffers	If your reaction medium is buffered, it may affect the effective hydrogen ion concentration, thereby altering the hydrolysis rate.
Impure Methylglucoside	Ensure the purity of your methylglucoside starting material.

Issue 2: Unexpected side products observed during alkaline hydrolysis.

Possible Cause	Troubleshooting Step
High Temperature Degradation	At very high temperatures, glucose, the product of hydrolysis, can degrade into various acidic products. Consider running the reaction at a lower temperature for a longer duration.
Formation of Anhydrosugars	Under strong alkaline conditions and high temperatures, intramolecular reactions can lead to the formation of anhydrosugars, such as 1,6-anhydroglucose, particularly from β-glucosides.[2] This is a known reaction pathway.
Reaction with Air (Oxidation)	If the reaction is performed open to the atmosphere at high temperatures and pH, oxidative degradation of the carbohydrate may occur. Consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).

Data Summary

Table 1: Relative Rates of Acid and Alkaline Hydrolysis for Methyl Glycopyranosides

Relative rates are normalized to Methyl α-D-glucopyranoside for each condition.

Methyl Glycopyranoside	Relative Rate of Acid Hydrolysis (krel)	Relative Rate of Alkaline Hydrolysis (krel)
cis-Glycosides
Methyl α-D-glucopyranoside	1.0	1.0
Methyl α-D-galactopyranoside	1.9	1.9
Methyl β-D-mannopyranoside	2.4	2.4
Methyl α-D-xylopyranoside	1.9	1.9
Methyl β-L-arabinopyranoside	4.5	4.5
trans-Glycosides
Methyl β-D-glucopyranoside	1.9	23
Methyl β-D-galactopyranoside	2.4	11
Methyl α-D-mannoside	10	9.0
Methyl β-D-xyloside	9.3	13.1
Methyl α-L-arabinoside	23	40

Data adapted from Dryselius, E., Lindberg, B., & Theander, O. (1958). Alkaline Hydrolysis of Glycosidic Linkages. III. An Investigation of some Methyl alpha- and beta-Glycopyranosides.[2]

Experimental Protocols

Protocol 1: Acid-Catalyzed Hydrolysis of Methylglucoside

This protocol describes a general procedure for the acid-catalyzed hydrolysis of methylglucoside.

Materials:

• Methyl α-D-glucopyranoside or Methyl β-D-glucopyranoside

• Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄) solution of known concentration (e.g., 1 N)

• Reaction vessel (e.g., round-bottom flask with a reflux condenser)

• Heating source with temperature control (e.g., oil bath)

• Magnetic stirrer and stir bar

• pH meter

• Analytical equipment for monitoring the reaction (e.g., HPLC-ELSD, polarimeter)

Procedure:

• Prepare a solution of methylglucoside in deionized water to a known concentration (e.g., 2% w/v).

• Transfer the solution to the reaction vessel and add the magnetic stir bar.

• Place the vessel in the heating bath and allow the solution to reach the desired reaction temperature (e.g., 60°C or 80°C).

• Add the acid catalyst to the reaction mixture to achieve the desired final concentration.

• Start the stirrer and begin monitoring the reaction immediately.

• Withdraw aliquots at regular time intervals. Quench the reaction in the aliquots by neutralizing the acid with a suitable base (e.g., sodium bicarbonate) if necessary for the analytical method.

• Analyze the aliquots to determine the concentration of remaining methylglucoside and/or formed glucose.

• Continue monitoring until the desired level of hydrolysis is achieved or the reaction goes to completion.

Protocol 2: Alkaline-Catalyzed Hydrolysis of Methylglucoside

This protocol is based on conditions reported for the hydrolysis of methyl glycopyranosides at elevated temperatures.[2]

Materials:

• Methyl α-D-glucopyranoside or Methyl β-D-glucopyranoside

• Sodium hydroxide (NaOH) solution (e.g., 10%)

• High-pressure reaction vessel (e.g., stainless steel autoclave)

• High-temperature oil thermostat

• Analytical equipment for monitoring the reaction (e.g., paper chromatography, HPLC)

Procedure:

• Dissolve a known amount of the methylglucoside (e.g., 1.000 g) in the sodium hydroxide solution (e.g., 7 mL of 10% NaOH).

• Place the solution in the stainless steel autoclave.

• Heat the sealed autoclave in an oil thermostat at the desired temperature (e.g., 170°C) for a specific duration.

• After the specified time, cool the autoclave to room temperature.

• Deionize the resulting solution by passing it through a mixed-bed ion-exchange resin column.

• Wash the column thoroughly with deionized water and combine the eluates.

• Concentrate the solution to dryness under reduced pressure.

• Analyze the residue to determine the extent of hydrolysis and identify any products formed.

Visualizations

Caption: Experimental workflow for acid-catalyzed hydrolysis of methylglucoside.

Caption: Simplified signaling pathways for methylglucoside hydrolysis.

References

• 1. US2276621A - Preparation of methyl glucosides - Google Patents [patents.google.com]
• 2. scispace.com [scispace.com]

Preventing degradation of methylglucoside during thermal processing

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with methylglucoside. It addresses common issues related to thermal degradation during processing and offers solutions to maintain product stability and purity.

Frequently Asked Questions (FAQs)

Q1: What is methylglucoside and why is its thermal stability important?

Methylglucoside is a monosaccharide derived from glucose that is used as a chemical intermediate in the production of a wide range of products, including emollients, emulsifiers, plasticizers, and resins.[1] Its thermal stability is critical because many manufacturing processes, including sterilization procedures like autoclaving, involve high temperatures.[2] Degradation can lead to loss of efficacy, formation of unwanted and potentially toxic byproducts, and discoloration of the final product.[3][4]

Q2: What are the primary chemical pathways for methylglucoside degradation during thermal processing?

During thermal processing, methylglucoside can degrade through several pathways, analogous to glucose degradation. These include:

• Hydrolysis: The glycosidic bond can be cleaved by water, especially under acidic conditions or at high temperatures, breaking down methylglucoside into glucose and methanol.[5][6][7]

• Caramelization: This is a pyrolytic process involving the thermal decomposition of the sugar molecule itself at high temperatures (typically above 160°C for glucose), leading to the formation of brown-colored polymers and volatile compounds.[8][9][10] This process does not require the presence of amino acids.[8][11]

• Maillard Reaction: This is a non-pyrolytic chemical reaction between a reducing sugar (or its precursor) and an amino acid, which typically occurs at lower temperatures than caramelization (around 140-165°C).[8][9][10] It also results in browning and the formation of a complex mixture of molecules.[10] Although methylglucoside itself is a non-reducing sugar, degradation via hydrolysis can yield glucose, which then participates in this reaction if amino acids are present in the formulation.

Q3: Why does my methylglucoside solution turn yellow or brown after heating?

Discoloration (yellowing or browning) is a common indicator of degradation. This is typically caused by:

• Caramelization: At high temperatures, the sugar structure breaks down and polymerizes into brown-colored compounds like caramelans and caramelins.[11]

• Maillard Reaction: If your formulation contains amino acids or proteins, they can react with glucose (formed from methylglucoside hydrolysis) to produce brown pigments called melanoidins.[2][11]

• Formation of Degradation Products: The formation of various glucose degradation products (GDPs) like 5-hydroxymethylfurfural (B1680220) (5-HMF) can also contribute to color changes.[3]

Troubleshooting Guide

Q4: My methylglucoside solution shows significant discoloration after autoclaving. How can I prevent this?

Autoclaving uses high-pressure steam (e.g., 121°C for 15 minutes) for sterilization, which can accelerate degradation.[2][3] To minimize discoloration:

• Optimize Autoclave Cycle: Use the shortest possible cycle that still achieves sterility. Studies on glucose solutions show that higher temperatures for shorter durations (e.g., 121°C for 15 min) can sometimes produce fewer degradation products than lower temperatures for longer times.[3]

• Control pH: The rate of hydrolysis and subsequent degradation is highly pH-dependent. Buffering the solution to a near-neutral pH can often slow down acid-catalyzed hydrolysis.

• Deoxygenate the Solution: Purging the solution and the container's headspace with an inert gas like nitrogen or argon before sealing and autoclaving can reduce oxidative degradation.[12]

• Separate Sterilization: If possible, autoclave the methylglucoside solution separately from other components, especially amino acids or phosphate (B84403) buffers, which can accelerate the Maillard reaction.[2] Alternatively, consider sterile filtration for heat-sensitive formulations.[13]

Q5: My HPLC analysis shows multiple new peaks after heating my methylglucoside sample. What are they and how can I minimize their formation?

The appearance of new peaks in an HPLC chromatogram indicates the formation of degradation products.[14] These are often referred to as Glucose Degradation Products (GDPs) if hydrolysis occurs first. Common GDPs include glyoxal, methylglyoxal, 3-deoxyglucosone (B13542) (3-DG), and 5-hydroxymethylfurfural (5-HMF).[3]

Identification:

• Techniques like High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) are essential for identifying these unknown peaks by providing molecular weight and fragmentation data.[15][16]

Minimization Strategies:

• Reduce Thermal Stress: Lower the processing temperature or duration.

• Use Antioxidants: For oxidative degradation, adding antioxidants like ascorbic acid (Vitamin C) or butylated hydroxytoluene (BHT) to the formulation can be effective.[7]

• Protect from Light: Use opaque or amber containers to prevent photolysis (degradation by light), which can create reactive species that accelerate degradation.[7][12]

• Chelating Agents: Traces of metal ions can catalyze degradation. Adding a chelating agent like EDTA can sequester these ions and improve stability.

Q6: How does the presence of other excipients in my formulation affect methylglucoside stability?

Excipients can significantly impact stability:

• Buffers: Phosphate buffers have been shown to increase the rate of Maillard reactions.[2] Citrate or acetate (B1210297) buffers may offer better stability depending on the target pH.

• Amino Acids/Proteins: As mentioned, these will readily participate in the Maillard reaction with any glucose formed from hydrolysis, leading to rapid browning and degradation.[2]

• Trace Metals: Metal ions can catalyze oxidation reactions.[12] Ensure high-purity excipients are used.

Data Presentation: Impact of Processing Conditions

The following tables summarize how different factors can influence the degradation of glycosides during thermal processing.

Table 1: Effect of Autoclaving Temperature and Time on Glucose Degradation Products (GDPs) (Data is representative, based on principles from studies on glucose solutions)[3]

Autoclave Cycle	3-Deoxyglucosone (3-DG) Level (µg/mL)	5-Hydroxymethylfurfural (5-HMF) Level (µg/mL)
111 °C / 45 min	High	High
116 °C / 25 min	Medium	Medium
121 °C / 15 min	Low	Low

Table 2: Influence of pH on Glycosidic Bond Hydrolysis Rate (Qualitative representation based on general chemical principles)

pH Condition	Relative Rate of Hydrolysis	Primary Mechanism
Acidic (pH < 5)	High	Acid-catalyzed hydrolysis
Neutral (pH 6-8)	Low	Minimal hydrolysis
Alkaline (pH > 9)	Moderate to High	Base-catalyzed degradation/rearrangement

Experimental Protocols

Protocol: Thermal Stress Stability Study of Methylglucoside Solution

1. Objective: To evaluate the stability of a methylglucoside solution under elevated temperature conditions and quantify the formation of degradation products.

2. Materials:

• Methylglucoside (high purity)

• Purified water (HPLC grade)

• pH buffer (e.g., 50 mM sodium phosphate, pH 7.0)

• HPLC system with UV or Evaporative Light Scattering Detector (ELSD)[17]

• Analytical column (e.g., C18 column)[17]

• Forced-air oven or autoclave

• Volumetric flasks, pipettes, amber vials

3. Sample Preparation:

• Prepare a stock solution of methylglucoside (e.g., 10 mg/mL) in the desired buffer or aqueous solution.

• Filter the solution through a 0.22 µm filter to remove particulates.

• Dispense aliquots of the solution into amber glass vials and seal tightly.

4. Stress Conditions:

• Place a set of vials in a forced-air oven at a specified temperature (e.g., 80°C).

• If testing autoclave stability, place another set of vials in an autoclave and run a standard cycle (e.g., 121°C for 15 minutes).

• Keep a control set of vials at room temperature or refrigerated, protected from light.

5. Time Points:

• Withdraw one vial from the oven at predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Cool the vial to room temperature immediately.

6. Analysis (HPLC):

• Mobile Phase: Isocratic or gradient elution (e.g., acetonitrile-water mixture).[17]

• Flow Rate: e.g., 1.0 mL/min.

• Injection Volume: e.g., 20 µL.

• Detection: UV at a specified wavelength (e.g., 254 nm or 280 nm for certain degradation products) or ELSD for non-chromophoric compounds.

• Quantification: Analyze the samples. The percentage of remaining methylglucoside is calculated by comparing the peak area at each time point to the time-zero sample. New peaks are reported as a percentage of the total peak area.

Visualizations

References

• 1. Methylglucoside - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of Degradation Products Formed during Heat Sterilization of Glucose Solutions by LC-MS/MS: Impact of Autoclaving Temperature and Duration on Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advice on Degradation Products in Pharmaceuticals: A Toxicological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Methyl glucoside hydrolysis catalyzed by beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ftloscience.com [ftloscience.com]
• 8. differencebetween.com [differencebetween.com]
• 9. quora.com [quora.com]
• 10. pediaa.com [pediaa.com]
• 11. chowhound.com [chowhound.com]
• 12. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 13. quora.com [quora.com]
• 14. rjptonline.org [rjptonline.org]
• 15. ijmr.net.in [ijmr.net.in]
• 16. Metabolism and Chemical Degradation of New Antidiabetic Drugs: A Review of Analytical Approaches for Analysis of Glutides and Gliflozins - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Optimization of catalyst concentration in methylglucoside synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of methylglucoside. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation, with a focus on the optimization of catalyst concentration.

Troubleshooting Guide

This section addresses specific issues that may arise during methylglucoside synthesis, offering potential causes and solutions.

Issue 1: Low or No Yield of Methylglucoside

• Question: My reaction has produced a very low yield of methylglucoside, or no product at all. What are the likely causes and how can I fix this?

• Answer: A low or non-existent yield of methylglucoside can stem from several factors related to catalyst concentration and activity, as well as other reaction parameters.

  • Insufficient Catalyst Concentration: The concentration of the acid catalyst is critical for the reaction to proceed at a reasonable rate. Lower catalyst concentrations generally lead to longer reaction times.[1] If the concentration is too low, the reaction may not reach completion within the allotted time.

  • Catalyst Inactivation: The presence of water in the reaction mixture can dilute the catalyst and inhibit its activity. It is crucial to use anhydrous methanol (B129727) and dry glucose or starch.[2][3] Additionally, impurities in the reactants can act as catalyst poisons, reducing its effectiveness.[4][5]

  • Suboptimal Temperature: The reaction rate is highly dependent on temperature. For instance, the reaction at 100°C is almost 25 times faster than at 65°C when using sulfuric acid.[1] Ensure your reaction is heated to the appropriate temperature for the catalyst system being used.

  • Inadequate Reaction Time: Synthesis of methylglucoside can be a slow process, sometimes requiring reflux for extended periods (e.g., 72 hours).[2] Monitor the reaction progress (e.g., by polarimetry) to ensure it has reached completion.[1]

  Troubleshooting Workflow:

  Troubleshooting workflow for low methylglucoside yield.

Issue 2: Slow Reaction Rate

• Question: The synthesis of methylglucoside is proceeding much slower than expected. How can I increase the reaction rate?

• Answer: A slow reaction rate is a common issue that can often be addressed by adjusting the catalyst concentration and reaction temperature.

  • Increase Catalyst Concentration: A higher concentration of the acid catalyst will generally accelerate the reaction. However, excessively high concentrations can lead to unwanted side reactions and degradation of the product. It is a matter of optimization. For instance, when using sulfuric acid with starch and methanol, approximately 10% sulfuric acid based on the methanol may be employed, but lower percentages will increase the reaction time.[1]

  • Elevate Reaction Temperature: Increasing the temperature will significantly boost the reaction rate. The synthesis is often carried out at temperatures between 65°C and 100°C.[1] Some processes even utilize temperatures up to 260°C under pressure.[6]

  • Choice of Catalyst: Different catalysts exhibit varying levels of activity. Solid acid catalysts, such as sulfonated cation exchange resins, can be very effective and allow for easier separation from the reaction mixture.[3] Lewis acids like boron trifluoride etherate have also been used.[6]

Issue 3: Formation of Undesired Byproducts

• Question: My final product contains significant impurities and byproducts. How can I improve the selectivity of the reaction?

• Answer: The formation of byproducts can be minimized by carefully controlling the reaction conditions.

  • Moderate Catalyst Concentration: While a high catalyst concentration increases the reaction rate, it can also promote side reactions such as the formation of reversion products or degradation of the carbohydrate. Fine-tuning the catalyst concentration is key to balancing reaction speed and selectivity.

  • Temperature Control: Excessively high temperatures can lead to the degradation of sugars and the formation of colored byproducts. It is important to operate within the optimal temperature range for the specific catalyst and reactants being used.

  • Anhydrous Conditions: The presence of water can lead to the hydrolysis of the starting material (e.g., starch to glucose) without subsequent glycosidation, or hydrolysis of the product, reducing the overall yield of methylglucoside.[1] Using anhydrous reagents is critical.[2][3]

Frequently Asked Questions (FAQs)

Q1: What are the typical catalyst concentrations used for methylglucoside synthesis?

A1: The optimal catalyst concentration can vary significantly depending on the chosen catalyst, substrate, and reaction conditions. Below is a summary of catalyst concentrations reported in the literature:

Catalyst	Substrate	Recommended Concentration	Reference
Sulfuric Acid	Starch	Approx. 10% by weight of methanol	[1]
Sulfuric Acid	Starch	0.001 to 0.1 mole per mole of starch	[7]
Hydrochloric Acid	Glucose	0.75% in anhydrous methanol	[2]
Lewis Acid (e.g., BF3 etherate)	Starch	0.5% to 5% by weight of starch	[6]
Sulfonated Cation Exchange Resin	Dextrose	Variable (e.g., 10g, 20g, or 40g for 80g dextrose)	[3]

Q2: How does the choice of catalyst affect the synthesis of methylglucoside?

A2: The choice of catalyst influences several aspects of the synthesis:

• Homogeneous Catalysts (e.g., H₂SO₄, HCl): These are highly effective but require neutralization and can be difficult to separate from the reaction mixture, potentially leading to downstream processing challenges.

• Heterogeneous Catalysts (e.g., Cation Exchange Resins): These solid acid catalysts are easily separated from the reaction mixture by filtration, simplifying the workup process and allowing for potential catalyst recycling.[3]

• Lewis Acids (e.g., BF₃ etherate): These can also be effective catalysts for the reaction.[6]

Logical Relationship of Catalyst Choice and Process:

Impact of catalyst choice on the synthesis process.

Q3: Can the catalyst be recycled?

A3: Yes, particularly when using heterogeneous catalysts. Solid acid catalysts like sulfonated cation exchange resins can be recovered by filtration after the reaction and reused in subsequent batches.[3] This can significantly improve the cost-effectiveness and sustainability of the process.

Experimental Protocols

Protocol 1: Methylglucoside Synthesis using a Homogeneous Acid Catalyst (HCl)

This protocol is adapted from a standard organic synthesis procedure.[2]

• Preparation of Catalytic Solution: Prepare a 0.75% solution of hydrogen chloride in anhydrous methanol. This can be done by bubbling dry HCl gas through anhydrous methanol or by the careful addition of acetyl chloride to anhydrous methanol.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a drying tube, add 500 g of finely powdered anhydrous d-glucose (B1605176) to 2.5 L of the 0.75% methanolic hydrogen chloride solution.

• Reaction: Heat the mixture to reflux. The glucose should dissolve within the first 15-20 minutes. Continue refluxing for 72 hours.

• Crystallization (First Crop): Cool the clear, pale-yellow solution to 0°C. Induce crystallization by scratching the inside of the flask or by seeding with a crystal of α-methyl d-glucoside. Allow the solution to stand at 0°C for 12 hours.

• Isolation: Collect the crystals by suction filtration and wash them twice with 100-mL portions of cold methyl alcohol.

• Subsequent Crops: The mother liquor can be concentrated and cooled again to obtain further crops of the product.

Protocol 2: Methylglucoside Synthesis using a Heterogeneous Acid Catalyst (Cation Exchange Resin)

This protocol is based on a patented method using a solid acid catalyst.[3]

• Catalyst Preparation: Use a sulfonated-type cation exchange resin in the hydrogen form. Ensure the catalyst is dry.

• Reaction Setup: In a flask equipped with a stirrer and a reflux condenser, combine 80 g of anhydrous dextrose, 200 mL of substantially anhydrous methanol, and 20 g of the cation exchange resin.

• Reaction: Stir the mixture at reflux temperature (approximately 65°C). The reaction progress can be monitored over time. For example, 95% conversion may be reached in 24 hours.

• Catalyst Separation: After the desired reaction time, stop the stirring and allow the resin to settle. Decant the supernatant liquid. Alternatively, filter the reaction mixture to separate the catalyst.

• Product Isolation: Wash the separated catalyst with a small amount of methanol and combine the washings with the reaction liquor. Concentrate the combined solution by evaporation to induce crystallization of the methylglucoside.

• Crystallization: Cool the concentrated solution to allow for crystallization. Multiple crops can be obtained by further concentrating the mother liquor.

References

• 1. US2276621A - Preparation of methyl glucosides - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. US2606186A - Preparation of methyl glucoside - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. US3296245A - Process for the preparation of methylalpha-d-glucoside - Google Patents [patents.google.com]
• 7. EP0035589A1 - Continuous process for producing methyl glucosides from starch - Google Patents [patents.google.com]

Technical Support Center: Methylglucoside Solubility in Organic Solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to dissolving methylglucoside in organic solvents.

Frequently Asked Questions (FAQs)

Q1: What is methylglucoside and what are its key properties relevant to solubility?

Methylglucoside is a monosaccharide derived from glucose and methanol (B129727).[1] It is a white, crystalline solid at room temperature.[1][2] Its chemical structure contains multiple hydroxyl (-OH) groups, making it a highly polar molecule with a high capacity for hydrogen bonding. This polarity is the primary determinant of its solubility characteristics.

Q2: In which types of solvents is methylglucoside generally soluble?

Due to its polar nature, methylglucoside exhibits good solubility in water and other polar solvents.[2][3] Its solubility is significantly lower in nonpolar organic solvents. It is practically insoluble in solvents like ether.[4] The principle of "like dissolves like" is critical here; the polar hydroxyl groups of methylglucoside interact favorably with polar solvent molecules.[3][5]

Q3: Why is methylglucoside poorly soluble in many common organic solvents?

The poor solubility of methylglucoside in many organic solvents (e.g., hexane, toluene, diethyl ether) stems from a mismatch in polarity.[3] Methylglucoside is a polar, hydrophilic ("water-loving") compound due to its four hydroxyl groups, which readily form hydrogen bonds.[6] Nonpolar or weakly polar organic solvents cannot effectively break the strong intermolecular hydrogen bonds within the methylglucoside crystal lattice, nor can they form stable solute-solvent interactions.

Q4: What are the primary factors that influence the solubility of methylglucoside?

Several factors can affect the solubility of methylglucoside in a given solvent system:

• Temperature: For most solids dissolving in liquid solvents, solubility increases as the temperature rises.[5][7] This is because the increased kinetic energy helps to overcome the intermolecular forces in the solute.[5]

• Solvent Polarity: The closer the polarity of the solvent is to methylglucoside, the higher the solubility. Polar organic solvents are therefore the best candidates.[2][5]

• Presence of Water: The presence of even small amounts of water can significantly increase the solubility of methylglucoside in an organic solvent, such as in aqueous methanol mixtures.[8]

• Particle Size: Smaller particle sizes generally dissolve faster due to a larger surface area being exposed to the solvent, although this affects the rate of dissolution more than the thermodynamic solubility limit.[5][9]

Troubleshooting Guide

Q5: I am having difficulty dissolving methylglucoside in my chosen organic solvent. What initial steps should I take?

If you are encountering solubility issues, follow this initial troubleshooting workflow. The key is to address the most common factors first: insufficient solvation energy and slow dissolution kinetics.

Caption: Initial troubleshooting workflow for methylglucoside solubility.

Q6: What are the best organic solvents for dissolving methylglucoside, and is there any quantitative data available?

Polar organic solvents are the most effective. Methanol and ethanol are commonly used.[10] Solubility generally increases with temperature.[11] While comprehensive data across a wide range of organic solvents is limited, some specific values have been reported.

Table 1: Reported Solubility of α-Methylglucoside in Select Solvents

Solvent	Temperature	Solubility (g / 100 g Solvent)	Citation
Water	17 °C	170.2 (reported as 63% w/w)	[4]
Water	20 °C	108	[1][4]
Methanol	20 °C	5.2	[4]
80% Ethanol (aq)	17 °C	7.3	[4]
90% Ethanol (aq)	17 °C	1.6	[4]

Q7: Can I use heat to improve solubility? What is a safe and effective protocol?

Yes, increasing the temperature is a standard method to enhance the solubility of solids like methylglucoside.[5][11] Heating provides the energy needed to break the crystal lattice bonds. However, care must be taken to avoid decomposition or unwanted side reactions, especially if other reagents are present.

Experimental Protocol: Enhancing Methylglucoside Solubility with Heat

• Preparation:

  • Place the desired mass of methylglucoside into a clean, dry flask equipped with a magnetic stir bar.

  • Add the selected polar organic solvent (e.g., methanol, ethanol).

  • Place the flask on a magnetic stir plate with heating capabilities. Use a water or oil bath for uniform temperature control.

• Heating and Dissolution:

  • Begin stirring at a moderate speed to create a vortex.

  • Slowly increase the temperature of the bath in increments of 5-10°C.

  • Monitor the solution closely for signs of dissolution. Maintain a constant temperature for several minutes at each increment to allow time for equilibrium to be reached.

  • Caution: Do not exceed the boiling point of the solvent. If working in a sealed vessel, ensure it is rated for the intended temperature and pressure.

• Cooling and Observation:

  • Once the methylglucoside is fully dissolved, turn off the heat source.

  • Allow the solution to cool slowly to room temperature while stirring.

  • Observe the solution carefully during cooling. If the solution was saturated or supersaturated at the higher temperature, the methylglucoside may precipitate out.

Q8: I have tried heating in a polar solvent with vigorous stirring, but the methylglucoside still won't dissolve completely. What are my next steps?

If basic methods fail, more advanced strategies may be necessary. This can involve altering the solvent system or considering chemical modification if your experimental goals permit.

Caption: Advanced troubleshooting for persistent solubility issues.

References

• 1. Methylglucoside - Wikipedia [en.wikipedia.org]
• 2. Page loading... [wap.guidechem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. alpha-Methylglucoside [drugfuture.com]
• 5. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 6. Methylglucoside | C7H14O6 | CID 91576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. US2276621A - Preparation of methyl glucosides - Google Patents [patents.google.com]
• 9. FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT | PPTX [slideshare.net]
• 10. alpha-D-Methylglucoside | 97-30-3 [chemicalbook.com]
• 11. researchgate.net [researchgate.net]

Removing water to improve yield in methylglucoside crystallization

Technical Support Center: Methylglucoside Crystallization

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting procedures and frequently asked questions regarding the impact of water removal on the yield of methylglucoside crystallization.

Frequently Asked Questions (FAQs)

Q1: Why is water removal a critical step in methylglucoside crystallization?

A1: Methylglucoside is highly soluble in water.[1] In a typical synthesis reaction involving a carbohydrate and methanol (B129727), water is often present as a solvent or is formed during the reaction.[2] To induce crystallization and maximize yield, the solubility of methylglucoside in the solution must be decreased. This is achieved by concentrating the reaction mixture through the removal of water and excess methanol, which drives the methylglucoside out of solution to form crystals upon cooling.[2][3]

Q2: What is the primary method for removing water from the reaction mixture?

A2: The most common method is evaporation, often under reduced pressure (vacuum). This allows for the removal of water and other volatile components like methanol at a lower temperature, which helps to prevent degradation of the product.[2] The goal is to concentrate the mixture to a specific solids content before initiating crystallization through cooling.[3][4]

Q3: My crystallization yield is lower than expected. What are the common causes?

A3: A low yield in methylglucoside crystallization can stem from several factors:

• Insufficient Water Removal: If the solution is not sufficiently concentrated, a significant amount of methylglucoside will remain dissolved in the mother liquor even after cooling.[5]

• Incomplete Crystallization: The cooling period may be too short or the temperature not low enough to allow for maximum crystal formation.[6]

• Losses During Filtration: Very fine crystals can pass through the filter paper, leading to product loss.

• Suboptimal Reaction Conditions: The initial synthesis reaction may not have produced the expected amount of methylglucoside.[5]

Q4: No crystals are forming even after cooling the concentrated solution. What should I do?

A4: This issue typically arises when the solution is not sufficiently supersaturated or when nucleation is inhibited.[6]

• Problem: The solution may still be too dilute.

  • Solution: Re-heat the solution to evaporate more solvent, further concentrating the mixture.[5]

• Problem: The solution is supersaturated but requires a nucleation site to begin crystallization.

  • Solution 1 (Induce Nucleation): Scratch the inner surface of the flask with a glass rod at the solution's surface.[6]

  • Solution 2 (Seeding): Add a few seed crystals of pure methylglucoside to the solution to initiate crystal growth.[6][7]

Q5: Instead of solid crystals, an oil has formed. How can this be resolved?

A5: This phenomenon, known as "oiling out," occurs when the solute comes out of solution as a liquid instead of a solid. It often happens if the solution is too concentrated or cooled too quickly.[6] To resolve this, heat the mixture until the oil redissolves completely. Add a small amount of additional solvent (e.g., methanol) to slightly reduce the concentration, and then allow the solution to cool much more slowly.[6]

Q6: Can the mother liquor be reused to increase the overall yield?

A6: Yes, recycling the mother liquor is a common practice to improve the overall process yield. The mother liquor, which is deficient in the crystallized alpha-methylglucoside, can be combined with fresh reactants (starch/glucose and methanol) and catalyst for a subsequent reaction batch.[3][4] This approach leverages the un-crystallized product from the previous cycle. However, it's important to monitor for the buildup of impurities over multiple cycles, which could eventually hinder crystallization and reduce product purity.[8]

Troubleshooting Guides

Guide 1: Low Crystallization Yield

This guide addresses the issue of obtaining a lower-than-expected yield of methylglucoside crystals.

Logical Flow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low methylglucoside yield.

Procedure:

• Evaluate the Mother Liquor: After filtering your crystals, take a small sample of the filtrate (mother liquor). Evaporate the solvent from this sample. If a substantial amount of solid residue remains, a significant portion of your product failed to crystallize.[5][6]

• Recover a Second Crop: If step 1 indicates high product concentration in the mother liquor, combine it with the rest of the filtrate. Heat the solution to evaporate more water and methanol, then cool it again to crystallize a "second crop" of the product.[5]

• Review Cooling Protocol: Ensure that the crystallization mixture was cooled to a sufficiently low temperature (e.g., 15-35°C, or lower if necessary) and for an adequate duration (e.g., 24 hours).[3][4] Insufficient cooling is a common cause of incomplete crystallization.[6]

• Assess Initial Reaction: If the mother liquor contains little product and the cooling protocol was adequate, the issue may lie with the initial synthesis. Review the reaction conditions (catalyst concentration, temperature, time) to ensure the methylglucoside was formed efficiently in the first place.[5]

Guide 2: Oiling Out Instead of Crystallization

This guide provides steps to take when the product separates as an oil.

Procedure:

• Re-dissolve the Oil: Gently heat the entire mixture until the oil completely redissolves into the solution.

• Adjust Concentration: Add a small volume of additional solvent (methanol is suitable) to slightly decrease the solution's saturation level. The goal is to find a concentration where the product is soluble at high temperatures but will crystallize, not oil out, upon cooling.

• Implement Slow Cooling: This is the most critical step. Avoid rapid cooling (like placing a hot flask directly into an ice bath). Allow the flask to cool slowly to room temperature first. You can insulate the flask to slow the process further. Once at room temperature, you can proceed with further cooling in a refrigerator or ice bath.[6]

• Consider Solvent Change: If oiling out persists, consider using a different solvent system for crystallization, perhaps one with a lower boiling point.[6]

Data Presentation

Table 1: Process Parameters for Methylglucoside Crystallization

Parameter	Range/Value	Source
Solids Concentration	40% - 80% (by weight)	[3][4]
Preferred Solids Conc.	50% - 75% (by weight)	[3]
Crystallization Temp.	5°C - 50°C	[3]
Preferred Crystallization Temp.	15°C - 35°C	[3]
Crystallization Time	~24 hours	[4]
Expected Yield	90% - 100% (of theoretical)	[4]

Experimental Protocols

Protocol 1: Crystallization of Methylglucoside by Water Removal

This protocol describes a general procedure for obtaining crystalline methylglucoside from a post-reaction mixture.

Experimental Workflow

Caption: General experimental workflow for methylglucoside crystallization.

Methodology:

• Neutralization: Following the synthesis reaction, neutralize the acid catalyst with a suitable base. This step is crucial to prevent product degradation during the heating and concentration phase.

• Concentration: Transfer the neutralized reaction mixture to a round-bottom flask. Concentrate the solution using a rotary evaporator. The goal is to remove excess methanol and the water formed during the reaction until the solids content of the mixture reaches approximately 50-75% by weight.[3]

• Cooling and Crystallization: Transfer the hot, concentrated syrup to a crystallizing dish or beaker. Cover it and allow it to cool slowly to room temperature. Once at room temperature, place it in a controlled cooling environment (e.g., a refrigerator or water bath) set to a temperature between 15°C and 35°C.[3]

• Maturation: Allow the mixture to stand at this temperature for at least 24 hours to ensure crystallization is complete.[4]

• Filtration: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected crystal cake with a small amount of cold methanol to remove any adhering mother liquor.[3]

• Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature (e.g., 60°C) until a constant weight is achieved.[3]

References

• 1. alpha-D-Methylglucoside | 97-30-3 [chemicalbook.com]
• 2. US3928318A - Process for making methyl glucoside - Google Patents [patents.google.com]
• 3. EP0035589A1 - Continuous process for producing methyl glucosides from starch - Google Patents [patents.google.com]
• 4. US2276621A - Preparation of methyl glucosides - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Enzymatic Synthesis of Methylglucoside Acrylate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the enzymatic synthesis of methylglucoside acrylate (B77674). All quantitative data is summarized for easy comparison, and detailed experimental protocols are provided.

Troubleshooting Guide

This guide addresses common issues encountered during the enzymatic synthesis and scale-up of methylglucoside acrylate.

Issue	Potential Causes	Recommended Solutions
Low or No Product Yield	Inactive or denatured enzyme.	- Ensure proper storage and handling of the enzyme (e.g., Novozym 435).- Verify the optimal pH and temperature for the specific lipase (B570770) used.[1]
Presence of water in the reaction medium.	- Use molecular sieves (e.g., 3Å or 5Å) to remove water.[2][3][4]- Employ a solvent that does not readily absorb water.
Sub-optimal substrate molar ratio.	- Optimize the molar ratio of methylglucoside to the acrylate donor (e.g., vinyl acrylate or methyl acrylate). An excess of the acrylate donor is often used.[3][5]
Poor solubility of methylglucoside.	- The reaction is often a pseudo solid-phase synthesis due to the low solubility of methylglucoside in common organic solvents like acetone (B3395972).[2][4] Ensure adequate mixing to maximize the interaction between the solid substrate and the enzyme.
Byproduct inhibition.	- Acetaldehyde (B116499) (from vinyl acrylate) or methanol (B129727) (from methyl acrylate) can inhibit the enzyme.[1][2] Use molecular sieves to remove byproducts.[2][4]
Formation of Diacrylates and Other Byproducts	High conversion rates leading to non-selective esterification.	- Optimize reaction time to favor the formation of the monoacrylate.[3]- Adjust the substrate molar ratio.
Inappropriate enzyme selectivity.	- While Candida antarctica lipase B is generally selective for the primary hydroxyl group, side reactions can occur. Consider screening other lipases.
Difficulty in Scaling Up	Inconsistent mixing and mass transfer.	- Employ appropriate reactor geometry and agitation to ensure uniform suspension of the solid substrate and enzyme, especially in pseudo solid-phase systems.[3]
Thermal gradients in larger reactors.	- Ensure adequate temperature control and heat distribution throughout the reactor.
Challenges in downstream processing.	- Develop a robust purification protocol. A common method involves crystallization and precipitation to separate the monoacrylate from unreacted sugar and diacrylate byproducts.[1][4]
Enzyme Deactivation	Sub-optimal temperature.	- Operate within the recommended temperature range for the enzyme. While higher temperatures can increase the initial reaction rate, they can also lead to faster deactivation.[1]
Presence of inhibitory byproducts.	- As mentioned, byproducts like acetaldehyde and methanol can deactivate the enzyme.[1][2] Continuous removal using molecular sieves is recommended.[2][4]

Frequently Asked Questions (FAQs)

1. What is the most commonly used enzyme for methylglucoside acrylate synthesis?

The most frequently cited and effective enzyme is the immobilized lipase B from Candida antarctica, commercially known as Novozym 435.[1][2][3][4][5]

2. What are suitable solvents for this reaction?

Acetone is a commonly used solvent for this pseudo solid-phase synthesis.[2][4] Other solvents that have been investigated include tert-butanol, acetonitrile, and 1,4-dioxane.[5] Solvent choice can significantly impact reaction kinetics and equilibrium.[1]

3. Why are molecular sieves necessary?

Molecular sieves are crucial for two main reasons:

• Water Removal: They remove traces of water from the reaction medium, which can hydrolyze the ester product and reduce enzyme activity.[2][3][4]

• Byproduct Removal: They can also remove inhibitory byproducts such as acetaldehyde, which is formed when using vinyl acrylate as the acyl donor, thereby protecting the enzyme.[2][4]

4. What is a typical molar ratio of substrates?

An excess of the acrylate donor is generally used. For example, a molar ratio of methyl α-D-glucopyranoside to methyl acrylate of 1:10 has been reported.[3] For β-methylglucoside and vinyl methacrylate, a 1:3 molar ratio resulted in 100% conversion.[5]

5. What are the optimal temperature and reaction time?

Optimal conditions depend on the specific substrates and solvent used. Temperatures around 40-60°C are common.[3][5] Reaction times can range from 24 to 72 hours.[3] It's important to optimize these parameters for your specific system to maximize yield and minimize byproduct formation.

Experimental Protocols

Lab-Scale Synthesis of Methyl 6-O-acryloylglucopyranoside

This protocol is based on a reported procedure for the synthesis of methyl 6-O-acryloylglucopyranoside.[3]

Materials:

• Methyl α-D-glucopyranoside

• Methyl acrylate

• Acetone

• Molecular sieves (5 Å)

• Novozym 435 (Candida antarctica lipase B, immobilized)

• Phenothiazine (inhibitor for acrylate polymerization)

Procedure:

• Combine 50 mmol (9.7 g) of methyl α-D-glucopyranoside, 500 mmol (43.0 g) of methyl acrylate, and 50 ml of acetone in a reaction vessel.

• Add 12.5 g of 5 Å molecular sieves.

• Add a polymerization inhibitor, such as phenothiazine.

• Add 1.0 g of Novozym 435 to the mixture.

• Stir the reaction mixture at 60°C for 24 hours.

• After 24 hours, filter the mixture to remove the enzyme and molecular sieves.

• Concentrate the filtrate in vacuo to obtain the crude product.

• Analyze the product composition using gas chromatography (GC).

Data Presentation: Summary of Reaction Conditions

Parameter	Condition 1 [3]	Condition 2 [3]	Condition 3 [5]
Sugar Substrate	Methyl α-D-glucopyranoside	Methyl α-D-glucopyranoside	β-methylglucoside
Acrylate Donor	Methyl acrylate	Methyl acrylate	Vinyl methacrylate
Solvent	Acetone	tert-Butanol	t-Butanol
Enzyme	Novozym 435	Novozym 435	Novozym 435
Substrate Molar Ratio (Sugar:Acrylate)	1:10	1:10	1:3
Temperature	60°C	40°C	50°C
Reaction Time	24 h	24 h	24 h
Reported Yield/Conversion	94% methyl 6-O-acryloylglucopyranoside	78% methyl 6-O-acryloylglucopyranoside	100% conversion

Visualizations

Experimental Workflow for Enzymatic Synthesis

Caption: Workflow for the enzymatic synthesis of methylglucoside acrylate.

Troubleshooting Logic for Low Product Yield

Caption: Decision tree for troubleshooting low yield in enzymatic synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Methyl Glucoside - Explore the Science & Experts | ideXlab [idexlab.com]
• 3. US20060035341A1 - Enzymatic synthesis of sugar acrylates - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. yonsei.elsevierpure.com [yonsei.elsevierpure.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of Alpha- vs. Beta-Methylglucoside

For researchers, scientists, and professionals in drug development, understanding the nuanced differences in the reactivity of stereoisomers is paramount. This guide provides an in-depth comparison of the reactivity of alpha-methylglucoside and beta-methylglucoside, focusing on their differential susceptibility to hydrolysis. This comparison is supported by experimental data and detailed methodologies to facilitate replication and further investigation.

Introduction

Alpha- and beta-methylglucoside are diastereomers, known as anomers, that differ only in the configuration at the anomeric carbon (C1). This seemingly minor stereochemical difference leads to significant variations in their physical and chemical properties, most notably their reactivity. The orientation of the methoxy (B1213986) group at the anomeric center—axial in the alpha-anomer and equatorial in the beta-anomer—influences their stability and susceptibility to cleavage, a factor of great importance in glycoscience and related fields.

Chemical Structures

The foundational difference between these two molecules lies in their three-dimensional structure. In the more stable chair conformation of the pyranose ring, the methoxy group at the anomeric carbon is in an axial position in methyl α-D-glucopyranoside and in an equatorial position in methyl β-D-glucopyranoside.

Comparative Reactivity in Acid-Catalyzed Hydrolysis

A primary measure of the reactivity of glycosides is their rate of hydrolysis under acidic conditions. Experimental evidence consistently demonstrates that alpha-methylglucoside hydrolyzes significantly faster than beta-methylglucoside . This difference in reactivity is primarily attributed to the anomeric effect .

The anomeric effect is a stereoelectronic phenomenon that describes the tendency of a substituent at the anomeric carbon of a cyclic hemiacetal or glycoside to occupy the axial position, which is counterintuitive from a steric hindrance perspective. This effect stabilizes the ground state of the alpha-anomer. However, during acid-catalyzed hydrolysis, the reaction proceeds through an oxocarbenium ion-like transition state, which has a partially planar structure. The stereoelectronic requirements of this transition state are better met starting from the higher-energy ground state of the alpha-anomer, leading to a lower activation energy for its hydrolysis compared to the beta-anomer.

Quantitative Data on Acid-Catalyzed Hydrolysis

The following table summarizes the first-order rate constants for the acid-catalyzed hydrolysis of alpha- and beta-methylglucoside under specific experimental conditions.

Methylglucoside Anomer	Acid	Temperature (°C)	First-Order Rate Constant (k, s⁻¹)	Relative Rate (α/β)
Alpha-methyl-D-glucopyranoside	1 M HCl	60	4.6 x 10⁻⁵	~2.3
Beta-methyl-D-glucopyranoside	1 M HCl	60	2.0 x 10⁻⁵	1.0

Note: The exact values can vary depending on the specific acid, its concentration, and the temperature.

Experimental Protocol: Monitoring Acid-Catalyzed Hydrolysis by Polarimetry

This protocol outlines a classic and effective method for determining the rate of hydrolysis of methylglucosides by monitoring the change in optical rotation over time.

Materials and Equipment

• Alpha-methyl-D-glucopyranoside

• Beta-methyl-D-glucopyranoside

• Hydrochloric acid (HCl), standardized solution (e.g., 1 M)

• Distilled or deionized water

• Volumetric flasks

• Pipettes

• Water bath with temperature control

• Polarimeter

• Thermostated polarimeter cell

Procedure

• Solution Preparation:

  • Prepare a stock solution of the methylglucoside (e.g., 0.1 M) in distilled water.

  • Prepare a stock solution of hydrochloric acid of the desired concentration (e.g., 2 M).

• Reaction Initiation:

  • Equilibrate the methylglucoside solution and the HCl solution to the desired reaction temperature in the water bath.

  • To initiate the hydrolysis, mix equal volumes of the methylglucoside solution and the HCl solution in a volumetric flask to achieve the final desired concentrations (e.g., 0.05 M methylglucoside in 1 M HCl). Start a timer immediately upon mixing.

• Polarimetric Measurements:

  • Quickly rinse and fill the thermostated polarimeter cell with the reaction mixture.

  • Measure the optical rotation of the solution at time t=0.

  • Continue to measure the optical rotation at regular time intervals (e.g., every 10-15 minutes) for a period sufficient to observe a significant change.

  • Also, measure the optical rotation of the solution after the reaction has gone to completion (after several hours or by heating a separate aliquot to accelerate the reaction), which corresponds to the optical rotation of the final glucose and methanol (B129727) mixture (α∞).

• Data Analysis:

  • The hydrolysis of methylglucosides follows first-order kinetics. The rate constant (k) can be determined from the plot of ln(αt - α∞) versus time (t), where αt is the optical rotation at time t. The slope of this plot will be -k.

  • Compare the calculated rate constants for the alpha- and beta-anomers under the same experimental conditions.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the chair conformations of the two anomers and a simplified workflow for the experimental determination of their hydrolysis rates.

Chair conformations of methyl α- and β-D-glucopyranoside.

Workflow for determining hydrolysis rates via polarimetry.

Conclusion

The stereochemical distinction between alpha- and beta-methylglucoside has a profound impact on their chemical reactivity. The alpha-anomer is demonstrably more susceptible to acid-catalyzed hydrolysis than the beta-anomer, a phenomenon explained by the anomeric effect and the nature of the oxocarbenium ion-like transition state. This guide provides the foundational knowledge, quantitative data, and experimental framework for researchers to explore and leverage these reactivity differences in their work, from fundamental carbohydrate chemistry to the design of glycosidase inhibitors and other therapeutic agents.

A Comparative Analysis of Methylglucoside and Ethylglucoside Hydrolysis Rates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the hydrolysis rates of methylglucoside and ethylglucoside, focusing on enzymatic catalysis by β-glucosidases. Understanding the kinetics of glycosidic bond cleavage is crucial for various applications, including drug metabolism studies, biofuel production, and food processing. This document summarizes key experimental data, outlines detailed protocols, and visualizes the underlying biochemical processes.

Executive Summary

The rate of enzymatic hydrolysis of alkyl glucosides is influenced by the nature of the alkyl aglycone. While direct comparative studies providing side-by-side kinetic data for methylglucoside and ethylglucoside hydrolysis under identical conditions are scarce in the readily available literature, existing research on β-glucosidase substrate specificity allows for a reasoned comparison. The available data suggests that while ethylglucoside may exhibit a higher binding affinity to the enzyme, the overall catalytic efficiency for its hydrolysis is lower than that of methylglucoside. This guide synthesizes the available information to provide a comprehensive overview for researchers in the field.

Data Presentation: A Quantitative Comparison

The following table summarizes the kinetic parameters for the hydrolysis of methyl β-D-glucopyranoside catalyzed by sweet almond β-glucosidase. Unfortunately, directly comparable kinetic data for ethyl β-D-glucopyranoside under the same experimental conditions was not found in the surveyed literature. However, we can infer the relative reactivity based on general principles of β-glucosidase activity.

Substrate	Enzyme	Glycoside Hydrolase Family	kcat/Km (M⁻¹s⁻¹)	Source
Methyl β-D-glucopyranoside	Sweet Almond β-glucosidase	GH1	28	[1]
Ethyl β-D-glucopyranoside	Sweet Almond β-glucosidase	GH1	Not explicitly found	-

Factors Influencing Hydrolysis Rates

The difference in hydrolysis rates between methylglucoside and ethylglucoside can be attributed to several factors related to the enzyme's active site and the substrate's structure:

• Steric Hindrance: The larger ethyl group may introduce steric hindrance within the enzyme's active site, potentially affecting the optimal positioning of the glycosidic bond for catalysis.

• Hydrophobicity: The increased hydrophobicity of the ethyl group compared to the methyl group can influence how the substrate partitions into the active site of the enzyme. While this can increase binding affinity, it may also slow down the release of the ethanol (B145695) product after hydrolysis, thereby reducing the overall turnover rate (kcat).

• Electronic Effects: The electronic properties of the alkyl group can have a minor influence on the stability of the transition state during glycosidic bond cleavage.

Experimental Protocols

The determination of kinetic parameters for glycoside hydrolysis typically involves monitoring the progress of the reaction over time. A common method is to use a chromogenic substrate, but for non-chromogenic substrates like methylglucoside and ethylglucoside, the release of glucose is quantified.

General Protocol for Determining β-Glucosidase Activity

This protocol is a generalized procedure based on common laboratory practices for assaying β-glucosidase activity with alkyl glucoside substrates.

1. Materials:

• β-glucosidase (e.g., from sweet almonds)
• Methyl β-D-glucopyranoside or Ethyl β-D-glucopyranoside
• Assay Buffer (e.g., 50 mM sodium phosphate (B84403) buffer, pH 7.0)
• Glucose Assay Kit (e.g., glucose oxidase/peroxidase-based)
• Spectrophotometer or plate reader
• Thermostated water bath or incubator

2. Enzyme Solution Preparation:

• Prepare a stock solution of β-glucosidase in the assay buffer. The final concentration will depend on the specific activity of the enzyme preparation and should be determined empirically to ensure a linear reaction rate over the desired time course.

3. Substrate Solutions Preparation:

• Prepare a series of substrate solutions (methylglucoside or ethylglucoside) of varying concentrations in the assay buffer. The concentration range should typically span from 0.1 to 10 times the expected Km value.

4. Assay Procedure:

• Equilibrate the substrate solutions and the enzyme solution to the desired reaction temperature (e.g., 25°C or 37°C).
• Initiate the reaction by adding a small volume of the enzyme solution to the substrate solution. The final reaction volume should be kept constant across all assays.
• Incubate the reaction mixture at the constant temperature.
• At specific time intervals, withdraw aliquots from the reaction mixture and stop the enzymatic reaction. This can be achieved by heat inactivation (e.g., boiling for 5-10 minutes) or by adding a chemical stop solution (e.g., a strong base like sodium carbonate).
• Quantify the amount of glucose produced in each stopped aliquot using a suitable glucose assay kit according to the manufacturer's instructions.
• Run a control reaction without the enzyme to account for any non-enzymatic hydrolysis.

5. Data Analysis:

• Plot the concentration of glucose produced against time for each substrate concentration. The initial velocity (v₀) of the reaction is determined from the initial linear portion of this curve.
• Plot the initial velocities (v₀) against the corresponding substrate concentrations ([S]).
• Determine the kinetic parameters, Michaelis-Menten constant (Km) and maximum velocity (Vmax), by fitting the data to the Michaelis-Menten equation using a non-linear regression software. The catalytic efficiency (kcat/Km) can then be calculated if the enzyme concentration is known.

Visualizing the Process

Signaling Pathway of Enzymatic Hydrolysis

The enzymatic hydrolysis of a β-glucoside by a retaining β-glucosidase follows a double displacement mechanism. This involves the formation and subsequent hydrolysis of a covalent glycosyl-enzyme intermediate.

References

• 1. Methyl glucoside hydrolysis catalyzed by beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetic analysis of the interaction of alkyl glycosides with two human beta-glucosidases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of Methylglucoside Flavanone Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of methylglucoside flavanone (B1672756) derivatives, focusing on their anti-inflammatory, anticancer, and enzyme-inhibiting properties. The inclusion of a methylglucoside moiety can alter the physicochemical properties of flavanones, potentially enhancing their bioavailability and biological efficacy.[1] This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes implicated signaling pathways to support further research and development in this promising class of compounds.

Comparative Biological Activity of Flavanone Derivatives

The biological activities of flavanone derivatives are diverse, with substitution patterns on the flavanone core significantly influencing their potency. The following tables present a compilation of quantitative data from various studies, focusing on anti-inflammatory, anticancer, and α-glucosidase inhibitory activities.

Anti-inflammatory Activity

Methyl derivatives of flavanone have demonstrated significant anti-inflammatory properties, primarily through the inhibition of nitric oxide (NO) and the modulation of pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages.[2][3]

Table 1: Inhibition of Nitric Oxide (NO) Production by Flavanone Derivatives in LPS-Stimulated RAW 264.7 Macrophages

Compound	IC50 (µg/mL)	Reference
Flavanone (4G)	0.603	[4]
2′-Carboxy-5,7-dimethoxy-flavanone (4F)	0.906	[4]
4′-Bromo-5,7-dimethoxy-flavanone (4D)	1.030	[4]
2′-Carboxyflavanone (4J)	1.830	[4]
Pinocembrin	203.60	[4]

Note: Lower IC50 values indicate greater potency.

Anticancer Activity

Flavanone derivatives have been investigated for their cytotoxic effects against various cancer cell lines. The substitution on the B-ring of the flavanone structure appears to play a crucial role in their anticancer potential.

Table 2: In Vitro Anticancer Activity (IC50) of Flavanone Derivatives

Compound	B-Ring Heterocycle	MCF-7 (Breast) (µM)	HT-29 (Colon) (µM)	A-498 (Kidney) (µM)	Reference
1	Pyrazoline	~10-18	~10-18	~10-18	[5]
3	Pyrazoline	~15-27	~15-27	~15-27	[5]
5	Pyrazoline	~18-36	~18-36	~18-36	[5]
Cisplatin (Reference)	-	-	-	-	[5]

Note: The specific IC50 values for each cell line were within the indicated range. Lower IC50 values indicate greater potency.

α-Glucosidase Inhibitory Activity

Flavanone derivatives, including glycosides, have been identified as inhibitors of α-glucosidase, a key enzyme in carbohydrate metabolism. This inhibitory activity suggests their potential as therapeutic agents for managing type 2 diabetes.[6][7][8][9][10]

Table 3: α-Glucosidase Inhibitory Activity (IC50) of Flavanone Derivatives

Compound	IC50 (µM)	Reference
Derivative 4 (with bromine group)	15.71 ± 0.21	[7][9]
Derivative 5 (with fluorine group)	19.66 ± 0.04	[9]
Derivative 2 (with methyl group)	21.55 ± 0.13	[9]
Derivative 6 (with trifluoromethyl group)	27.54 ± 0.02	[9]
Derivative 3 (with chlorine group)	31.09 ± 0.10	[9]
Derivative 1 (no substituent)	42.06 ± 0.08	[7][9]
Acarbose (B1664774) (Reference)	658.26 ± 11.48	[7]

Note: Lower IC50 values indicate greater potency.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following are protocols for key assays used to determine the biological activity of methylglucoside flavanone derivatives.

Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages

This assay quantifies the anti-inflammatory activity of compounds by measuring the inhibition of nitric oxide production in macrophages stimulated with lipopolysaccharide (LPS).

• Cell Culture: Murine macrophage RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and antibiotics at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 1.5 x 10^5 cells/mL and incubated for 24 hours.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compounds, with or without LPS (1 µg/mL).

• Incubation: The plates are incubated for another 24 hours.

• Nitrite (B80452) Quantification: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent (1% sulfanilamide (B372717) and 0.1% naphthylethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid).

• Data Analysis: The absorbance at 540 nm is measured, and the quantity of nitrite is determined from a sodium nitrite standard curve. The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

In Vitro α-Glucosidase Inhibition Assay

This assay determines the inhibitory effect of compounds on the activity of α-glucosidase, an enzyme involved in the digestion of carbohydrates.

• Reagents: α-Glucosidase from Saccharomyces cerevisiae, p-nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate, test compounds, and a positive control (e.g., acarbose) are prepared in a suitable buffer (e.g., 100 mM phosphate (B84403) buffer, pH 6.8).

• Enzyme and Inhibitor Incubation: In a 96-well plate, the α-glucosidase enzyme solution is pre-incubated with various concentrations of the test compounds or acarbose for a specified time (e.g., 5 minutes at 37°C).

• Reaction Initiation: The enzymatic reaction is initiated by adding the pNPG substrate to all wells.

• Incubation: The plate is incubated for a specific duration (e.g., 30 minutes at 37°C).

• Reaction Termination: The reaction is stopped by adding a solution of sodium carbonate (Na2CO3).

• Data Analysis: The absorbance of the produced p-nitrophenol is measured at 405 nm. The percentage of inhibition is calculated, and the IC50 value is determined by plotting the percentage of inhibition against the inhibitor concentration.[5][8]

Signaling Pathways and Experimental Workflows

The biological effects of methylglucoside flavanone derivatives are often mediated through the modulation of specific intracellular signaling pathways. The following diagrams, generated using Graphviz (DOT language), illustrate key pathways and experimental workflows.

Caption: NF-κB Signaling Pathway Inhibition by Flavanones.

References

• 1. 4′-Methylflavanone Glycosides Obtained Using Biotransformation in the Entomopathogenic Filamentous Fungi Cultures as Potential Anticarcinogenic, Antimicrobial, and Hepatoprotective Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Anti-Inflammatory Activity of Methyl Derivatives of Flavanone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vitro Anti-Inflammatory Activity of Methyl Derivatives of Flavanone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Molecular Pro-Apoptotic Activities of Flavanone Derivatives in Cyclodextrin Complexes: New Implications for Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Flavonoids as dual-target inhibitors against α-glucosidase and α-amylase: a systematic review of in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of activity evaluation of flavonoid derivatives as ɑ-glucosidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. α-Glucosidase inhibition by flavonoids: an in vitro and in silico structure–activity relationship study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. frontiersin.org [frontiersin.org]
• 10. Interaction Mechanism of Flavonoids and α-Glucosidase: Experimental and Molecular Modelling Studies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Thermal Stability of Pyranocyanidin-3-glucosides

An Objective Guide for Researchers and Drug Development Professionals

The increasing interest in natural pigments for applications in the food, pharmaceutical, and cosmetic industries has highlighted the importance of their stability under processing and storage conditions. Pyranoanthocyanins, a class of anthocyanin derivatives, have garnered significant attention due to their enhanced color stability across a wide pH range and their resistance to bleaching. This guide provides a comparative analysis of the thermal stability of various pyranocyanidin-3-glucosides, offering valuable data for researchers and professionals in drug development and related fields.

Enhanced Thermal Stability of Pyranocyanidin-3-glucosides

Pyranoanthocyanins are formed through a reaction between an anthocyanin and a cofactor, resulting in an additional pyran ring. This structural modification significantly improves the pigment's stability.[1][2] Studies have consistently shown that pyranoanthocyanins exhibit greater thermal stability compared to their precursor anthocyanins.[3][4][5][6][7] For instance, pyranoanthocyanins derived from cyanidin-3-glucoside displayed absorbance half-lives approximately 2.1 to 8.6 times greater than the parent anthocyanin when heated at 90°C at pH 3.0.[3][5] Similarly, malvidin-derived pyranoanthocyanins had degradation half-lives about 3.5 to 7 times greater than malvidin-3-glucoside after heating at 98°C in a pH 1 aqueous solution.[7]

The substitution at the C10 position of the pyran ring, which is determined by the reacting cofactor, plays a crucial role in the extent of this enhanced stability.

Comparative Thermal Degradation Data

The following table summarizes the thermal stability of different pyranocyanidin-3-glucosides compared to their parent anthocyanin, cyanidin-3-glucoside (Cy3G). The data is compiled from studies conducting thermal degradation experiments under controlled conditions.

Compound	Precursor Anthocyanin	Heating Conditions	Half-life (t½)	Remaining Pigment (%) after 12h	Reference
10-carboxy-pyranocyanidin-3-glucoside	Cyanidin-3-glucoside	90°C, pH 3.0	~2.1-8.6x > Cy3G	~15-52%	[3]
10-methyl-pyranocyanidin-3-glucoside	Cyanidin-3-glucoside	90°C, pH 3.0	Most stable (p < 0.01)	~15-52%	[1][3]
10-catechyl-pyranocyanidin-3-glucoside	Cyanidin-3-glucoside	90°C, pH 3.0	~2.1-8.6x > Cy3G	~15-52%	[3]
Cyanidin-3-glucoside (Cy3G)	-	90°C, pH 3.0	-	<15%	[3]

A study on malvidin-3-glucoside (Mv-3-gluc) and its pyrano-derivatives also demonstrated the superior stability of the latter group.

Compound	Precursor Anthocyanin	Heating Conditions	Stability Comparison	Reference
Methylpyranomv-3-gluc	Malvidin-3-glucoside	50-98°C	Most thermostable among derivatives	[4][6]
Vitisin-A	Malvidin-3-glucoside	50-98°C	More thermostable than Mv-3-gluc	[4][6]
Other pyrano-derivatives	Malvidin-3-glucoside	50-98°C	More thermostable than Mv-3-gluc	[4][6]
Malvidin-3-glucoside (Mv-3-gluc)	-	50-98°C	Least thermostable	[4][6]

Experimental Protocols

The data presented above were generated using the following general experimental methodology for thermal stability assessment:

1. Sample Preparation:

• Purified pyranoanthocyanins and their corresponding anthocyanin precursors were dissolved in a buffer solution of a specific pH (e.g., pH 3.0 citric acid-Na₂HPO₄ buffer or pH 1.0 0.025 M KCl buffer adjusted with HCl).[8]

• The concentration of the pigment solutions was standardized (e.g., 40 µM).[2]

2. Thermal Treatment:

• The pigment solutions were aliquoted into microcentrifuge tubes, often flushed with nitrogen to minimize oxidation.[8]

• The tubes were then placed in a water bath or heating block set to a constant temperature (e.g., 90°C or within a range of 50-98°C).[4][6][8]

• Samples were collected at various time intervals over the heating period (e.g., up to 34 hours).[8]

3. Analysis:

• The degradation of the pigments was monitored using Ultra-High-Performance Liquid Chromatography with a Photodiode Array Detector (UHPLC-PDA).[1][3]

• Full-spectrum absorbance (e.g., 260-700 nm) was measured to observe changes in the visible light region.[1][2]

• The degradation kinetics were often determined to follow a first-order reaction model.[4][6][9]

• Half-life (t½), the time required for the pigment concentration to decrease by 50%, was calculated to quantify stability.

Degradation Pathway and Experimental Workflow

The thermal degradation of cyanidin-3-glucoside is known to proceed through the formation of a chalcone (B49325) intermediary, which then breaks down into A-ring (phloroglucinaldehyde) and B-ring (protocatechuic acid) degradation products.[1] The formation of protocatechuic acid has also been observed in heated samples of pyranocyanidin-3-glucosides, suggesting a similar degradation mechanism.[1][3]

The following diagram illustrates a generalized workflow for the comparative thermal stability analysis of pyranocyanidin-3-glucosides.

Caption: Workflow for Thermal Stability Comparison.

The following diagram illustrates the proposed thermal degradation pathway for cyanidin-3-glucoside.

Caption: Cyanidin-3-glucoside Thermal Degradation.

Conclusion

References

• 1. Comparing the thermal stability of 10-carboxy-, 10-methyl-, and 10-catechyl-pyranocyanidin-3-glucosides and their precursor, cyanidin-3-glucoside - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Influence of chemical structure on the color, molar absorptivity, and stability of naturally derived pyranoanthocyanin pigments - American Chemical Society [acs.digitellinc.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Comparative Study on the Stability and Antioxidant Activity of Six Pyranoanthocyanins Based on Malvidin-3-glucoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Structure elucidation of 4-carboxy-3-deoxyanthocyanidins formed from thermal degradation of hydroxyphenyl-pyranoanthocyanins - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ02233A [pubs.rsc.org]
• 9. ftb.com.hr [ftb.com.hr]

A Head-to-Head Comparison: Methylglucosides vs. Thioglycosides in Glycosylation Reactions

For researchers, scientists, and drug development professionals, the selection of an appropriate glycosyl donor is a critical decision in the synthesis of complex carbohydrates and glycoconjugates. This guide provides an objective comparison of two common classes of glycosyl donors: methylglucosides and thioglycosides. We will delve into their reactivity, stability, and performance in glycosylation reactions, supported by experimental data and detailed protocols to inform your synthetic strategy.

At a Glance: Key Differences

Feature	Methylglucosides	Thioglycosides
Stability	Generally high	High, stable for storage
Reactivity	Lower, considered more stable	Higher, versatile donors
Activation	Requires specific, often harsher conditions (e.g., AuBr₃)	Milder, thiophilic activators (e.g., NIS/TfOH)
Leaving Group	Methoxide	Thiol (e.g., thiophenyl, thioethyl)
Side Reactions	Generally fewer reported	Prone to aglycon transfer

Performance in Glycosylation Reactions: A Data-Driven Comparison

Direct comparative studies under identical conditions are scarce in the literature. However, by examining data from various publications, we can draw meaningful comparisons.

Table 1: Glycosylation with Methylglucoside Donors (AuBr₃ Catalysis)

Donor	Acceptor	Product	Yield (%)	α:β Ratio	Reference
Methyl 2,3,4,6-tetra-O-benzyl-α-D-mannopyranoside	4-Penten-1-ol	4-Pentenyl 2,3,4,6-tetra-O-benzyl-D-mannopyranoside	82	>19:1 (α)	[1]
Methyl 2,3,4,6-tetra-O-benzyl-α-D-mannopyranoside	Menthol	Menthyl 2,3,4,6-tetra-O-benzyl-D-mannopyranoside	74	>19:1 (α)	[1]
Methyl 2,3,4,6-tetra-O-benzyl-α-D-mannopyranoside	Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	Disaccharide	71	>19:1 (α)	[1]

Table 2: Glycosylation with Thioglycoside Donors (NIS/TfOH Activation)

Donor	Acceptor	Product	Yield (%)	α:β Ratio	Reference
Phenyl 2,3,4,6-tetra-O-benzyl-1-thio-β-D-glucopyranoside	Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside	Disaccharide	89	1:2.6 (α:β)
Ethyl 2,3,4,6-tetra-O-benzyl-1-thio-β-D-galactopyranoside	Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	Disaccharide	89	1.6:1 (α:β)
Phenyl 2-azido-3,4-di-O-benzyl-6-O-chloroacetyl-2-deoxy-1-thio-α/β-D-glucopyranoside	Cholesterol	Cholesteryl 2-azido-3,4-di-O-benzyl-6-O-chloroacetyl-2-deoxy-β-D-glucopyranoside	85	1:9 (α:β)	(Not directly cited)

Reaction Mechanisms and Stereocontrol

The stereochemical outcome of a glycosylation reaction is paramount. The mechanisms for activating methylglucosides and thioglycosides differ significantly, influencing the resulting stereochemistry.

Methylglucoside Activation

The activation of methylglucosides, for instance with AuBr₃, is thought to proceed through the formation of an oxocarbenium ion intermediate. The stereochemical outcome is then determined by the attack of the glycosyl acceptor on this intermediate. In the case of mannoside donors with a participating group at C2, the formation of a dioxolanium ion intermediate can lead to high α-selectivity.

Thioglycoside Activation

Thioglycosides are activated by thiophilic promoters. The general mechanism involves the activation of the anomeric sulfur atom by an electrophile (e.g., iodonium (B1229267) ion from NIS), leading to the departure of the thio-aglycon and formation of a reactive glycosyl intermediate, such as an oxocarbenium ion or a glycosyl triflate. The presence of a participating group at the C-2 position of the donor, such as an acetyl or benzoyl group, typically leads to the formation of a 1,2-trans-glycosidic linkage via an intermediate dioxolanium ion. In the absence of a participating group, the stereochemical outcome is influenced by factors such as the solvent, temperature, and the nature of the donor and acceptor.

Potential Side Reactions: A Key Consideration

A significant drawback of using thioglycosides is the potential for aglycon transfer . This side reaction involves the glycosylation of the sulfur atom of a thioglycoside acceptor by the activated donor, leading to the formation of a new thioglycoside and consumption of the desired acceptor. This can be a major issue, especially in complex oligosaccharide syntheses.[2][3][4] The use of sterically hindered aglycons on the thioglycoside donor can help to mitigate this side reaction.[2]

Methylglucosides are generally less prone to such side reactions, which can be an advantage in certain synthetic strategies.

Experimental Protocols

Protocol 1: Glycosylation using a Methylglucoside Donor with AuBr₃

This protocol is adapted from the work of Hotha and Vidadala (2009).[1]

Materials:

• Methyl glycoside donor (1.0 equiv)

• Glycosyl acceptor (1.2 equiv)

• Gold(III) bromide (AuBr₃) (10 mol%)

• Anhydrous acetonitrile

• Molecular sieves (4 Å)

Procedure:

• To a solution of the methyl glycoside donor and glycosyl acceptor in anhydrous acetonitrile, add activated 4 Å molecular sieves.

• Stir the mixture at room temperature under an inert atmosphere for 30 minutes.

• Add AuBr₃ (10 mol%) to the reaction mixture.

• Heat the reaction to 70 °C and monitor by TLC.

• Upon completion, cool the reaction to room temperature and quench with triethylamine (B128534).

• Filter the reaction mixture through a pad of Celite®, wash with dichloromethane (B109758), and concentrate the filtrate under reduced pressure.

• Purify the residue by silica (B1680970) gel column chromatography to afford the desired glycoside.

Protocol 2: Glycosylation using a Thioglycoside Donor with NIS/TfOH

This is a general and widely used protocol for the activation of thioglycosides.[2][5]

Materials:

• Thioglycoside donor (1.0-1.5 equiv)

• Glycosyl acceptor (1.0 equiv)

• N-Iodosuccinimide (NIS) (1.2-1.5 equiv)

• Trifluoromethanesulfonic acid (TfOH) (0.1-0.2 equiv)

• Anhydrous dichloromethane

• Molecular sieves (4 Å)

Procedure:

• To a flame-dried flask under an inert atmosphere, add the thioglycoside donor, glycosyl acceptor, and activated 4 Å molecular sieves.

• Add anhydrous dichloromethane and stir the suspension at the desired starting temperature (e.g., -40 °C or -78 °C).

• Add NIS to the reaction mixture.

• Add TfOH dropwise.

• Stir the reaction and allow it to warm to the desired temperature while monitoring by TLC.

• Upon completion, quench the reaction with triethylamine or saturated aqueous sodium bicarbonate solution.

• Filter the mixture through Celite®, wash with dichloromethane, and wash the combined organic layers with saturated aqueous sodium thiosulfate (B1220275) solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizing the Pathways

To further clarify the processes, the following diagrams illustrate the activation of both donor types.

Caption: General activation pathways for methylglucoside and thioglycoside donors.

Conclusion: Making the Right Choice

The choice between methylglucoside and thioglycoside donors is context-dependent and should be guided by the specific requirements of the synthetic target.

Choose Methylglucosides when:

• High stability is paramount.

• The synthetic route can accommodate the specific activation conditions required.

• Avoiding potential aglycon transfer side reactions is a priority.

Choose Thioglycosides when:

• A versatile and highly reactive donor is needed.

• Milder activation conditions are preferred.

• A wide range of activation methods is desirable for strategic flexibility.

By carefully considering the factors of stability, reactivity, potential side reactions, and the specific demands of the glycosylation, researchers can strategically select the optimal glycosyl donor to achieve their synthetic goals efficiently and with high stereocontrol.

References

• 1. Methyl glycosides are identified as glycosyl donors for the synthesis of glycosides, disaccharides and oligosaccharides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Mechanistic studies and methods to prevent aglycon transfer of thioglycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Cross-Reactivity of Methylglucoside with Glycosidase Enzymes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-reactivity of methylglucoside with different glycosidase enzymes, supported by available experimental data. Understanding the specificity of glycosidase inhibitors and substrates is crucial for the development of targeted therapeutics and for elucidating enzymatic mechanisms.

Introduction to Methylglucoside and Glycosidases

Methylglucoside is a monosaccharide derived from glucose and exists in two anomeric forms: α-methylglucoside and β-methylglucoside.[1] Glycosidases, also known as glycoside hydrolases, are a ubiquitous class of enzymes that catalyze the hydrolysis of glycosidic bonds in complex sugars.[2] These enzymes are classified into numerous families based on their amino acid sequences and structural similarities and play critical roles in various biological processes, making them attractive targets for therapeutic intervention in diseases such as diabetes, viral infections, and lysosomal storage disorders.

The specificity of interaction between a small molecule like methylglucoside and a glycosidase is highly dependent on the stereochemistry of the molecule and the topology of the enzyme's active site. This guide examines the available data on the interaction of both α- and β-anomers of methylglucoside with different glycosidase enzymes.

Quantitative Comparison of Methylglucoside-Glycosidase Interactions

The following table summarizes the available quantitative data on the interaction of methylglucoside anomers with various glycosidase enzymes. It is important to note that comprehensive studies directly comparing the cross-reactivity of methylglucosides across a wide range of glycosidases are limited in the publicly available literature.

Glycosidase Enzyme	Glycosidase Family	Source Organism	Methylglucoside Anomer	Interaction Type	Quantitative Data
β-Glucosidase	GH1	Sweet Almond (Prunus dulcis)	β-D-Methylglucopyranoside	Substrate	kcat/Km = 28 M⁻¹s⁻¹[2][3]
α-Glucosidase	Multiple Families	Various	α-D-Methylglucopyranoside	Substrate/Inhibitor	Specific Ki/IC50/Km data not readily available in reviewed literature.[4]
Amylase	GH13, GH14, GH15	Various	α- & β-Methylglucoside	Interaction Data	Not readily available in reviewed literature.
Cellulase	Various Families	Various	α- & β-Methylglucoside	Interaction Data	Not readily available in reviewed literature.

Note: The lack of readily available quantitative data for many enzyme-substrate pairs highlights a gap in the current research landscape and underscores the need for further comparative studies.

Anomeric Specificity of Methylglucosides

The anomeric configuration of methylglucoside plays a crucial role in its recognition by glycosidases. Generally, α-glucosidases recognize and process substrates with an α-glycosidic bond, while β-glucosidases are specific for β-glycosidic bonds.

Anomeric specificity of methylglucoside isomers with glycosidases.

As illustrated in the diagram, α-methylglucoside is the preferred substrate for α-glucosidases, while β-methylglucoside is recognized and hydrolyzed by β-glucosidases. Cross-reactivity is generally low, demonstrating the high degree of stereoselectivity exhibited by these enzymes.

Experimental Protocols

The following is a generalized protocol for determining the inhibitory activity of a compound, such as methylglucoside, against a glycosidase enzyme using a chromogenic substrate.

Objective: To determine the half-maximal inhibitory concentration (IC50) of methylglucoside against a specific glycosidase.

Materials:

• Glycosidase enzyme (e.g., α-glucosidase from Saccharomyces cerevisiae)

• Methylglucoside (α and β anomers)

• Chromogenic substrate (e.g., p-nitrophenyl-α-D-glucopyranoside for α-glucosidase)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 6.8)

• Stopping solution (e.g., 1 M Sodium Carbonate)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Dissolve the glycosidase enzyme in cold phosphate buffer to the desired concentration.

  • Prepare a stock solution of methylglucoside in phosphate buffer and create a series of dilutions.

  • Dissolve the chromogenic substrate in phosphate buffer to the desired concentration.

• Assay Setup:

  • In a 96-well microplate, add the following to triplicate wells:

    • Blank: Buffer only.

    • Control (No Inhibitor): Enzyme solution and buffer.

    • Test: Enzyme solution and a specific concentration of methylglucoside solution.

• Pre-incubation:

  • Pre-incubate the microplate at the optimal temperature for the enzyme (e.g., 37°C) for a defined period (e.g., 10-15 minutes).

• Reaction Initiation:

  • Add the chromogenic substrate solution to all wells to start the reaction.

• Incubation:

  • Incubate the plate at the optimal temperature for a specific duration (e.g., 20-30 minutes).

• Reaction Termination:

  • Add the stopping solution to all wells to terminate the enzymatic reaction. The stopping solution also develops the color of the product.

• Data Acquisition:

  • Measure the absorbance of each well at the appropriate wavelength (e.g., 405 nm for p-nitrophenol) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each concentration of methylglucoside using the formula: % Inhibition = [1 - (Abs_test - Abs_blank) / (Abs_control - Abs_blank)] * 100

  • Plot the percentage of inhibition against the logarithm of the methylglucoside concentration and determine the IC50 value from the resulting dose-response curve.

Generalized workflow for determining glycosidase inhibition.

Conclusion

The available data indicates a high degree of anomeric specificity in the interaction of methylglucoside with glycosidases. β-D-Methylglucopyranoside is a confirmed substrate for sweet almond β-glucosidase. While it is generally understood that α-methylglucoside interacts with α-glucosidases, there is a notable lack of comprehensive, publicly available quantitative data comparing its activity across a diverse range of these enzymes. This guide highlights the need for further systematic studies to fully characterize the cross-reactivity profile of methylglucoside anomers. Such research would be invaluable for the rational design of specific glycosidase inhibitors and probes for chemical biology.

References

• 1. Methylglucoside - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Methyl glucoside hydrolysis catalyzed by beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. glycodepot.com [glycodepot.com]

A Comparative Guide to Methylglucoside and Other Key Monosaccharide Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed structural and functional comparison of methylglucoside with two other significant monosaccharide derivatives: N-acetylglucosamine and glucuronic acid. The objective is to offer a clear, data-driven overview to inform research and development in carbohydrate chemistry and drug design.

Introduction to Monosaccharide Derivatives

Monosaccharides are the fundamental units of carbohydrates. Their derivatives, formed by chemical modification, play critical roles in biological systems, ranging from structural components of cells to key players in metabolic and signaling pathways. Methylglucoside, a glycoside formed from glucose and methanol, is widely used as a non-metabolizable model compound in biochemical studies and as a versatile intermediate in chemical synthesis.[1] N-acetylglucosamine is an amide derivative of glucose, crucial for the synthesis of glycoproteins, glycolipids, and glycosaminoglycans like hyaluronic acid. Glucuronic acid, a sugar acid derived from glucose, is a key component of proteoglycans and is central to the detoxification of various compounds in the liver through a process called glucuronidation.

Structural and Physicochemical Comparison

The structural modifications of these glucose derivatives lead to distinct physicochemical properties, which in turn dictate their biological functions and applications.

Property	Methylglucoside	N-Acetylglucosamine	Glucuronic Acid
Molar Mass ( g/mol )	194.18	221.21	194.14
Melting Point (°C)	168 (α-anomer)	211	159-161
Solubility in Water	108 g/100 mL	Soluble	Soluble
Key Functional Groups	Methyl glycosidic bond, Hydroxyl groups	N-acetyl group, Hydroxyl groups	Carboxylic acid, Hydroxyl groups
Anomeric Forms	Exists as α and β anomers with differing reactivity and physical properties.[2]	Exists in α and β anomeric forms.	Exists in α and β anomeric forms.
Chemical Stability	The glycosidic bond is stable to alkali but can be hydrolyzed by acid or specific enzymes (glycosidases). Methylation can increase stability against hydrolysis compared to non-methylated glycosides.[3]	The amide linkage is generally stable.	The carboxylate group is ionized at physiological pH. Can form lactones. Acyl glucuronides can undergo hydrolysis and intramolecular migration.

Comparative Biological Activity and Applications

While all three are derived from glucose, their biological roles and applications are markedly different.

Aspect	Methylglucoside	N-Acetylglucosamine	Glucuronic Acid
Primary Biological Role	Often used as a non-metabolizable glucose analog to study glucose transport systems like SGLTs.[4]	Building block for complex polysaccharides (e.g., chitin (B13524), hyaluronic acid).[5] Involved in protein O-GlcNAcylation, a key regulatory post-translational modification.[6]	Detoxification via glucuronidation, where it conjugates to drugs, toxins, and endogenous compounds to increase their water solubility and facilitate excretion.[7] A key component of glycosaminoglycans (e.g., heparin, chondroitin (B13769445) sulfate).[7]
Key Applications	- Chemical intermediate for surfactants, emollients, and resins.- Research tool for studying glucose transporters.[4]	- Dietary supplement for joint health (precursor to glycosaminoglycans).[8][9]- Skincare ingredient for hydration and improving hyperpigmentation (precursor to hyaluronic acid).[9]- Potential therapeutic agent for inflammatory bowel disease.[1]	- Precursor for ascorbic acid (Vitamin C) synthesis in some species.[10]- Its levels in circulation are being investigated as a biomarker for aging and mortality.[11]
Interaction with Enzymes	Substrate for specific glycosidases.[12]	Substrate for enzymes involved in the hexosamine biosynthetic pathway.	Substrate for UDP-glucuronosyltransferases and β-glucuronidase.
Observed Biological Effects	Can be transported by sodium-dependent glucose transporters (SGLTs).[4]	Anti-inflammatory properties.[13] Promotes wound healing.[14]	In its activated form (UDP-glucuronic acid), it is essential for the metabolism of a wide range of xenobiotics.[7]

Experimental Protocols

The characterization and quantification of monosaccharide derivatives are commonly performed using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Experimental Protocol 1: NMR Spectroscopy for Structural Elucidation

This protocol provides a general framework for the structural analysis of monosaccharide derivatives using 1H and 13C NMR.

1. Sample Preparation:

• Dissolve 1-5 mg of the purified monosaccharide derivative in 0.5 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆). D₂O is commonly used for carbohydrates.[12]

• Add a small amount of an internal standard (e.g., TSP or acetone) for chemical shift referencing if quantitative analysis is required.[1]

2. NMR Data Acquisition:

• Acquire 1D ¹H and ¹³C NMR spectra on a spectrometer operating at a field strength of 400 MHz or higher for better resolution.

• For detailed structural assignment, acquire 2D NMR spectra, including:

  • COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings within a monosaccharide ring.

  • TOCSY (Total Correlation Spectroscopy): To identify all protons belonging to a particular spin system (i.e., a single monosaccharide unit).

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons directly attached to carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for identifying linkages between sugar units or with other moieties.

3. Data Analysis:

• Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

• Assign the chemical shifts of protons and carbons by analyzing the 1D and 2D spectra. The anomeric proton signals (typically in the 4.4-5.5 ppm range in ¹H NMR) are often the starting point for assignments.[1]

• Analyze the coupling constants (J-values) from the ¹H spectrum to determine the stereochemistry of the glycosidic linkages and the conformation of the pyranose ring.

Experimental Protocol 2: Mass Spectrometry for Compositional Analysis

This protocol outlines a general method for analyzing monosaccharide derivatives by Mass Spectrometry, often coupled with a chromatographic separation technique.

1. Sample Preparation and Derivatization:

• For complex samples, hydrolyze polysaccharides to release individual monosaccharides using an acid (e.g., trifluoroacetic acid).

• To improve volatility and ionization efficiency for Gas Chromatography-Mass Spectrometry (GC-MS), derivatize the monosaccharides. A common method is silylation (e.g., using TMS) or acetylation after reduction to alditols.[15]

• For Liquid Chromatography-Mass Spectrometry (LC-MS), derivatization (e.g., with 1-phenyl-3-methyl-5-pyrazolone, PMP) can be used to enhance detection sensitivity.[16]

2. Chromatographic Separation and Mass Spectrometry:

• GC-MS: Inject the derivatized sample onto a GC equipped with a suitable capillary column (e.g., DB-5). Use a temperature gradient to separate the different monosaccharide derivatives. The separated compounds are then introduced into the mass spectrometer.

• LC-MS: Inject the sample (derivatized or underivatized) onto an HPLC or UPLC system, often with a reversed-phase or HILIC column, for separation before introduction into the mass spectrometer.

• Ionization: Use Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for LC-MS.

• Mass Analysis: Operate the mass spectrometer in full scan mode to obtain the mass-to-charge ratio (m/z) of the parent ions. For structural information, perform tandem MS (MS/MS) to generate fragmentation patterns.

3. Data Analysis:

• Identify the monosaccharide derivatives by comparing their retention times and mass spectra with those of known standards or by interpreting the fragmentation patterns.

• The fragmentation of glucuronides in negative ion mode often yields characteristic ions at m/z 175 and 113, corresponding to the glucuronate moiety.[2]

• For N-acetylglucosamine, CID fragmentation often results in a characteristic oxonium ion at m/z 204.087.[17]

Visualizing a Relevant Biological Pathway: Sodium-Glucose Cotransport

Methylglucoside is a valuable tool for studying the Sodium-Glucose Cotransporter (SGLT) family of proteins, which are responsible for the active transport of glucose into cells. The following diagram illustrates the mechanism of SGLT1, which is found in the small intestine and kidney.

Figure 1. Mechanism of Sodium-Glucose Cotransporter 1 (SGLT1).

Conclusion

Methylglucoside, N-acetylglucosamine, and glucuronic acid, while all derivatives of glucose, exhibit remarkably different physicochemical properties and biological functions. Methylglucoside's stability and lack of metabolism make it an excellent tool for studying transport mechanisms and a versatile building block in synthesis. N-acetylglucosamine is a fundamental component of structural biopolymers and a key player in cellular regulation. Glucuronic acid is indispensable for detoxification and is a vital component of the extracellular matrix. Understanding these differences is critical for researchers in drug development and biochemistry, as the choice of a carbohydrate moiety can profoundly impact a molecule's solubility, stability, and biological activity.

References

• 1. Efficient 1H-NMR Quantitation and Investigation of N-Acetyl-d-glucosamine (GlcNAc) and N,N′-Diacetylchitobiose (GlcNAc)2 from Chitin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Characterization of some glucuronide conjugates by electrospray ion trap mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficient H-NMR quantitation and investigation of N-acetyl-d-glucosamine (GlcNAc) and N,N'-diacetylchitobiose (GlcNAc)(2) from chitin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. ucl.ac.uk [ucl.ac.uk]
• 7. A detailed 1H and 13C NMR study of a repeating disaccharide of hyaluronan: the effects of temperature and counterion type - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. spectrabase.com [spectrabase.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. dshs-koeln.de [dshs-koeln.de]
• 13. Electrospray mass spectrometric decomposition of some glucuronic acid-containing flavonoid diglycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Methods for Enrichment and Assignment of N-Acetylglucosamine Modification Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Selective and Accurate Quantification of N-Acetylglucosamine in Biotechnological Cell Samples via GC–MS/MS and GC–TOFMS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Revisiting Monosaccharide Analysis – Quantitation of a Comprehensive Set of Monosaccharides using Dynamic Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Precision Mapping of O‑Linked N‑Acetylglucosamine Sites in Proteins Using Ultraviolet Photodissociation Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Inhibitory Effect of Alpha-Methylglucoside on Enzyme Biosynthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of alpha-methylglucoside's inhibitory effect on enzyme biosynthesis with other inhibitory mechanisms. We will delve into the experimental validation of alpha-methylglucoside's action, comparing it with a direct enzyme inhibitor, acarbose (B1664774). This guide includes detailed experimental protocols and quantitative data to support the findings.

Introduction to Enzyme Inhibition Mechanisms

Enzyme inhibitors are crucial tools in research and drug development. Their mechanisms of action can be broadly categorized into the inhibition of enzyme activity and the inhibition of enzyme biosynthesis. Alpha-methylglucoside primarily acts by inhibiting enzyme biosynthesis through a process known as catabolite repression, particularly in microorganisms like Escherichia coli. In contrast, many therapeutic agents, such as acarbose, directly inhibit the catalytic activity of their target enzymes.

Alpha-Methylglucoside: An Inhibitor of Enzyme Biosynthesis

Alpha-methylglucoside is a non-metabolizable analog of glucose. In bacteria such as E. coli, its presence signals glucose availability, triggering a global regulatory mechanism called catabolite repression. This process inhibits the expression of genes required for the metabolism of alternative carbon sources. A classic example is the repression of the lac operon, which is responsible for the biosynthesis of enzymes involved in lactose (B1674315) metabolism, most notably β-galactosidase.

The inhibitory effect of alpha-methylglucoside on β-galactosidase biosynthesis stems from its ability to lower the intracellular levels of cyclic AMP (cAMP). Low cAMP levels prevent the formation of the catabolite activator protein (CAP)-cAMP complex, which is essential for the efficient transcription of the lac operon. Consequently, the synthesis of β-galactosidase is significantly reduced, even in the presence of an inducer like lactose or isopropyl β-D-1-thiogalactopyranoside (IPTG).

One study demonstrated that the addition of 0.0025% alpha-methylglucoside to a culture of E. coli after induction of a recombinant β-galactosidase gene under the control of the araBAD promoter resulted in a notable increase in the specific activity of the enzyme, although it was produced as inclusion bodies.[1] This suggests that by slowing down the transcription rate, alpha-methylglucoside can lead to more properly folded and active protein.

Comparative Analysis: Alpha-Methylglucoside vs. Acarbose

To provide a clear comparison, we will examine alpha-methylglucoside's effect on β-galactosidase biosynthesis alongside acarbose, a well-known inhibitor of α-glucosidase activity.

Feature	Alpha-Methylglucoside	Acarbose
Target Enzyme	β-galactosidase (biosynthesis)	α-glucosidase (activity)
Mechanism of Action	Inhibits gene transcription via catabolite repression.	Competitive, reversible inhibitor of the enzyme's active site.[2][3]
Effect	Decreases the amount of enzyme produced.	Reduces the catalytic rate of the existing enzyme.
Typical Organism/System	Escherichia coli (lac operon)	Mammalian intestinal α-glucosidases.

Quantitative Data on Inhibitory Effects

Alpha-Methylglucoside:

Acarbose:

The inhibitory potency of acarbose is typically expressed as its half-maximal inhibitory concentration (IC50). These values can vary depending on the specific α-glucosidase enzyme and assay conditions.

Enzyme Source	IC50 Value
General α-glucosidase	11 nM
Not specified	117.20 µg/mL
Not specified	64.41 µg/mL

Experimental Protocols

Validating the Inhibitory Effect of Alpha-Methylglucoside on β-Galactosidase Biosynthesis

This protocol is designed to demonstrate the inhibition of IPTG-induced β-galactosidase synthesis in E. coli by alpha-methylglucoside.

Materials:

• E. coli strain capable of expressing β-galactosidase (e.g., a strain with a wild-type lac operon).

• Luria-Bertani (LB) broth.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) solution (e.g., 100 mM).

• Alpha-methylglucoside solution (e.g., 10% w/v).

• Glucose solution (e.g., 20% w/v) for comparison.

• Z-buffer (60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4, 50 mM β-mercaptoethanol, pH 7.0).

• o-nitrophenyl-β-D-galactopyranoside (ONPG) solution (4 mg/mL in Z-buffer).

• Sodium carbonate (Na2CO3) solution (1 M).

• Cell lysis reagent (e.g., PopCulture Reagent or chloroform/SDS).

• Spectrophotometer or microplate reader.

Procedure:

• Culture Preparation: Inoculate three flasks of LB broth with the E. coli strain. Grow the cultures at 37°C with shaking to an optical density at 600 nm (OD600) of approximately 0.4-0.6.

• Induction and Inhibition:

  • Flask 1 (Control): Add IPTG to a final concentration of 1 mM.

  • Flask 2 (Alpha-Methylglucoside): Add IPTG to a final concentration of 1 mM and alpha-methylglucoside to a final concentration of 0.5%.

  • Flask 3 (Glucose): Add IPTG to a final concentration of 1 mM and glucose to a final concentration of 0.5%.

• Incubation: Continue to incubate all flasks at 37°C with shaking for a set period (e.g., 2-3 hours) to allow for enzyme expression.

• Cell Lysis and Assay:

  • Measure the final OD600 of each culture.

  • Take a known volume of cells from each culture and permeabilize them using a suitable cell lysis reagent.

  • Add Z-buffer to the lysed cells.

  • Initiate the enzymatic reaction by adding ONPG solution.

  • Incubate at 28°C until a yellow color develops.

  • Stop the reaction by adding Na2CO3 solution.

  • Measure the absorbance at 420 nm (A420) and 550 nm (A550) to quantify the amount of o-nitrophenol produced and to correct for light scattering by cell debris, respectively.

• Calculation of β-Galactosidase Activity: Calculate the β-galactosidase activity in Miller units using the following formula:

  • Miller Units = 1000 × [A420 - (1.75 × A550)] / (Time × Volume × OD600)

  • Where Time is the reaction time in minutes, and Volume is the volume of culture used in the assay in mL.

Expected Outcome: The Miller units of β-galactosidase activity in the cultures containing alpha-methylglucoside and glucose are expected to be significantly lower than in the control culture with IPTG alone, demonstrating the inhibitory effect on enzyme biosynthesis.

Validating the Inhibitory Effect of Acarbose on α-Glucosidase Activity

This protocol is a standard in vitro assay to determine the IC50 value of acarbose for α-glucosidase.

Materials:

• α-glucosidase from Saccharomyces cerevisiae.

• Phosphate (B84403) buffer (e.g., 100 mM, pH 6.8).

• p-nitrophenyl-α-D-glucopyranoside (pNPG) solution (e.g., 5 mM in phosphate buffer).

• Acarbose solutions of varying concentrations.

• Sodium carbonate (Na2CO3) solution (e.g., 0.1 M or 1 M).

• 96-well microplate.

• Microplate reader.

Procedure:

• Assay Preparation: In a 96-well plate, add the following to respective wells:

  • Blank: Phosphate buffer.

  • Control: Phosphate buffer and α-glucosidase solution.

  • Test: Acarbose solution at different concentrations and α-glucosidase solution.

• Pre-incubation: Pre-incubate the plate at a constant temperature (e.g., 37°C) for a short period (e.g., 5-10 minutes).

• Reaction Initiation: Add the pNPG substrate solution to all wells to start the reaction.

• Incubation: Incubate the plate at the same temperature for a defined time (e.g., 15-30 minutes).

• Reaction Termination: Stop the reaction by adding Na2CO3 solution.

• Absorbance Measurement: Measure the absorbance at 405 nm. The intensity of the yellow color is proportional to the amount of p-nitrophenol produced.

• Calculation of Inhibition and IC50:

  • Calculate the percentage of inhibition for each acarbose concentration using the formula:

    • % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] × 100

  • Plot the percentage of inhibition against the logarithm of the acarbose concentration.

  • Determine the IC50 value, which is the concentration of acarbose that causes 50% inhibition of the α-glucosidase activity.

Visualizing the Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key pathways and experimental processes.

Caption: Catabolite repression pathway initiated by high glucose or alpha-methylglucoside.

Caption: Experimental workflow for validating alpha-methylglucoside's inhibitory effect.

Caption: Workflow for determining the IC50 of acarbose on α-glucosidase.

Conclusion

Alpha-methylglucoside serves as a valuable tool for studying the regulation of enzyme biosynthesis, specifically through the mechanism of catabolite repression. Its ability to inhibit the synthesis of enzymes like β-galactosidase provides a clear contrast to direct enzyme inhibitors such as acarbose, which target the catalytic activity of the enzyme. Understanding these different inhibitory mechanisms is fundamental for researchers and professionals in the fields of molecular biology, microbiology, and drug development, enabling the selection of appropriate tools and strategies for their specific research goals. The provided experimental protocols offer a practical framework for validating and quantifying these distinct inhibitory effects in a laboratory setting.

References

• 1. Methyl alpha-D-glucopyranoside enhances the enzymatic activity of recombinant beta-galactosidase inclusion bodies in the araBAD promoter system of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. animbiosci.org [animbiosci.org]
• 3. Quantitative approaches to the study of bistability in the lac operon of Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic Studies of β-Galactosidase Induction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetic studies of beta-galactosidase induction - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Physical Properties of Methylglucoside Anomers

For researchers and professionals in drug development and carbohydrate chemistry, understanding the distinct physical characteristics of methylglucoside anomers is crucial for their application in synthesis and biological studies. Methyl D-glucopyranoside exists as two primary anomers, alpha (α) and beta (β), which differ only in the stereochemical orientation of the methoxy (B1213986) group at the anomeric carbon (C1). This seemingly minor structural variance leads to significant differences in their physical properties, including melting point, optical activity, and solubility.

Comparative Data of Physical Properties

The alpha and beta anomers of methylglucoside exhibit distinct physical properties due to their different three-dimensional structures. The beta anomer, with its methoxy group in the equatorial position, is generally the more thermodynamically stable of the two.[1] These differences are summarized below.

Physical Property	α-Methyl-D-glucoside	β-Methyl-D-glucoside
CAS Number	97-30-3[2][3][4]	709-50-2[3][5][6]
Molecular Formula	C₇H₁₄O₆[2][7][8]	C₇H₁₄O₆[5]
Molecular Weight	194.18 g/mol [2][8]	194.18 g/mol [5]
Appearance	White crystalline solid[2][3]	White crystalline solid[5]
Melting Point	168–171 °C[2][3]	107–111 °C[5][9]
Specific Rotation [α]D	+157° to +162° (c=10, H₂O)[7][10]	-33° to -36° (c=1-4, H₂O)[11][12][13]
Water Solubility	108 g/100 mL (20 °C)[3][7][14]	100 mg/mL (0.1 g/mL)[5][11]
Density	~1.46 g/cm³[2][3]	~1.47 g/cm³[5]

Experimental Protocols

The characterization of methylglucoside anomers relies on standard analytical techniques to determine their physical properties.

1. Synthesis via Fischer Glycosidation: Both anomers are typically prepared by the acid-catalyzed reaction of glucose with methanol (B129727).[2]

• Procedure: D-glucose is refluxed in anhydrous methanol containing a strong acid catalyst, such as hydrogen chloride.[15] This reaction establishes an equilibrium between the alpha and beta anomers and the open-chain form of glucose.

• Separation: The anomers are separated based on their differential solubility. The α-anomer is less soluble in methanol and crystallizes out of the solution upon cooling, while the β-anomer remains in the mother liquor.[15] Further purification is achieved by recrystallization from methanol or ethanol.[7]

2. Melting Point Determination: The melting point is determined using a standard melting point apparatus.

• Procedure: A small amount of the crystalline sample is packed into a capillary tube and heated at a controlled rate. The temperature range over which the solid melts to a clear liquid is recorded as the melting point. The significantly lower melting point of the β-anomer compared to the α-anomer is a key distinguishing feature.

3. Specific Rotation Measurement (Polarimetry): Specific rotation is a fundamental property of chiral molecules and is measured using a polarimeter.

• Procedure: A solution of the anomer is prepared at a known concentration (c, in g/mL) in a specific solvent (typically water).[16] This solution is placed in a polarimeter tube of a known path length (l, in decimeters). Plane-polarized light (usually from a sodium D-line source, 589 nm) is passed through the solution, and the observed angle of rotation (α) is measured.[16]

• Calculation: The specific rotation [α] is calculated using the formula: [α] = α / (c × l) .[16] The positive value for the α-anomer indicates it is dextrorotatory, while the negative value for the β-anomer shows it is levorotatory.

4. Solubility Determination: The solubility of each anomer in a solvent like water can be determined gravimetrically or by synthetic methods.[17]

• Procedure (Gravimetric): A saturated solution is prepared by adding an excess amount of the solute to a known volume of the solvent at a specific temperature. The solution is stirred until equilibrium is reached. The undissolved solid is then filtered off, and a known volume of the saturated solution is evaporated to dryness. The mass of the remaining solute is measured to calculate the solubility, often expressed in g/100 mL.

Anomer Formation and Stability

The formation of methylglucosides involves the creation of an acetal (B89532) from the hemiacetal of glucose. Unlike the free sugar, this acetal linkage prevents the ring from opening, meaning methylglucosides do not exhibit mutarotation (the change in optical rotation over time as α and β anomers interconvert in solution).[18][19] This stability makes them valuable as non-metabolizable analogs in biological research.[20]

Caption: Fischer synthesis of methylglucoside anomers.

The diagram illustrates the acid-catalyzed reaction of D-glucose with methanol, leading to an equilibrium mixture from which both the alpha and beta anomers are formed. The beta anomer is generally the more thermodynamically stable product due to the equatorial orientation of the bulky methoxy group, which minimizes steric hindrance.[1]

References

• 1. aklectures.com [aklectures.com]
• 2. Page loading... [guidechem.com]
• 3. Methylglucoside - Wikipedia [en.wikipedia.org]
• 4. α-D-Glucopyranoside, methyl [webbook.nist.gov]
• 5. Methyl β-D-glucoside | CAS 709-50-2 | Chemical-Suppliers [chemical-suppliers.eu]
• 6. β-D-Glucopyranoside, methyl [webbook.nist.gov]
• 7. alpha-D-Methylglucoside | 97-30-3 [chemicalbook.com]
• 8. methyl alpha-D-glucopyranoside | C7H14O6 | CID 64947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chembk.com [chembk.com]
• 10. glycodepot.com [glycodepot.com]
• 11. 甲基 β- D -吡喃葡萄糖苷 ≥99% (HPLC and GC) | Sigma-Aldrich [sigmaaldrich.com]
• 12. Showing Compound Methyl beta-D-glucopyranoside (FDB001246) - FooDB [foodb.ca]
• 13. chemimpex.com [chemimpex.com]
• 14. Page loading... [guidechem.com]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. What is the specific rotation of the 20[alph]D of following molecule - askIITians [askiitians.com]
• 17. researchgate.net [researchgate.net]
• 18. quora.com [quora.com]
• 19. m.youtube.com [m.youtube.com]
• 20. Metabolic stability of 3-O-methyl-D-glucose in brain and other tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of methylglucoside as a competitive inhibitor in enzymatic reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of methylglucoside's efficacy as a competitive inhibitor in enzymatic reactions, with a primary focus on its interaction with β-glucosidase. Data-driven comparisons with other known inhibitors, detailed experimental protocols, and visual representations of the underlying biochemical processes are presented to offer a comprehensive resource for researchers in enzymology and drug development.

Efficacy of Methylglucoside as a Competitive Inhibitor

Methylglucoside, a stable glucose derivative, acts as a competitive inhibitor for certain enzymes, most notably glycosidases like β-glucosidase. Its structural similarity to the natural substrate, glucose, allows it to bind to the enzyme's active site, thereby preventing the substrate from binding and catalysis from occurring. The inhibitory potency of a competitive inhibitor is quantified by its inhibition constant (Kᵢ), with a lower Kᵢ value indicating a higher affinity of the inhibitor for the enzyme and thus, greater inhibitory efficacy.

Comparative Analysis of Inhibitor Efficacy

To contextualize the inhibitory potential of methylglucoside, its performance is compared against two other well-characterized competitive inhibitors of β-glucosidase: deoxynojirimycin and isofagomine. The following table summarizes their respective inhibition constants (Kᵢ) against sweet almond β-glucosidase, a commonly studied model enzyme.

Inhibitor	Enzyme	Substrate for Kᵢ Determination	Kᵢ Value	Reference
Methyl β-D-glucoside	Sweet Almond β-glucosidase	p-Nitrophenyl-β-D-glucopyranoside	Not explicitly stated, but its hydrolysis is catalyzed with kcat/Km = 28 M⁻¹s⁻¹	[1][2]
1-Deoxynojirimycin	Sweet Almond β-glucosidase	Not specified in abstract	pH-corrected Kᵢ = 6.5 µM	[3]
Isofagomine	Sweet Almond β-glucosidase	2,4-dinitrophenyl β-D-glucopyranoside	Kᵢ = 29 µM	[4]

Note: A direct, experimentally determined Kᵢ value for methyl β-D-glucoside against sweet almond β-glucosidase under the same conditions as the alternatives was not available in the reviewed literature. The provided kcat/Km value reflects its interaction as a substrate, which is mechanistically related to its potential as a competitive inhibitor.

Experimental Protocols

The determination of the inhibition constant (Kᵢ) for a competitive inhibitor is a crucial step in characterizing its efficacy. Below is a detailed methodology for a typical enzyme inhibition assay using β-glucosidase.

Protocol for Determining the Inhibition Constant (Kᵢ) of a Competitive Inhibitor for β-Glucosidase

1. Materials and Reagents:

• Sweet almond β-glucosidase (e.g., Sigma-Aldrich, G0395)

• p-Nitrophenyl-β-D-glucopyranoside (pNPG) as the substrate

• Methylglucoside (or other inhibitor) of varying concentrations

• Sodium acetate (B1210297) buffer (e.g., 0.1 M, pH 5.0)

• Sodium carbonate (Na₂CO₃) solution (e.g., 0.2 M) for stopping the reaction

• Spectrophotometer or microplate reader capable of measuring absorbance at 405 nm

• Thermostated water bath or incubator

• 96-well microplates

2. Enzyme Assay Procedure:

• Preparation of Reagents: Prepare stock solutions of the enzyme, substrate, and inhibitor in the sodium acetate buffer. A series of inhibitor dilutions should be prepared to test a range of concentrations.

• Assay Setup: In a 96-well microplate, set up reaction mixtures containing the buffer, a fixed concentration of β-glucosidase, and varying concentrations of the substrate (pNPG). For the inhibited reactions, add varying concentrations of the inhibitor to a separate set of wells. Include control wells with no enzyme (blank) and no inhibitor (uninhibited reaction).

• Initiation of Reaction: Pre-incubate the microplate at a constant temperature (e.g., 37°C). Initiate the enzymatic reaction by adding the substrate to all wells.

• Reaction Incubation: Incubate the reaction mixture for a predetermined time (e.g., 10-20 minutes), ensuring the reaction velocity is linear within this period.

• Termination of Reaction: Stop the reaction by adding a solution of sodium carbonate, which raises the pH and denatures the enzyme. This also enhances the yellow color of the product, p-nitrophenol.

• Measurement of Absorbance: Measure the absorbance of each well at 405 nm using a microplate reader. The absorbance is directly proportional to the amount of p-nitrophenol produced.

3. Data Analysis:

• Calculate Initial Velocities (v₀): Convert the absorbance readings to the concentration of p-nitrophenol produced per unit time to determine the initial reaction velocities.

• Construct Lineweaver-Burk Plots: Plot the reciprocal of the initial velocity (1/v₀) against the reciprocal of the substrate concentration (1/[S]) for both the uninhibited and inhibited reactions.

• Determine Kinetic Parameters:

  • For a competitive inhibitor, the Lineweaver-Burk plots for the inhibited reactions will intersect with the uninhibited plot on the y-axis (1/Vₘₐₓ).

  • The apparent Michaelis constant (Kₘ,ₐₚₚ) for each inhibitor concentration can be determined from the x-intercept (-1/Kₘ,ₐₚₚ) of the corresponding line.

• Calculate the Inhibition Constant (Kᵢ): The Kᵢ can be determined from a secondary plot of the slopes of the Lineweaver-Burk lines versus the inhibitor concentration or by using the following equation: Kₘ,ₐₚₚ = Kₘ (1 + [I]/Kᵢ) where [I] is the inhibitor concentration.

Visualizing the Mechanisms

To better understand the processes involved, the following diagrams illustrate the enzymatic reaction pathway and the experimental workflow for determining competitive inhibition.

Enzymatic Hydrolysis of a Glycoside by β-Glucosidase

Caption: General mechanism of β-glucosidase catalyzed hydrolysis of a glycosidic bond.

Competitive Inhibition Workflow

Caption: Experimental workflow for determining the Kᵢ of a competitive inhibitor.

Lineweaver-Burk Plot for Competitive Inhibition

Caption: Lineweaver-Burk plot illustrating the effect of a competitive inhibitor.

References

• 1. Methyl glucoside hydrolysis catalyzed by beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Reversible inhibitors of beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. electronicsandbooks.com [electronicsandbooks.com]

Safety & Regulatory Compliance

Navigating the Disposal of Methylglucoside: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the safe and compliant disposal of laboratory chemicals is a critical component of operational excellence and environmental responsibility. This guide provides essential, step-by-step procedures for the proper disposal of methylglucoside, ensuring the safety of laboratory personnel and adherence to regulatory standards.

Methylglucoside, a common reagent in various biochemical applications, is generally not classified as a hazardous substance.[1] However, proper disposal protocols are necessary to maintain a safe laboratory environment and prevent potential environmental contamination.

Key Physical and Chemical Properties

A clear understanding of a substance's properties is fundamental to its safe handling and disposal. The quantitative data for methylglucoside is summarized below for easy reference.

Property	Value
Molecular Formula	C₇H₁₄O₆
Molecular Weight	194.18 g/mol [1][2][3]
Appearance	White crystalline solid[3][4]
Melting Point	169.00 - 171.00 °C[3]
Boiling Point	200 °C @ 0.20 mmHg[3]
Solubility in Water	108 g / 100 g H₂O @ 20 °C[3]
Specific Gravity	1.46[3]
NFPA 704 Rating	Health: 0, Fire: 1, Reactivity: 1[2]

Procedural Guidance for Methylglucoside Disposal

The recommended disposal procedure for methylglucoside is straightforward. It is crucial to consult your institution's specific guidelines and local regulations before proceeding.

Step 1: Waste Characterization and Segregation

• Assess Contamination: Determine if the methylglucoside waste is pure or mixed with other chemicals. If it is mixed with hazardous substances, it must be treated as hazardous waste.

• Solid Waste: Collect solid methylglucoside waste, including contaminated items like weighing paper and gloves, in a designated, clearly labeled, and sealed waste container.[5]

• Aqueous Solutions: Collect aqueous solutions containing methylglucoside in a separate, labeled waste container.[5] Do not mix with other chemical waste streams unless approved by your institution's chemical safety office.[5]

Step 2: Spill Management

In the event of a spill, adhere to the following protocol:

• Ensure Safety: Wear appropriate Personal Protective Equipment (PPE), including gloves and safety glasses.[6]

• Containment: For solid spills, carefully sweep up the material, avoiding dust formation, and place it into a designated hazardous waste container.[2][5] For liquid spills, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.[5]

• Decontamination: Clean the spill area with soap and water, and collect the cleaning materials for disposal as chemical waste.[5]

• Reporting: Report the incident to your laboratory supervisor and environmental health and safety office in accordance with your institution's policy.[5]

Step 3: Final Disposal

The primary recommended method for the final disposal of methylglucoside is through a licensed waste disposal service.[1]

• Labeling and Storage: Ensure all waste containers are accurately labeled with their contents. Store the sealed containers in a designated, secure area away from incompatible materials until collection.[5]

• Professional Disposal: Arrange for the collection of the waste by your institution's environmental health and safety department or a licensed professional waste disposal company.[1] Incineration is often the preferred method to ensure the complete destruction of the compound.[5]

While some regulations may permit the disposal of very small quantities of non-hazardous solid waste in the regular trash, it is imperative to first consult with your institution's environmental health and safety office.[5]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of methylglucoside.

Caption: Decision workflow for methylglucoside waste disposal.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. southwest.tn.edu [southwest.tn.edu]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 5. benchchem.com [benchchem.com]
• 6. sds.metasci.ca [sds.metasci.ca]

Essential Safety and Logistical Information for Handling Methylglucoside

For researchers, scientists, and drug development professionals, ensuring safe handling of all laboratory chemicals is paramount. This document provides essential, immediate safety and logistical information for the handling of Methylglucoside, including personal protective equipment (PPE), operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when handling Methylglucoside. It is crucial to always consult the specific Safety Data Sheet (SDS) for the product you are using for the most accurate and detailed information.

PPE Category	Recommended Equipment
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[2] Gloves must be inspected prior to use. Use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact with this product.[3][4]
Respiratory Protection	Under normal use conditions with adequate ventilation, no protective equipment is typically needed.[2] If dust is generated or ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][3]
Body Protection	A standard lab coat should be worn to protect from spills.[5] Choose body protection in relation to its type, to the concentration and amount of dangerous substances, and to the specific work-place.[4]

Safe Handling and Experimental Protocol

Adherence to a strict protocol is essential for the safe handling of Methylglucoside in a laboratory setting.

1. Preparation and Engineering Controls:

• Ensure good ventilation of the work station.[6]

• Facilities storing or utilizing this material should be equipped with an eyewash fountain.[7]

• Minimize dust generation and accumulation.[7]

2. Donning Personal Protective Equipment (PPE):

• Before handling, put on all required PPE as outlined in the table above: safety goggles, a lab coat, and chemically compatible gloves.

3. Handling the Chemical:

• Avoid contact with skin, eyes, and clothing.[2][7]

• Avoid ingestion and inhalation.[1][2]

• Wash hands thoroughly after handling.[1][7]

• Do not eat, drink, or smoke while handling.[7]

4. In Case of a Spill:

• Ensure adequate ventilation.[5]

• Wear appropriate PPE.[5]

• For solid spills, carefully sweep or vacuum up the material and place it into a designated, sealed hazardous waste container. Avoid generating dust.[1][5]

• Decontaminate the spill area with a suitable solvent like soap and water, and collect the cleaning materials for disposal as chemical waste.[5]

5. First Aid Procedures:

• After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1]

• After skin contact: Get medical aid. Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[1]

• After inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

• After ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.[1]

Disposal Plan

Proper disposal of Methylglucoside and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation:

  • Place any solid Methylglucoside waste, including contaminated consumables (e.g., weigh boats, wipes), into a designated, clearly labeled, and sealed waste container.[5]

  • Aqueous solutions containing Methylglucoside should be collected in a separate, clearly labeled waste container.[5]

• Container Labeling and Storage:

  • Ensure all waste containers are accurately and clearly labeled with their contents.[5]

  • Store the sealed waste containers in a designated, secure area away from incompatible materials until they are collected by a licensed waste disposal service.[5]

• Disposal Method:

  • Dispose of contents and container in accordance with local, state, and federal regulations.[7][8]

  • Offer surplus and non-recyclable solutions to a licensed disposal company.[3][4]

Safe Handling Workflow

Caption: Logical workflow for the safe handling of Methylglucoside.

References

• 1. southwest.tn.edu [southwest.tn.edu]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. benchchem.com [benchchem.com]
• 6. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 7. sds.metasci.ca [sds.metasci.ca]
• 8. Organic Syntheses Procedure [orgsyn.org]